N,N-bis (2-hydroxyethyl) tridecylamine

• CAS: 68155-05-5

Core Science & Biosynthesis

N,N-bis(2-hydroxyethyl) tridecylamine: A Technical Guide for Researchers

An In-depth Technical Guide on the Core Chemical Properties, Synthesis, and Analysis of N,N-bis(2-hydroxyethyl) tridecylamine for Researchers, Scientists, and Drug Development Professionals.

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a C13 alkyl chain and two hydroxyethyl groups attached to the nitrogen atom. This amphiphilic structure imparts surfactant properties, making it a subject of interest for various industrial applications. While its direct role in drug development is not extensively documented, its properties as a non-ionic surfactant suggest potential applications in formulation and delivery systems. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and analytical methodologies, drawing from available data and information on closely related long-chain N,N-bis(2-hydroxyethyl) alkylamines.

Chemical and Physical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is typically a white to off-white solid or a colorless to pale yellow viscous liquid at room temperature.[1] Its identity is defined by the molecular formula C₁₇H₃₇NO₂ and a molecular weight of approximately 287.48 g/mol .[2][3] There are multiple CAS numbers associated with this chemical name, including 68155-05-5 and 18312-57-7, which may refer to the specific compound or a mixture of N,N-bis(2-hydroxyethyl) C10-C16 alkylamines.[4]

Table 1: Physicochemical Properties of N,N-bis(2-hydroxyethyl) tridecylamine

Property	Value	Source
Molecular Formula	C₁₇H₃₇NO₂	[2][3]
Molecular Weight	287.48 g/mol	[2]
IUPAC Name	2-[2-hydroxyethyl(tridecyl)amino]ethanol	[5]
Appearance	White to off-white solid; Colorless to pale yellow viscous liquid	[1]
Melting Point	94-96 °C (for CAS 18312-57-7)
Solubility	Slightly soluble in chloroform and methanol	[1]
Topological Polar Surface Area	43.7 Ų	[5]

Spectroscopic Data

Mass Spectrometry (MS): The mass spectrum of the closely related N,N-Bis(2-hydroxyethyl) dodecylamine shows a characteristic fragmentation pattern that can be used for identification.[6] The fragmentation of N,N-bis(2-hydroxyethyl) tridecylamine is expected to follow a similar pattern, with the molecular ion peak and fragments corresponding to the loss of hydroxyethyl groups and cleavage of the alkyl chain.

Infrared (IR) Spectroscopy: The FTIR spectrum of a similar compound, bis(2-hydroxyethylammonium) stearate, shows characteristic absorption bands.[7] For N,N-bis(2-hydroxyethyl) tridecylamine, the following peaks can be anticipated:

• A broad O-H stretching band around 3300-3500 cm⁻¹ due to the hydroxyl groups.

• C-H stretching bands from the tridecyl chain in the region of 2850-2960 cm⁻¹.

• A C-N stretching vibration around 1020–1220 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific NMR data for the tridecyl derivative is unavailable, the ¹H NMR spectrum of bis(2-hydroxyethylammonium) stearate provides a reference for the types of signals to expect.[7] For N,N-bis(2-hydroxyethyl) tridecylamine, the ¹H NMR spectrum in a suitable solvent would likely show:

• A triplet corresponding to the terminal methyl group of the tridecyl chain.

• A broad multiplet for the methylene groups of the alkyl chain.

• Triplets corresponding to the methylene groups of the hydroxyethyl moieties (-N-CH₂-CH₂-OH).

• A signal for the hydroxyl protons, which may be broad and its chemical shift dependent on concentration and solvent.

Experimental Protocols

Synthesis

The synthesis of N,N-bis(2-hydroxyethyl) alkylamines can be achieved through two primary routes: the ethoxylation of the corresponding primary amine or the amidation of the corresponding carboxylic acid with diethanolamine.[8]

Method 1: Ethoxylation of Tridecylamine

This method involves the reaction of tridecylamine with two molar equivalents of ethylene oxide.[9]

• Reaction Workflow:

  Ethoxylation of Tridecylamine Workflow

• Detailed Protocol (Adapted from a general procedure for alkylamine ethoxylation)[9]:

  • Charge a pressure-rated reactor with tridecylamine.

  • Dry the amine and the reactor by heating to 100-150 °C under a nitrogen purge or vacuum until the water content is below 0.1%.

  • Cool the reactor to the desired reaction temperature.

  • Introduce two molar equivalents of ethylene oxide into the reactor at a controlled rate, maintaining the reaction temperature. This initial reaction to form the bis-hydroxyethyl derivative typically does not require a catalyst.

  • After the addition is complete, allow the reaction to proceed for a specified digestion period.

  • Purge the reactor with nitrogen to remove any unreacted ethylene oxide.

  • The crude product can be used as is or purified further.

Method 2: Amidation of Tridecanoic Acid with Diethanolamine

This method involves the condensation reaction between tridecanoic acid and diethanolamine.[8]

• Reaction Workflow:

  Amidation and Reduction Synthesis Workflow

• Detailed Protocol (Conceptual, based on similar reactions):

  • Combine tridecanoic acid and a slight excess of diethanolamine in a reaction vessel equipped with a stirrer, thermometer, and a Dean-Stark apparatus for water removal.

  • Heat the mixture to a temperature sufficient to drive the condensation reaction and remove the water azeotropically (typically 150-180 °C). The reaction can be catalyzed by a small amount of an acid or base.

  • Monitor the reaction progress by measuring the amount of water collected. The reaction is considered complete when the theoretical amount of water has been removed.

  • The resulting intermediate, N,N-bis(2-hydroxyethyl) tridecanamide, is then reduced to the final amine product. This can be achieved using a suitable reducing agent such as lithium aluminum hydride (LiAlH₄) in an appropriate solvent like tetrahydrofuran (THF).

  • The final product is then isolated and purified.

Purification

Purification of the crude product can be achieved by methods such as recrystallization or column chromatography.

• Recrystallization: If the product is a solid, it can be recrystallized from a suitable solvent system. The choice of solvent will depend on the polarity of the compound and its impurities.

• Column Chromatography: For more rigorous purification, column chromatography using silica gel or alumina as the stationary phase can be employed. The mobile phase would typically be a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or isopropanol), with the polarity gradient adjusted to achieve optimal separation.

Analysis

The purity and identity of N,N-bis(2-hydroxyethyl) tridecylamine can be assessed using various analytical techniques.

• Analytical Workflow:

  Analytical Workflow for Characterization

• High-Performance Liquid Chromatography (HPLC) / Ultra-High-Performance Liquid Chromatography (UHPLC): LC methods coupled with mass spectrometry (LC-MS/MS) are powerful for the analysis of N,N-bis(2-hydroxyethyl) alkylamines.[10][11] A reversed-phase column (e.g., C8 or C18) with a mobile phase gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium acetate, can be used for separation. Detection can be achieved using a charged aerosol detector (CAD), an evaporative light scattering detector (ELSD), or a mass spectrometer.

Applications in Research and Drug Development

While the primary applications of N,N-bis(2-hydroxyethyl) tridecylamine are in the industrial sector as a surfactant, emulsifier, and thickener, its chemical structure suggests potential roles in pharmaceutical sciences.[1]

• Drug Formulation: As a non-ionic surfactant, it could be investigated as an excipient in drug formulations to enhance the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs).

• Drug Delivery Systems: The amphiphilic nature of the molecule makes it a candidate for the formation of micelles or other self-assembled structures that can encapsulate and deliver drugs.

• Penetration Enhancer: Long-chain alkylamines are known to act as penetration enhancers in transdermal drug delivery systems. The specific properties of the tridecyl derivative in this context would require further investigation.

It is important to note that the biological activity and toxicological profile of N,N-bis(2-hydroxyethyl) tridecylamine would need to be thoroughly evaluated for any potential pharmaceutical application. Studies on structurally related compounds, such as N,N'-Bis(2-hydroxybenzyl) ethylenediamine derivatives, have shown cytotoxic activity against cancer cell lines, suggesting that the N,N-bis(2-hydroxyethyl) moiety can be part of biologically active molecules.[12] However, direct evidence for the biological activity of N,N-bis(2-hydroxyethyl) tridecylamine is currently lacking.

Surfactant Properties

The surfactant properties of N,N-bis(2-hydroxyethyl) tridecylamine are central to its functionality. Key parameters include the critical micelle concentration (CMC) and surface tension.

Surface Tension: The surface tension of an aqueous solution of N,N-bis(2-hydroxyethyl) tridecylamine will decrease as the concentration increases up to the CMC, after which it will remain relatively constant.[13] This property is fundamental to its role as a wetting agent and emulsifier.

Safety Information

N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation.[1] Appropriate personal protective equipment, such as gloves and safety glasses, should be worn when handling this chemical. Care should also be taken to avoid contact with strong oxidizing agents.[1] For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. chembk.com [chembk.com]
• 2. N,N'-BIS(2-HYDROXYETHYL)ETHYLENEDIAMINE synthesis - chemicalbook [chemicalbook.com]
• 3. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 4. echemi.com [echemi.com]
• 5. 2,2'-(Tridecylazanediyl)di(ethan-1-ol) | C17H37NO2 | CID 109646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. EP2032523B1 - Process for preparation of alkoxylated alkylamines / alkyl ether amines with peaked distribution - Google Patents [patents.google.com]
• 10. N, N-bis(2-hydroxyethyl)alkyl(C8-C18)amine (Ref. No. 39090) (using Sabostat AL100 (CAS 61791-31-9)) - analysis - Analytice [analytice.com]
• 11. researchgate.net [researchgate.net]
• 12. Cytotoxic activity of N, N'-Bis (2-hydroxybenzyl) ethylenediamine derivatives in human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

An In-depth Technical Guide to N,N-bis(2-hydroxyethyl) tridecylamine

This technical guide provides a comprehensive overview of the molecular structure, chemical properties, synthesis, and applications of N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant of significant interest to researchers, scientists, and professionals in drug development and chemical manufacturing.

Molecular Structure and Identification

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a long C13 alkyl chain (tridecyl group) and two hydroxyethyl groups attached to the nitrogen atom. This amphiphilic structure, combining a hydrophobic alkyl tail and hydrophilic di-hydroxyethyl headgroup, is the basis for its surface-active properties.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	2,2'-(tridecylazanediyl)bis(ethan-1-ol)
Common Name	N,N-bis(2-hydroxyethyl) tridecylamine
Synonyms	2-[2-hydroxyethyl(tridecyl)amino]ethanol[1][2][3]
CAS Numbers	68155-05-5[4][5][6], 18312-57-7[2]
Molecular Formula	C17H37NO2[2][4]
Molecular Weight	287.48 g/mol [2]
SMILES	CCCCCCCCCCCCCN(CCO)CCO[2]
InChI Key	PGNNMVAZUOZRSM-UHFFFAOYSA-N[2]

Physicochemical Properties

The physical and chemical characteristics of N,N-bis(2-hydroxyethyl) tridecylamine are summarized below. It is typically a white to off-white, low-melting solid or a colorless to pale yellow viscous liquid.[4] Its solubility is limited in polar solvents like methanol and non-polar solvents like chloroform.[4]

Table 2: Physicochemical Data

Property	Value	Source
Appearance	White to off-white low-melting solid or colorless to pale yellow viscous liquid	[4]
Melting Point	94-96 °C	[7]
Boiling Point (Predicted)	415.1 ± 20.0 °C	[1]
Density (Predicted)	0.923 ± 0.06 g/cm³	[1]
Solubility	Chloroform (Slightly), Methanol (Slightly)	[4]

Synthesis

Proposed Experimental Protocol: Ethoxylation of Tridecylamine

This protocol is based on the general principles of amine ethoxylation.

Materials:

• Tridecylamine

• Ethylene oxide

• Potassium hydroxide (catalyst)

• Nitrogen gas (for inert atmosphere)

• Standard glass reactor with stirring, heating, and gas inlet/outlet capabilities

Procedure:

• The reactor is charged with tridecylamine.

• The system is purged with nitrogen to establish an inert atmosphere.

• A catalytic amount of potassium hydroxide is added.

• The mixture is heated to the reaction temperature, typically in the range of 100-130 °C for the initial addition of ethylene oxide.[8]

• Ethylene oxide is slowly introduced into the reactor below the liquid surface. The reaction is highly exothermic and requires careful temperature control.

• The reaction is monitored by measuring the uptake of ethylene oxide.

• Once the desired molar equivalent of ethylene oxide has been added, the reaction mixture is typically held at the reaction temperature for a period to ensure complete reaction.

• The catalyst is then neutralized, and the product can be purified if necessary, for example, by vacuum distillation to remove any unreacted starting materials or by-products.

Caption: A workflow diagram illustrating the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine via the ethoxylation of tridecylamine.

Applications

The primary applications of N,N-bis(2-hydroxyethyl) tridecylamine stem from its properties as a non-ionic surfactant. It is utilized in various industrial formulations as an emulsifier, thickener, and stabilizer.[4]

Caption: Logical relationship of applications based on the surfactant properties of N,N-bis(2-hydroxyethyl) tridecylamine.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the public domain regarding the detailed biological activity or involvement of N,N-bis(2-hydroxyethyl) tridecylamine in specific cellular signaling pathways. Research on the biological effects of tertiary amines is broad, but compound-specific information for this molecule is not available. Therefore, a signaling pathway diagram cannot be provided at this time.

Safety Information

N,N-bis(2-hydroxyethyl) tridecylamine is reported to cause skin and eye irritation.[4] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves and safety glasses, should be employed when handling this compound.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine is a versatile non-ionic surfactant with established applications in various industrial formulations. While its fundamental physicochemical properties are documented, there is a need for more comprehensive, experimentally verified data. Furthermore, its biological activity profile remains largely unexplored, presenting potential opportunities for future research, particularly in the context of its surface-active properties and potential interactions with biological membranes.

References

• 1. 2-[2-hydroxyethyl(tridecyl)amino]ethanol | 18312-57-7 [chemicalbook.com]
• 2. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 3. Buy Online CAS Number 18312-57-7 - TRC - N,N-Bis(2-hydroxyethyl) Tridecylamine | LGC Standards [lgcstandards.com]
• 4. chembk.com [chembk.com]
• 5. 68155-05-5 Cas No. | N,N-Bis (2-hydroxyethyl) tridecylamine | Apollo [store.apolloscientific.co.uk]
• 6. echemi.com [echemi.com]
• 7. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 8. EP2032523B1 - Process for preparation of alkoxylated alkylamines / alkyl ether amines with peaked distribution - Google Patents [patents.google.com]

An In-depth Technical Guide to N,N-bis(2-hydroxyethyl) tridecylamine (CAS: 68155-05-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-bis(2-hydroxyethyl) tridecylamine, with the CAS number 68155-05-5, is a non-ionic surfactant belonging to the fatty amine ethoxylate family. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, analytical methods, applications, and safety information. The content is tailored for a scientific audience, with a focus on presenting quantitative data in a structured format, detailing experimental protocols, and visualizing key processes. While primarily utilized in industrial applications for its emulsifying and thickening properties, this guide also explores its characteristics relevant to research and development. Notably, there is a lack of published literature detailing its involvement in specific biological signaling pathways or its direct application in drug development, suggesting its primary utility lies outside of these areas.

Chemical and Physical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is a viscous liquid, typically colorless to pale yellow.[1] Its amphiphilic nature, stemming from a long hydrophobic tridecyl chain and hydrophilic di-hydroxyethyl head group, dictates its surface-active properties.

Table 1: Physicochemical Properties of N,N-bis(2-hydroxyethyl) tridecylamine and Related Compounds

Property	Value for N,N-bis(2-hydroxyethyl) tridecylamine	Value for Related Compounds
CAS Number	68155-05-5[1][2]	-
Molecular Formula	C₁₇H₃₇NO₂[3]	-
Molecular Weight	287.48 g/mol [3]	-
Appearance	Colorless to pale yellow viscous liquid[1]	-
Solubility	Soluble in water, isopropyl alcohol, and benzene.[4]	Fatty amines are generally soluble in organic solvents; their salts and ethoxylates with >5 moles of ethylene oxide are water-soluble.
Specific Gravity	-	1.040 - 1.046 for PEG-15 cocamine.[4]
Surface Tension	Data not available.	General trend for alcohol ethoxylates: surface tension decreases with increasing surfactant concentration up to the CMC.
Critical Micelle Concentration (CMC)	Data not available.	For C13-C15 alkyl amine with 2 moles of ethylene oxide, a related compound, the CMC is likely in the range of 10⁻⁴ to 10⁻³ M. The CMC of ethoxylated fatty amines is influenced by the length of the alkyl chain and the degree of ethoxylation.

Synthesis and Manufacturing

The primary industrial synthesis of N,N-bis(2-hydroxyethyl) tridecylamine is achieved through the ethoxylation of tridecylamine. This process involves the direct addition of two equivalents of ethylene oxide to the primary amine.

General Synthesis Workflow

The synthesis can be visualized as a two-step addition of ethylene oxide to the primary amine.

General synthesis workflow for N,N-bis(2-hydroxyethyl) tridecylamine.

Detailed Experimental Protocol: Ethoxylation of Tridecylamine

This protocol is a generalized procedure based on the ethoxylation of long-chain fatty amines and should be adapted and optimized for specific laboratory or industrial settings.

Materials:

• Tridecylamine

• Ethylene Oxide

• Nitrogen gas (inert atmosphere)

• Potassium Hydroxide (KOH) or other suitable catalyst (optional, as the reaction can proceed without a catalyst)[5]

• Reaction vessel (autoclave or pressure-rated reactor) equipped with stirring, heating, cooling, and gas inlet/outlet.

Procedure:

• Reactor Preparation: The reaction vessel is charged with tridecylamine. The reactor is then purged with nitrogen to create an inert atmosphere and remove any moisture.

• Heating: The tridecylamine is heated to the reaction temperature, typically between 150-180°C.[5][6]

• Ethylene Oxide Addition: Ethylene oxide (2 molar equivalents) is slowly introduced into the reactor below the liquid surface. The addition rate is carefully controlled to manage the exothermic reaction and maintain a constant temperature and pressure (typically 1-2 bar).[6]

• Reaction Monitoring: The reaction is monitored by measuring the decrease in the primary and secondary amine content. The reaction is considered complete when the desired degree of ethoxylation is achieved.

• Digestion: After the addition of ethylene oxide is complete, the reaction mixture is typically held at the reaction temperature for a period of time (e.g., 30-60 minutes) to ensure complete reaction.[5][7]

• Purification: The final product is cooled and may be purged with nitrogen to remove any unreacted ethylene oxide. Depending on the desired purity, further purification steps such as filtration may be employed.

Analytical Methods

The characterization and quantification of N,N-bis(2-hydroxyethyl) tridecylamine and related compounds are typically performed using chromatographic techniques coupled with mass spectrometry.

Table 2: Analytical Techniques for the Analysis of N,N-bis(2-hydroxyethyl) alkylamines

Technique	Description	Key Parameters
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	A highly sensitive and selective method for the quantification of N,N-bis(2-hydroxyethyl) alkylamines in various matrices.[8]	Column: Reversed-phase (e.g., C18) Mobile Phase: Gradient of water and acetonitrile with a modifier (e.g., formic acid or ammonium acetate) Detection: Electrospray ionization (ESI) in positive mode, with monitoring of specific parent and daughter ion transitions.
HPLC (High-Performance Liquid Chromatography)	Used for the separation and quantification of ethoxylated fatty amines. Normal-phase HPLC can determine molecular weight and degree of ethoxylation.[9]	Column: Normal-phase or reversed-phase Detector: UV, Refractive Index (RI), or Evaporative Light Scattering Detector (ELSD).
GC-MS (Gas Chromatography-Mass Spectrometry)	Can be used for the analysis of volatile derivatives or after appropriate sample preparation.	Derivatization: May be required to increase volatility. Column: Capillary column suitable for amine analysis.

Applications and Experimental Workflows

N,N-bis(2-hydroxyethyl) tridecylamine is primarily used as a non-ionic surfactant in a variety of industrial applications.

• Emulsifier and Thickener: It is used in the formulation of paints, lubricants, coatings, and emulsions to stabilize mixtures and increase viscosity.[1]

• Cleaning Agents: It is a component of general cleaning agents.[1]

• Textile and Leather Processing: Its surfactant properties are utilized as dyeing and finishing agents.[1]

• Antistatic Agent: In the plastics industry, it is used as an antistatic agent in polymers.

Logical Workflow for Application as an Emulsifier

The following diagram illustrates a general workflow for utilizing N,N-bis(2-hydroxyethyl) tridecylamine as an emulsifier in a typical oil-in-water emulsion formulation.

Workflow for the application of N,N-bis(2-hydroxyethyl) tridecylamine as an emulsifier.

Safety and Toxicology

N,N-bis(2-hydroxyethyl) tridecylamine and related fatty amine ethoxylates are generally considered to be of low to moderate toxicity. However, they can cause skin and eye irritation upon direct contact.[1]

Table 3: Toxicological Data for N,N-bis(2-hydroxyethyl) tridecylamine and Related Compounds

Endpoint	Value	Species	Route of Exposure	Reference Compound
Acute Oral Toxicity	Harmful if swallowed[10]	-	Oral	Amines, C13-15-alkyl, ethoxylated
Skin Irritation	Causes skin irritation[10]	-	Dermal	Amines, C13-15-alkyl, ethoxylated
Eye Irritation	Causes serious eye damage[11]	Rabbit	Ocular	PEG-2 C13-C15 alkyl amine
Repeated Dose Toxicity (90-day)	Cataracts observed at ≥30 mg/kg bw/day[11]	Rat	Oral	PEG-2 C13-C15 alkyl amine

Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[1]

• Avoid inhalation of vapors or mists.

• Use in a well-ventilated area.

• Avoid contact with strong oxidizing agents.[1]

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine is a versatile non-ionic surfactant with a range of industrial applications. Its synthesis via ethoxylation of tridecylamine is a well-established process. While detailed physicochemical and toxicological data for this specific compound are not extensively published, information on related fatty amine ethoxylates provides valuable insights. A significant finding of this technical review is the absence of literature pertaining to its use in drug development or its interaction with biological signaling pathways. Therefore, for researchers and scientists in these fields, its utility may be limited to formulation and excipient applications rather than as a pharmacologically active agent. Future research could focus on determining the specific physicochemical properties of this compound and exploring its potential in novel applications.

References

• 1. chembk.com [chembk.com]
• 2. echemi.com [echemi.com]
• 3. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 4. cir-safety.org [cir-safety.org]
• 5. PROCESS FOR PREPARATION OF ALKOXYLATED ALKYLAMINES / ALKYL ETHER AMINES WITH PEAKED DISTRIBUTION - Patent 2032523 [data.epo.org]
• 6. Ethoxylation - Wikipedia [en.wikipedia.org]
• 7. US8049039B2 - Process for preparation of alkoxylated alkylamines/alkyl ether amines with peaked distribution - Google Patents [patents.google.com]
• 8. N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amine using N-lauryldiethanolamine - VARIOUS analysis - Analytice [analytice.com]
• 9. Analysis of ethoxylated fatty amines. Comparison of methods for the determination of molecular weight | Semantic Scholar [semanticscholar.org]
• 10. Amines, C13-15-alkyl, ethoxylated - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. industrialchemicals.gov.au [industrialchemicals.gov.au]

An In-depth Technical Guide to the Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathway for N,N-bis(2-hydroxyethyl) tridecylamine, a tertiary amine with significant applications in various industrial and research fields. This document outlines the core synthetic methodology, detailed experimental protocols, and relevant quantitative data to support advanced research and development.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine characterized by a C13 alkyl chain and two hydroxyethyl groups attached to the nitrogen atom. This structure imparts amphiphilic properties, making it a valuable non-ionic surfactant, emulsifier, and intermediate in the synthesis of more complex molecules, including quaternary ammonium compounds with potential applications in drug delivery and antimicrobial formulations. The primary and most direct industrial method for its synthesis is the ethoxylation of tridecylamine.

Core Synthesis Pathway: Ethoxylation of Tridecylamine

The principal route for the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine is the direct reaction of tridecylamine, a primary fatty amine, with two molar equivalents of ethylene oxide. This reaction, a nucleophilic ring-opening of the epoxide, proceeds in a stepwise manner. The primary amine first reacts with one molecule of ethylene oxide to form N-(2-hydroxyethyl) tridecylamine, a secondary amine. This intermediate is then further ethoxylated by a second molecule of ethylene oxide to yield the desired tertiary amine, N,N-bis(2-hydroxyethyl) tridecylamine.

The initial di-ethoxylation of a primary fatty amine can often proceed without a catalyst, driven by the inherent nucleophilicity of the amine.[1] However, to enhance reaction rates and minimize the formation of byproducts, such as glycol ethers and vinyl ether ethoxylates, the addition of a small amount of an acid catalyst can be beneficial.[2]

Below is a diagram illustrating the synthesis pathway.

Figure 1: Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine.

Quantitative Data

The following tables summarize key quantitative parameters for the ethoxylation of primary fatty amines, which are analogous to the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine. Specific data for tridecylamine ethoxylation is limited in publicly available literature; therefore, these tables provide a representative overview based on similar long-chain amines.

Table 1: General Reaction Parameters for Di-ethoxylation of Primary Fatty Amines

Parameter	Value/Range	Reference
Molar Ratio (Amine:Ethylene Oxide)	1 : 2 to 1 : 2.2	General Knowledge
Reaction Temperature	80 - 170 °C	[1][2]
Pressure	Atmospheric to 2 bar	General Knowledge
Catalyst	None or Acid (e.g., H3PO4, H2SO4)	[1][2]
Catalyst Loading (if used)	0.001 - 5 wt%	[2]

Table 2: Physicochemical Properties of N,N-bis(2-hydroxyethyl) tridecylamine

Property	Value
Molecular Formula	C17H37NO2
Molecular Weight	287.48 g/mol
Appearance	White to off-white solid or colorless to pale yellow viscous liquid
CAS Number	68155-05-5 or 18312-57-7

Detailed Experimental Protocols

The following is a detailed, representative protocol for the laboratory-scale synthesis of N,N-bis(2-hydroxyethyl) tridecylamine via the ethoxylation of tridecylamine.

Materials:

• Tridecylamine (1.0 mol)

• Ethylene oxide (2.1 mol, slight excess)

• Nitrogen gas (high purity)

• Optional: Phosphoric acid (0.1 wt% of the total reaction mixture)

Equipment:

• A high-pressure autoclave reactor equipped with a magnetic stirrer, temperature and pressure gauges, a gas inlet, and a sampling valve.

• A cylinder of ethylene oxide with a precision mass flow controller or a cooled, calibrated dosing system.

• A heating mantle or oil bath with a temperature controller.

• A vacuum pump.

Experimental Workflow Diagram:

Figure 2: Experimental workflow for the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine.

Procedure:

• Reactor Preparation: The autoclave reactor is thoroughly cleaned and dried. Tridecylamine is charged into the reactor. If an acid catalyst is to be used, it is added at this stage. The reactor is then sealed and purged with high-purity nitrogen several times to ensure an inert atmosphere. This is crucial to prevent side reactions and ensure safety.[1]

• Reaction Initiation: The stirred reaction mixture is heated to the desired reaction temperature, typically between 120 °C and 150 °C.[2]

• Ethylene Oxide Addition: Once the reaction temperature is stable, ethylene oxide is slowly and carefully introduced into the reactor. The rate of addition should be controlled to manage the exothermic nature of the reaction and maintain a stable temperature and pressure. The total amount of ethylene oxide added should correspond to a slight molar excess relative to the two available reactive sites on the primary amine.

• Reaction Monitoring and Completion: The reaction progress can be monitored by observing the pressure drop in the reactor as the gaseous ethylene oxide is consumed. After the addition of ethylene oxide is complete, the reaction mixture is typically held at the reaction temperature for an additional 2 to 4 hours to ensure complete conversion.

• Product Isolation and Purification: After the reaction is complete, the reactor is cooled to room temperature. Any unreacted ethylene oxide is carefully vented through a suitable scrubber. The reactor is then purged with nitrogen before opening. The crude N,N-bis(2-hydroxyethyl) tridecylamine is discharged. For higher purity, the product can be subjected to vacuum stripping to remove any volatile impurities.

Conclusion

The synthesis of N,N-bis(2-hydroxyethyl) tridecylamine is most effectively achieved through the direct ethoxylation of tridecylamine. This technical guide provides a foundational understanding of the synthesis pathway, relevant quantitative data from analogous reactions, and a detailed experimental protocol. Researchers and professionals in drug development can utilize this information for the synthesis and further derivatization of this versatile tertiary amine, paving the way for the development of novel compounds with a wide range of applications. It is imperative that all experimental work involving ethylene oxide be conducted with strict adherence to safety protocols due to its flammable, toxic, and explosive nature.

References

• 1. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 2. WO2013095875A1 - Improved process for making ethoxylated amine compounds - Google Patents [patents.google.com]

Technical Guide: Physical Characteristics of N,N-bis(2-hydroxyethyl) tridecylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics of N,N-bis(2-hydroxyethyl) tridecylamine. Due to the limited availability of specific experimentally determined quantitative data in publicly accessible literature, this guide also furnishes detailed experimental protocols for the determination of key physical properties.

Chemical Identity

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with a long alkyl chain, making it relevant in various research and industrial applications, including as a surfactant.[1]

Identifier	Value
IUPAC Name	2,2'-(tridecylazanediyl)bis(ethan-1-ol)
Synonyms	N,N-Bis(2-hydroxyethyl)tridecylamine, 2-[2-hydroxyethyl(tridecyl)amino]ethanol
CAS Number	68155-05-5, 18312-57-7[2]
Molecular Formula	C₁₇H₃₇NO₂[3]
Molecular Weight	287.48 g/mol [3]
Chemical Structure	CCCCCCCCCCCCCN(CCO)CCO

Physical Properties

The following table summarizes the available qualitative and quantitative physical data for N,N-bis(2-hydroxyethyl) tridecylamine. It is important to note that specific values for melting point, boiling point, and density are not consistently reported in scientific literature or safety data sheets. The substance is often described as a low-melting solid or a viscous liquid at room temperature.

Property	Value/Description
Appearance	White to off-white solid or colorless to pale yellow viscous liquid.[3]
Melting Point	Not definitively reported; described as a "low melting" solid.
Boiling Point	Not reported.
Density	Not reported.
Solubility	Slightly soluble in chloroform and methanol.[4]

Experimental Protocols for Physical Characterization

To address the absence of specific quantitative data, this section provides detailed, standard methodologies for determining the key physical properties of N,N-bis(2-hydroxyethyl) tridecylamine.

Determination of Melting Point (Capillary Method)

This method is suitable for crystalline solids and can be adapted for low-melting solids.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: If the sample is a solid, finely powder a small amount using a mortar and pestle.

• Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube to a height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard surface.

• Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point (a preliminary rough measurement may be necessary).

  • Decrease the heating rate to 1-2°C per minute to ensure accurate determination.

  • Record the temperature at which the first liquid droplet appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting). The recorded range is the melting point.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is appropriate for determining the boiling point of small quantities of liquid.

Apparatus:

• Thiele tube

• High-boiling point mineral oil

• Thermometer

• Small test tube (e.g., 75 x 12 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire to attach the test tube to the thermometer

Procedure:

• Sample Preparation: Add 0.5-1 mL of liquid N,N-bis(2-hydroxyethyl) tridecylamine to the small test tube.

• Assembly:

  • Place the capillary tube, sealed end up, into the small test tube containing the sample.

  • Attach the small test tube to the thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

  • Clamp the Thiele tube to a retort stand and fill it with mineral oil until the side arm is about two-thirds full.

  • Insert the thermometer and attached sample tube into the Thiele tube, ensuring the sample is immersed in the oil.

• Measurement:

  • Gently heat the side arm of the Thiele tube with a Bunsen burner or micro-burner.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Continue heating until a continuous and rapid stream of bubbles is observed.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube.

Determination of Density (Pycnometer Method)

This method is suitable for accurately determining the density of liquids.

Apparatus:

• Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube through it)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• Calibration:

  • Thoroughly clean and dry the pycnometer.

  • Weigh the empty, dry pycnometer (m₁).

  • Fill the pycnometer with distilled water and place it in the constant temperature water bath (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

  • Ensure the water level is at the mark on the capillary. Dry the outside of the pycnometer and weigh it (m₂).

• Measurement:

  • Empty and dry the pycnometer.

  • Fill the pycnometer with N,N-bis(2-hydroxyethyl) tridecylamine and allow it to reach thermal equilibrium in the constant temperature water bath.

  • Adjust the liquid level to the mark, dry the exterior, and weigh the pycnometer (m₃).

• Calculation:

  • The density of water (ρ_water) at the experimental temperature is known.

  • The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility

A qualitative assessment of solubility in various solvents is crucial for its application.

Apparatus:

• Small test tubes

• Vortex mixer

• Graduated pipettes

Procedure:

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol, acetone, diethyl ether, toluene, hexane).

• Qualitative Assessment:

  • Add approximately 1 mL of the chosen solvent to a test tube.

  • Add a small, measured amount of N,N-bis(2-hydroxyethyl) tridecylamine (e.g., 10 mg for a solid or 10 µL for a liquid).

  • Vortex the mixture for 30-60 seconds.

  • Visually observe if the substance has dissolved completely.

• Classification:

  • Soluble: No visible particles of the solute remain.

  • Slightly soluble: A small portion of the solute dissolves.

  • Insoluble: The solute does not visibly dissolve.

• Quantitative Assessment (Optional): To determine the solubility more precisely, a saturated solution can be prepared, and the concentration of the dissolved solute can be determined analytically (e.g., by spectroscopy or chromatography).

Visualizations

The following diagrams illustrate the workflow for physical characterization and the conceptual relationship between the physical properties of N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: Workflow for the Physical Characterization of a Chemical Compound.

Caption: Interrelation of Key Physical Properties of a Chemical Compound.

References

• 1. 2-[2-hydroxyethyl(tridecyl)amino]ethanol | 18312-57-7 [chemicalbook.com]
• 2. 2,2'-(Tridecylazanediyl)di(ethan-1-ol) | C17H37NO2 | CID 109646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 4. CAS 68155-05-5: Amides, C10-16, N,N-bis(hydroxyethyl) [cymitquimica.com]

In-Depth Technical Guide: N,N-bis(2-hydroxyethyl) tridecylamine

This technical guide provides a summary of the available data on N,N-bis(2-hydroxyethyl) tridecylamine, with a focus on its solubility profile. The information is intended for researchers, scientists, and professionals in drug development.

Core Compound Properties

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with the chemical formula C17H37NO2.[1][2][3] It possesses a long tridecyl alkyl chain, contributing to its surfactant properties, and two hydrophilic hydroxyethyl groups. It is also known as 2-[2-hydroxyethyl(tridecyl)amino]ethanol.[2][3]

Property	Value	Source(s)
Molecular Formula	C17H37NO2	[1][2][3]
Molecular Weight	287.48 g/mol	[2][3]
Appearance	White to off-white solid or colorless to pale yellow viscous liquid	[1][2]
CAS Number	18312-57-7, 68155-05-5	[1][2][4]

Solubility Data

Solvent	Solubility	Source(s)
Chloroform	Slightly Soluble	[1]
Methanol	Slightly Soluble	[1]

As a non-ionic surfactant, it is expected to have limited solubility in water due to the long hydrophobic alkyl chain.

Experimental Protocols

Specific experimental protocols for determining the solubility of N,N-bis(2-hydroxyethyl) tridecylamine were not found in the searched literature. However, a general methodology for determining the solubility of a compound like this would typically follow the principles of the shake-flask method, a standard technique for solubility measurement.

General Experimental Protocol for Solubility Determination (Shake-Flask Method)

• Preparation of Saturated Solution: An excess amount of N,N-bis(2-hydroxyethyl) tridecylamine is added to a known volume of the solvent (e.g., water, ethanol, chloroform) in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the undissolved solid from the saturated solution.

• Sampling and Analysis: A known volume of the clear supernatant (the saturated solution) is carefully removed.

• Quantification: The concentration of N,N-bis(2-hydroxyethyl) tridecylamine in the sample is determined using a suitable analytical technique. Given its structure, High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., a Charged Aerosol Detector or a Mass Spectrometer) would be an appropriate method.

• Calculation: The solubility is then calculated and expressed in units such as g/L, mg/mL, or mol/L.

Signaling Pathways and Biological Activity

Currently, there is no available scientific literature detailing the involvement of N,N-bis(2-hydroxyethyl) tridecylamine in any specific biological signaling pathways. Its primary application appears to be as a surfactant, emulsifier, and thickener in various industrial formulations, including paints, lubricants, and cleaning agents.[1]

Visualizations

As no specific experimental workflows or signaling pathways involving N,N-bis(2-hydroxyethyl) tridecylamine were identified, a generalized workflow for solubility determination is presented below.

Caption: A generalized experimental workflow for determining the solubility of a compound using the shake-flask method.

References

• 1. chembk.com [chembk.com]
• 2. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 3. Buy Online CAS Number 18312-57-7 - TRC - N,N-Bis(2-hydroxyethyl) Tridecylamine | LGC Standards [lgcstandards.com]
• 4. echemi.com [echemi.com]

An In-depth Technical Guide on the Physicochemical Properties, Toxicology, and Putative Mechanisms of N,N-bis(2-hydroxyethyl) tridecylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine featuring a C13 alkyl chain and two hydroxyethyl groups. This amphiphilic molecule is primarily utilized as a non-ionic surfactant, emulsifier, and antistatic agent in various industrial and consumer products, notably in plastic food packaging. While a definitive molecular mechanism of action in a biological context remains to be fully elucidated, its chemical structure suggests a potential for interaction with cellular membranes. This guide provides a comprehensive overview of its known physicochemical properties, summarizes the available toxicological data, details its regulatory status as a food contact material, and explores putative mechanisms based on its structural characteristics.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine, a member of the N,N-bis(2-hydroxyethyl)alkylamine family, is a compound of interest due to its widespread industrial applications and its potential for human exposure through migration from consumer products. Its amphiphilic nature, consisting of a long hydrophobic alkyl tail and a polar dihydroxyethyl headgroup, governs its utility as a surfactant. However, this same property suggests a potential for interaction with biological systems, particularly cell membranes. This document aims to synthesize the current scientific understanding of N,N-bis(2-hydroxyethyl) tridecylamine for a technical audience.

Physicochemical Properties and Industrial Applications

N,N-bis(2-hydroxyethyl) tridecylamine is a low-melting, pasty solid. Its surfactant properties make it an effective emulsifier and thickener. Unsaturated variants of similar fatty amines exhibit lower melting points compared to their saturated counterparts.

The primary industrial applications of N,N-bis(2-hydroxyethyl) tridecylamine and related compounds include:

• Antistatic agents: Incorporated into plastic polymers, such as those used in food packaging, to dissipate static charge.

• Emulsifiers and thickeners: Used in the formulation of paints, lubricants, and coatings.

• Surfactants: Employed in cleaning agents.

A notable chemical property is the ability of N,N-bis(2-hydroxyethyl)alkylamines to neutralize hydrochloride salts of pharmaceutical compounds, converting them to their free base form. This was observed through the discoloration of a drug substance in contact with plastic liners containing these antistatic agents[1].

Toxicological Profile

The toxicological assessment of N,N-bis(2-hydroxyethyl) tridecylamine and its class of related alkylamines has been a focus of regulatory bodies due to their potential to migrate from food contact materials.

Genotoxicity

Several in vitro genotoxicity studies have been conducted on N,N-bis(2-hydroxyethyl)alkylamines. Tests for gene mutations in both bacteria and mammalian cells have consistently yielded negative results for various alkyl chain lengths (C8, C13/C15, C16/C18). An in vitro micronucleus test in human lymphocytes with N,N-bis(2-hydroxyethyl)alkyl(C13/C15)amines also produced negative results, suggesting a lack of genotoxic potential under the tested conditions[2].

Cytotoxicity and Other In Vitro Effects

Extracts from various plastic consumer products, some of which were found to contain N,N-bis(2-hydroxyethyl) tridecylamine, have been evaluated for a range of in vitro toxicities. These studies benchmarked the toxicity of the complex chemical mixtures leaching from the plastics. While these studies identified general toxic effects such as baseline toxicity, oxidative stress, and cytotoxicity in some plastic extracts, the specific contribution of N,N-bis(2-hydroxyethyl) tridecylamine to these effects was not isolated[3][4][5].

Endocrine Disruption

Currently, there is no evidence to suggest that N,N-bis(2-hydroxyethyl) tridecylamine possesses endocrine-disrupting properties[6].

Regulatory Status and Migration from Food Contact Materials

N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amines are regulated for their use in food contact materials. The European Food Safety Authority (EFSA) has evaluated their safety and established a specific migration limit (SML) for the sum of these compounds.

Table 1: Regulatory Limits for N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amines in Food Contact Materials

Regulation/Body	Group Substance	Specific Migration Limit (SML)	Source
European Commission	N,N-Bis(2-hydroxyethyl) (C8-C18) amine	1.2 mg/kg of food	[7]

Studies have shown that these compounds can migrate from plastic packaging, such as polypropylene films and coffee capsules, into food and food simulants[7][8][9]. In some instances, the migration levels of the family of dihydroxy alkylamines have been found to exceed the SML, rendering the materials non-compliant with food safety regulations[7].

Putative Mechanism of Action

While specific molecular targets have not been identified, the amphiphilic structure of N,N-bis(2-hydroxyethyl) tridecylamine provides a basis for a putative mechanism of action involving interaction with cell membranes. The long, hydrophobic tridecyl tail can intercalate into the lipid bilayer, while the polar dihydroxyethyl headgroup remains in the aqueous environment. This disruption of the membrane structure could potentially alter its fluidity and permeability, and may affect the function of membrane-bound proteins. This is a general mechanism attributed to many surfactants.

Caption: Putative interaction of N,N-bis(2-hydroxyethyl) tridecylamine with a cell membrane.

Experimental Protocols

Analysis of Migration from Food Contact Materials

The following provides a generalized workflow for the determination of N,N-bis(2-hydroxyethyl) tridecylamine migration from plastic samples.

Caption: Generalized workflow for analyzing the migration of compounds from food contact materials.

Protocol:

• Sample Preparation: The plastic food contact material is cut into defined surface areas.

• Migration Simulation: The samples are exposed to a food simulant (e.g., 95% ethanol for fatty foods, 10% ethanol for aqueous foods, or Tenax® as a solid simulant) under conditions of time and temperature that represent the intended use.

• Extraction: For liquid simulants, a liquid-liquid extraction may be performed. For solid simulants like Tenax®, solvent extraction is used to recover the migrated substances.

• Analysis: The extract is analyzed using Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-MS/QTOF). This allows for the separation, identification, and quantification of the migrated compounds.

• Identification and Quantification: N,N-bis(2-hydroxyethyl) tridecylamine is identified based on its retention time and accurate mass. Quantification is typically performed using a calibration curve prepared from a certified reference standard.

• Compliance Check: The quantified migration level is compared against the established SML to determine regulatory compliance.

In Vitro Genotoxicity Testing (Ames Test - Bacterial Reverse Mutation Assay)

This is a standard test for mutagenicity.

Protocol:

• Strains: Use multiple tester strains of Salmonella typhimurium and Escherichia coli that are sensitive to different types of mutagens.

• Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation system (e.g., rat liver S9 fraction) to detect metabolites that may be mutagenic.

• Exposure: The tester strains are exposed to various concentrations of N,N-bis(2-hydroxyethyl) tridecylamine.

• Plating: The treated bacteria are plated on a minimal medium that lacks the amino acid they require for growth.

• Incubation: Plates are incubated for 48-72 hours.

• Scoring: The number of revertant colonies (colonies that have mutated back to being able to synthesize the required amino acid) is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine is a commercially important surfactant with a generally low order of toxicity based on available data, particularly with respect to genotoxicity. The primary concern for human health is its potential for migration from food contact materials, which is addressed by regulatory limits. While a specific molecular mechanism of action has not been identified, its amphiphilic nature suggests that interactions with cell membranes are a plausible primary mode of any biological effect. For drug development professionals, its ability to act as a free-basing agent for hydrochloride salts is a critical consideration in formulation and packaging. Further research is warranted to investigate specific interactions with cellular components and to fully characterize its toxicological profile, especially in the context of chronic low-level exposure from consumer products.

References

• 1. vdoc.pub [vdoc.pub]
• 2. kt-alchemy.com [kt-alchemy.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. lgcstandards.com [lgcstandards.com]
• 7. NIAS in polypropylene films | Food Packaging Forum [foodpackagingforum.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Spectroscopic Profile of N,N-bis(2-hydroxyethyl) tridecylamine

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with a long alkyl chain, making it relevant in various industrial and research applications, including as a surfactant or antistatic agent. Its molecular structure, consisting of a hydrophilic diethanolamine head and a lipophilic tridecyl tail, dictates its chemical and physical properties. A thorough understanding of its spectroscopic characteristics is essential for its identification, characterization, and quality control. This guide provides a summary of available and predicted spectroscopic data for N,N-bis(2-hydroxyethyl) tridecylamine, along with generalized experimental protocols for data acquisition.

While specific, experimentally-derived NMR and IR spectra for N,N-bis(2-hydroxyethyl) tridecylamine are not widely available in public repositories, this document compiles known mass spectrometry data and offers predicted values for NMR and IR spectroscopy based on its chemical structure and data from analogous compounds.

Molecular Structure and Properties

• Chemical Formula: C₁₇H₃₇NO₂[1][2]

• Molecular Weight: 287.48 g/mol [1][2]

• Synonyms: 2-[2-hydroxyethyl(tridecyl)amino]ethanol[1][2]

• Appearance: Described as an off-white solid or a colorless to pale yellow viscous liquid.[2][3]

Mass Spectrometry Data

Mass spectrometry of N,N-bis(2-hydroxyethyl) tridecylamine is characterized by a distinct molecular ion peak and a predictable fragmentation pattern dominated by cleavage alpha to the nitrogen atom.

Experimental Data

Data obtained from Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight (UPLC-QTOF) Mass Spectrometry has identified the protonated molecule and several key fragment ions.

m/z (Measured)	Assignment	Notes
288.2897	[M+H]⁺	Protonated molecular ion.
270.2827	[M+H - H₂O]⁺	Loss of a water molecule from the protonated parent ion.
106.0870	[C₅H₁₂NO]⁺	Likely from cleavage of the tridecyl chain at the beta-position relative to the nitrogen.
102.0916	Further fragmentation product.
88.0753	Further fragmentation product.
70.0654	Further fragmentation product.
57.0703	Further fragmentation product.

Data sourced from a study involving UPLC-QTOF MS analysis of complex mixtures.

A representative mass spectrum of the closely related homolog, N,N-Bis(2-hydroxyethyl) dodecylamine, provides insight into the expected fragmentation pattern.[4] The fragmentation of tertiary amines is typically initiated by α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom, leading to a stable, resonance-stabilized cation.[5]

Caption: Predicted primary fragmentation pathway of protonated N,N-bis(2-hydroxyethyl) tridecylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

No experimental NMR data for N,N-bis(2-hydroxyethyl) tridecylamine was found. The following tables present predicted ¹H and ¹³C NMR chemical shifts based on its molecular structure. These predictions are derived from standard chemical shift values for alkyl chains and ethanolamine moieties.[6]

Predicted ¹H NMR Spectral Data

Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Integration
-CH₃ (tridecyl)	~0.88	Triplet (t)	3H
-(CH₂)₁₀- (tridecyl)	~1.25	Multiplet (m)	20H
-N-CH₂- (tridecyl)	~2.4-2.6	Triplet (t)	2H
-N-CH₂- (hydroxyethyl)	~2.6-2.8	Triplet (t)	4H
-CH₂-OH (hydroxyethyl)	~3.5-3.7	Triplet (t)	4H
-OH	Variable (broad singlet)	Broad Singlet (br s)	2H

Predicted ¹³C NMR Spectral Data

Assignment	Predicted Chemical Shift (ppm)
-CH₃ (tridecyl)	~14.1
-(CH₂)₁₀- (tridecyl)	~22.7 - 31.9
-N-CH₂- (tridecyl)	~53-55
-N-CH₂- (hydroxyethyl)	~57-59
-CH₂-OH (hydroxyethyl)	~59-61

Infrared (IR) Spectroscopy

Specific IR spectra for N,N-bis(2-hydroxyethyl) tridecylamine are not available. The table below lists the expected characteristic absorption bands based on the functional groups present in the molecule.

Expected IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H	Stretching	3200 - 3600	Strong, Broad
C-H (alkyl)	Stretching	2850 - 3000	Strong
C-H (alkyl)	Bending	1375 - 1470	Medium
C-O	Stretching	1050 - 1150	Strong
C-N	Stretching	1020 - 1220	Medium-Weak

The IR spectrum is expected to be dominated by strong, broad O-H stretching bands from the hydroxyl groups and strong C-H stretching bands from the long alkyl chain.[7]

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for a viscous liquid like N,N-bis(2-hydroxyethyl) tridecylamine.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆). The choice of solvent is critical to avoid overlapping signals with the analyte.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Acquire ¹H NMR spectra using a standard pulse program.

  • Acquire ¹³C NMR spectra using a proton-decoupled pulse sequence.

  • Set appropriate spectral widths and acquisition times to ensure good resolution.

  • The number of scans should be optimized to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

FTIR Spectroscopy Protocol

Given the viscous nature of the compound, Attenuated Total Reflectance (ATR) is the recommended method.[8][9][10]

• Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR crystal (e.g., diamond or germanium). Ensure complete coverage of the crystal surface for optimal results.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Acquire the sample spectrum over a typical mid-IR range (e.g., 4000-400 cm⁻¹).[9]

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The resulting spectrum will be in absorbance or transmittance. Identify the characteristic peaks and compare them to correlation charts or spectral databases.

Mass Spectrometry Protocol (LC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a solvent compatible with liquid chromatography, such as a mixture of methanol or acetonitrile and water.

• Instrumentation: Use a liquid chromatography system coupled to a mass spectrometer (e.g., LC-QTOF or LC-Orbitrap) equipped with an electrospray ionization (ESI) source. ESI is suitable for ionizing polar molecules like N,N-bis(2-hydroxyethyl) tridecylamine.

• Chromatography: If separation is needed, use a C18 reversed-phase column with a gradient elution of water and an organic solvent (both typically containing a small amount of acid like formic acid to promote protonation).

• Mass Analysis:

  • Acquire data in positive ion mode to observe the protonated molecule [M+H]⁺.

  • Perform full scan analysis to determine the accurate mass of the molecular ion.

  • Perform tandem MS (MS/MS) experiments by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) to obtain fragment ions for structural elucidation.

Caption: General workflow for the spectroscopic analysis of N,N-bis(2-hydroxyethyl) tridecylamine.

References

• 1. Buy Online CAS Number 18312-57-7 - TRC - N,N-Bis(2-hydroxyethyl) Tridecylamine | LGC Standards [lgcstandards.com]
• 2. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 7. researchgate.net [researchgate.net]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 10. agilent.com [agilent.com]

N,N-bis(2-hydroxyethyl) tridecylamine: A Comprehensive Material Safety Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant utilized in various industrial applications. This document synthesizes available data on its chemical and physical properties, toxicological profile, handling procedures, and environmental impact to inform safe laboratory and manufacturing practices.

Chemical Identification and Physical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is identified by several CAS numbers, often indicating its presence in mixtures with varying alkyl chain lengths (C10-C16). For the purposes of this guide, the primary focus is on the tridecyl (C13) derivative.

Property	Value	Source
Chemical Name	N,N-bis(2-hydroxyethyl) tridecylamine	-
Synonyms	2-[2-hydroxyethyl(tridecyl)amino]ethanol; Amides, C10-16, N,N-bis(hydroxyethyl)	[1][2]
CAS Number	18312-57-7; 68155-05-5	[1][2]
Molecular Formula	C₁₇H₃₇NO₂	[1]
Molecular Weight	287.48 g/mol	[1]
Appearance	White to off-white solid or colorless to pale yellow viscous liquid	[3]
Solubility	Slightly soluble in chloroform and methanol	[3]

Toxicological Profile

The primary hazards associated with N,N-bis(2-hydroxyethyl) tridecylamine are skin and eye irritation.[3] Due to a lack of specific quantitative toxicological data for this compound, information from closely related long-chain alkyl diethanolamines and amides is used for a comprehensive assessment.

Endpoint	Result	Comments	Source
Skin Irritation	Causes skin irritation (H315)	Based on GHS classifications for similar substances.	[4]
Eye Irritation	Causes serious eye irritation (H319)	Based on GHS classifications for similar substances.	[4]
Respiratory Irritation	May cause respiratory irritation (H335)	Based on GHS classifications for similar substances.	[4]
Acute Oral Toxicity	LD50 > 2,000 mg/kg (rat)	Data for N,N-bis(2-hydroxyethyl)dodecanamide.	[5]
Genotoxicity	No concern for genotoxicity	Based on an assessment of N,N-bis(2-hydroxyethyl)stearylamine.	[6]
Repeated Dose Toxicity	NOAEL: 30 mg/kg bw/day	Based on a 90-day oral toxicity study of the read-across substance bis(2-hydroxyethyl)oleylamine.	[7]

Experimental Protocols for Irritation Assessment

Standardized in vitro methods are available to assess the skin and eye irritation potential of surfactants, avoiding the use of animal testing.

• Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437): This ex vivo assay is used to identify substances that cause severe eye irritation.[3] It measures changes in corneal opacity and permeability after exposure to a test substance.

• Reconstructed Human Epidermis (RhE) Models (OECD TG 439): Models such as the EpiDerm™ Skin Model are used to evaluate skin irritation.[8][9] These three-dimensional tissue models mimic human skin and assess cell viability after exposure to a test substance.

Handling, Storage, and Personal Protective Equipment

Safe handling and storage are crucial to minimize exposure and associated risks.

Aspect	Recommendation	Source
Ventilation	Use in a well-ventilated area. Local exhaust ventilation may be necessary.	[9]
Personal Protective Equipment	- Eye Protection: Safety goggles or face shield. - Hand Protection: Impervious gloves. - Body Protection: Protective clothing.	[3]
Handling	Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling. Wash hands thoroughly after handling.	[9]
Storage	Keep container tightly closed in a cool, dry, and well-ventilated place. Store away from strong oxidizing agents.	[3]

First Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.

First Aid Measures

Caption: First aid procedures for N,N-bis(2-hydroxyethyl) tridecylamine exposure.

Spill Response Protocol

Caption: Workflow for responding to a spill of N,N-bis(2-hydroxyethyl) tridecylamine.

Fire and Explosion Hazard Data

Parameter	Information	Source
Extinguishing Media	Water spray, foam, dry chemical, carbon dioxide (CO₂)	[5]
Unsuitable Extinguishing Media	High volume water jet	[5]
Hazardous Combustion Products	May produce carbon monoxide, carbon dioxide, and nitrogen oxides upon combustion.	-
Firefighting Procedures	Wear self-contained breathing apparatus (SCBA) and full protective gear.	-

Ecological Information

N,N-bis(2-hydroxyethyl) tridecylamine and related long-chain alkyl amines are expected to have moderate toxicity to aquatic organisms. However, they are also considered to be readily biodegradable with a low potential for bioaccumulation.[10]

Aspect	Finding	Comments	Source
Aquatic Toxicity	Moderately toxic to aquatic organisms.	Based on an assessment of oleamide DEA.	[10]
Biodegradation	Readily biodegradable.	Based on an assessment of oleamide DEA.	[10]
Bioaccumulation	Low potential for bioaccumulation (Calculated BCF: 112.53 L/kg).	Based on an assessment of oleamide DEA.	[10]
Environmental Fate	Expected to adsorb strongly to soil and sediment.	Based on an assessment of oleamide DEA.	[10]

Disposal Considerations

Dispose of N,N-bis(2-hydroxyethyl) tridecylamine and its containers in accordance with local, regional, and national regulations. Avoid release into the environment.

Regulatory Information

This substance is subject to various chemical inventory regulations. It is important to consult the specific regulations of the country in which it is being used. For example, it is listed on the Australian Inventory of Chemical Substances (AICS).[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided by the manufacturer. Users should always consult the specific SDS for the product they are using and adhere to all applicable safety regulations.

References

• 1. Strategies for the evaluation of the eye irritation potential of different types of surfactants and silicones used in cosmetic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro assessment of skin irritation potential of surfactant-based formulations by using a 3-D skin reconstructed tissue model and cytokine response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iivs.org [iivs.org]
• 4. N,N-bis(2-hydroxyethyl)octanamide | C12H25NO3 | CID 76499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 6. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. SKIN IRRITATION POTENTIAL OF SURFACTANT MIXTURES: USING RELEVANT DOSES IN IN VITRO SYSTEMS. • Mattek - Part of Sartorius [mattek.com]
• 9. researchgate.net [researchgate.net]
• 10. santos.com [santos.com]

N,N-bis(2-hydroxyethyl) tridecylamine: An In-Depth Technical Review of its Environmental Impact and Ecotoxicity

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current state of knowledge regarding the environmental impact and ecotoxicity of N,N-bis(2-hydroxyethyl) tridecylamine. This tertiary amine is primarily utilized as an antistatic agent in the manufacturing of plastic products, particularly in food packaging materials. While specific quantitative ecotoxicological data for N,N-bis(2-hydroxyethyl) tridecylamine is notably scarce in publicly available literature, this document synthesizes existing information on its presence in consumer products, potential for environmental release, and toxicological classifications based on structural similarities to other alkylamines. Due to the limited direct data, this guide also presents ecotoxicity data for the related, more extensively studied compound, diethanolamine (DEA), to provide a comparative context for potential environmental effects. The guide outlines general experimental protocols for assessing the environmental fate and toxicity of such chemicals and includes logical diagrams to illustrate key concepts.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a chemical additive used to mitigate the buildup of static electricity in plastic materials. Its application in food contact materials has raised questions regarding its potential to migrate into foodstuffs and subsequently into the environment. Several studies have identified N,N-bis(2-hydroxyethyl) tridecylamine and other N,N-bis(2-hydroxyethyl) alkylamines as substances that can leach from plastic packaging.[1][2][3][4][5] This migration represents a primary pathway for its introduction into the environment. While comprehensive environmental impact and ecotoxicity studies for this specific compound are limited, it is often grouped with other substances of potential concern associated with plastic packaging due to its chemical structure and potential for human and environmental exposure.[6]

Environmental Fate and Transport

The environmental fate of N,N-bis(2-hydroxyethyl) tridecylamine is not well-documented. However, based on its chemical structure as a tertiary amine with a long alkyl chain, it is expected to exhibit some surfactant properties. Its entry into the environment would likely occur through the disposal and degradation of plastic products from which it can leach.

Ecotoxicity Profile

Direct quantitative ecotoxicity data for N,N-bis(2-hydroxyethyl) tridecylamine, such as LC50 (lethal concentration for 50% of a test population) or EC50 (effective concentration for 50% of a test population) values, are not available in the reviewed literature. Safety Data Sheets for the compound typically state that ecotoxicity data is "not available".[8][9][10][11]

In the absence of specific data, toxicological assessment can be informed by related compounds. Studies on other alkylamines have been conducted. For instance, some secondary amines related to this group have been classified as having high toxicity based on Cramer rules, a system that categorizes substances into toxicity classes based on their chemical structure.[3]

To provide a frame of reference, the following table summarizes the ecotoxicity data for the structurally related compound, diethanolamine (DEA). It is crucial to note that these values are not for N,N-bis(2-hydroxyethyl) tridecylamine and should be interpreted with caution, as the long alkyl chain in the target compound can significantly alter its toxicological properties.

Table 1: Ecotoxicity Data for Diethanolamine (DEA)

Trophic Level	Test Organism	Endpoint	Value (mg/L)	Exposure Time	Reference
Bacteria	Vibrio fischeri	EC50 (Bioluminescence Inhibition)	468	30 min	[12]
Algae	Chlorella vulgaris	EC50 (Growth Inhibition)	>100	72 h	[13]
Invertebrate	Daphnia magna	EC50 (Immobilization)	367	48 h	[12]
Fish	Pimephales promelas (Fathead minnow)	LC50	>100	96 h	[7]

Experimental Protocols

Due to the lack of specific studies on N,N-bis(2-hydroxyethyl) tridecylamine, this section outlines general experimental methodologies that are typically employed to assess the ecotoxicity and environmental fate of chemical substances. These protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing

Standard acute aquatic toxicity tests are conducted on species from different trophic levels to determine the concentrations at which a substance causes adverse effects.

• Fish Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour period. Species such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) are commonly used.

• Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This test assesses the concentration at which 50% of the water flea (Daphnia magna) population becomes immobilized (EC50) after a 48-hour exposure.

• Algal Growth Inhibition Test (OECD Guideline 201): This test evaluates the effect of a substance on the growth of freshwater algae, such as Pseudokirchneriella subcapitata. The endpoint is the concentration that inhibits growth by 50% (EC50) over a 72-hour period.

Biodegradation Testing

Biodegradation studies are performed to assess the potential for a chemical to be broken down by microorganisms in the environment.

• Ready Biodegradability Test (OECD Guideline 301): This series of screening tests (e.g., 301B - CO2 Evolution Test, 301F - Manometric Respirometry Test) determines if a substance is readily biodegradable under aerobic conditions. A substance is considered readily biodegradable if it reaches a certain percentage of degradation within a 28-day window.

Visualizations

The following diagrams illustrate the potential environmental pathway of N,N-bis(2-hydroxyethyl) tridecylamine and a typical workflow for ecotoxicity testing.

Caption: Environmental pathway of N,N-bis(2-hydroxyethyl) tridecylamine from plastics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. santos.com [santos.com]
• 8. lgcstandards.com [lgcstandards.com]
• 9. aksci.com [aksci.com]
• 10. static.cymitquimica.com [static.cymitquimica.com]
• 11. combi-blocks.com [combi-blocks.com]
• 12. Ecotoxicity risk assessment of amines used in ‘switchable water’ and CO 2 -capturing processes - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/D4EM00657G [pubs.rsc.org]
• 13. Ecotoxicological evaluation of diethanolamine using a battery of microbiotests - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant characterized by a hydrophilic diethanolamine head group and a hydrophobic tridecyl tail.[1] Its amphiphilic nature makes it a candidate for use as a stabilizer and emulsifier in the synthesis of various nanoparticle systems, including nanoemulsions and polymeric nanoparticles. This document provides an overview of its potential applications in nanoparticle-based drug delivery systems, along with generalized experimental protocols.

While direct literature on the use of N,N-bis(2-hydroxyethyl) tridecylamine in nanoparticle synthesis is limited, its structural similarity to other diethanolamine-based surfactants, such as N,N-bis-(2-hydroxyethyl)oleamide (NHEO), suggests its utility in forming stable nanosystems.[2] These application notes are based on established principles of nanoparticle synthesis using non-ionic surfactants and provide a framework for researchers to explore the potential of N,N-bis(2-hydroxyethyl) tridecylamine in their formulations.

Potential Applications in Nanoparticle Synthesis

N,N-bis(2-hydroxyethyl) tridecylamine can be explored for the following applications in nanoparticle-based drug delivery:

• Nanoemulsion Formulation: Acting as a primary or co-surfactant to stabilize oil-in-water (o/w) or water-in-oil (w/o) nanoemulsions for the encapsulation of lipophilic or hydrophilic drugs, respectively.[3][4]

• Polymeric Nanoparticle Synthesis: Serving as a stabilizer during the emulsion polymerization or nanoprecipitation of biodegradable polymers (e.g., PLGA, PLA) to control particle size and prevent aggregation.[5][6]

• Surface Modification: The hydroxyl groups on the hydrophilic head of the molecule offer potential for further surface functionalization of nanoparticles, such as PEGylation, to enhance their biocompatibility and circulation time.

Data Presentation: Illustrative Properties of Nanoparticles

The following tables present hypothetical yet realistic quantitative data for nanoparticles synthesized using N,N-bis(2-hydroxyethyl) tridecylamine as a stabilizer. These values are for illustrative purposes and will vary depending on the specific formulation and process parameters.

Table 1: Hypothetical Physicochemical Properties of Drug-Loaded Nanoemulsions

Formulation Code	Oil Phase	Drug	Surfactant Concentration (%)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)
NE-01	Miglyol 812	Curcumin	1.0	150	0.21	-5.2	92
NE-02	Miglyol 812	Curcumin	2.0	120	0.18	-4.8	95
NE-03	Oleic Acid	Paclitaxel	1.5	180	0.25	-8.1	88
NE-04	Oleic Acid	Paclitaxel	2.5	145	0.20	-7.5	91

Table 2: Hypothetical Physicochemical Properties of PLGA Nanoparticles

Formulation Code	Polymer	Drug	Surfactant Concentration (%)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)
PNP-01	PLGA (50:50)	Doxorubicin	0.5	220	0.19	-10.3	5.2
PNP-02	PLGA (50:50)	Doxorubicin	1.0	180	0.15	-9.7	4.8
PNP-03	PLA	Sirolimus	0.75	250	0.22	-12.5	7.1
PNP-04	PLA	Sirolimus	1.25	200	0.17	-11.9	6.5

Experimental Protocols

The following are generalized protocols for the synthesis of nanoemulsions and polymeric nanoparticles where N,N-bis(2-hydroxyethyl) tridecylamine could be utilized as a surfactant/stabilizer. Researchers should optimize these protocols based on their specific drug, polymer, and desired nanoparticle characteristics.

Protocol 1: Preparation of Oil-in-Water (o/w) Nanoemulsion by High-Pressure Homogenization

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• Oil phase (e.g., Miglyol 812, Oleic Acid)

• Lipophilic drug

• Deionized water

• High-pressure homogenizer

Procedure:

• Oil Phase Preparation: Dissolve the lipophilic drug in the selected oil phase at a predetermined concentration.

• Aqueous Phase Preparation: Disperse N,N-bis(2-hydroxyethyl) tridecylamine in deionized water.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring at high speed (e.g., 10,000 rpm) using a high-shear mixer for 10-15 minutes to form a coarse emulsion.

• Homogenization: Pass the coarse emulsion through a high-pressure homogenizer at a specified pressure (e.g., 15,000 psi) for a set number of cycles (e.g., 5-10 cycles).

• Characterization: Analyze the resulting nanoemulsion for particle size, PDI, zeta potential, and encapsulation efficiency.

Protocol 2: Synthesis of Polymeric Nanoparticles by Emulsion-Solvent Evaporation Method

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• Biodegradable polymer (e.g., PLGA, PLA)

• Drug (hydrophilic or lipophilic)

• Organic solvent (e.g., dichloromethane, ethyl acetate)

• Deionized water

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Organic Phase Preparation: Dissolve the polymer and the drug in the organic solvent.

• Aqueous Phase Preparation: Dissolve N,N-bis(2-hydroxyethyl) tridecylamine in deionized water.

• Emulsification: Add the organic phase to the aqueous phase dropwise under constant stirring to form an oil-in-water (o/w) emulsion. Continue stirring for 2-4 hours to allow for initial solvent evaporation.

• Solvent Evaporation: Transfer the emulsion to a rotary evaporator to remove the organic solvent completely under reduced pressure.

• Nanoparticle Recovery: Centrifuge the nanoparticle suspension to pellet the nanoparticles. Wash the pellet with deionized water multiple times to remove excess surfactant and unencapsulated drug.

• Lyophilization (Optional): Resuspend the final nanoparticle pellet in a small amount of deionized water containing a cryoprotectant (e.g., trehalose) and freeze-dry to obtain a powder for long-term storage.

• Characterization: Analyze the nanoparticles for size, PDI, zeta potential, drug loading, and encapsulation efficiency.

Visualization of Experimental Workflows

The following diagrams illustrate the generalized workflows for the synthesis of nanoemulsions and polymeric nanoparticles.

Caption: Workflow for Nanoemulsion Synthesis.

Caption: Workflow for Polymeric Nanoparticle Synthesis.

Safety Precautions

N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation.[1] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

References

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]
• 3. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iajps.com [iajps.com]
• 5. Non-Ionic Surfactants for Stabilization of Polymeric Nanoparticles for Biomedical Uses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Emulsion Polymerization

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant increasingly recognized for its potential as an emulsifier in the synthesis of polymeric nanoparticles for drug delivery applications. Its unique structure, featuring a hydrophobic tridecyl tail and two hydrophilic hydroxyethyl head groups, allows for the effective stabilization of monomer droplets in aqueous solutions during emulsion polymerization. This application note provides detailed protocols and technical information to guide researchers in utilizing N,N-bis(2-hydroxyethyl) tridecylamine for the formulation of biodegradable polymeric nanoparticles, such as those made from poly(lactic-co-glycolic acid) (PLGA), which are widely used in advanced drug delivery systems.

These protocols and notes are designed to serve as a comprehensive starting point for the development of novel nanoparticle-based therapeutics, offering insights into the physicochemical properties of the emulsifier, experimental procedures, and the logical framework of the polymerization process.

Physicochemical Properties of N,N-bis(2-hydroxyethyl) tridecylamine

A thorough understanding of the emulsifier's properties is crucial for successful formulation development. The following table summarizes the known and estimated physicochemical characteristics of N,N-bis(2-hydroxyethyl) tridecylamine.

Property	Value	Source / Method
Chemical Name	N,N-bis(2-hydroxyethyl) tridecylamine	-
Synonyms	2,2'-(Tridecylazanediyl)di(ethan-1-ol)	-
CAS Number	18312-57-7	-
Molecular Formula	C₁₇H₃₇NO₂	--INVALID-LINK--
Molecular Weight	287.48 g/mol	--INVALID-LINK--
Appearance	Colorless to pale yellow viscous liquid	General knowledge
Type	Non-ionic surfactant	General knowledge
Estimated HLB Value	10 - 13	Calculated using Griffin's Method (HLB = E/5, where E is the weight percentage of the hydrophilic part). This value suggests suitability for oil-in-water emulsions.
Estimated Critical Micelle Concentration (CMC)	10⁻⁴ mol/L (order of magnitude)	Based on typical values for ethoxylated non-ionic surfactants.[1] The actual value may vary with temperature and solvent conditions.

Experimental Protocol: Emulsion Polymerization for PLGA Nanoparticle Synthesis

This protocol details a general method for the synthesis of PLGA nanoparticles using N,N-bis(2-hydroxyethyl) tridecylamine as the emulsifier. This procedure is a foundational template that should be optimized for specific drug candidates and desired nanoparticle characteristics.

Materials and Equipment

• Poly(lactic-co-glycolic acid) (PLGA) (e.g., 50:50 lactide:glycolide ratio)

• N,N-bis(2-hydroxyethyl) tridecylamine

• Ethyl acetate (or other suitable organic solvent)

• Deionized water

• Drug substance (hydrophobic)

• Magnetic stirrer and stir bar

• Probe sonicator

• Rotary evaporator

• Centrifuge

• Lyophilizer (optional)

• Particle size analyzer (e.g., Dynamic Light Scattering)

Step-by-Step Procedure

• Organic Phase Preparation:

  • Dissolve 100 mg of PLGA and the desired amount of the hydrophobic drug in 5 mL of ethyl acetate.

  • Ensure complete dissolution by gentle stirring.

• Aqueous Phase Preparation:

  • Prepare a 1% (w/v) aqueous solution of N,N-bis(2-hydroxyethyl) tridecylamine by dissolving 100 mg of the emulsifier in 10 mL of deionized water.

  • The concentration of the emulsifier is a critical parameter and should be varied (e.g., 0.5% - 2%) to optimize nanoparticle size and stability.

• Emulsification:

  • Add the organic phase to the aqueous phase while stirring at a moderate speed.

  • Immediately subject the mixture to high-energy emulsification using a probe sonicator.

  • Sonicate for 2-5 minutes at 40-60% amplitude on ice to prevent overheating. The sonication time and power will significantly impact the final particle size.

• Solvent Evaporation:

  • Transfer the resulting oil-in-water emulsion to a round-bottom flask.

  • Evaporate the organic solvent (ethyl acetate) using a rotary evaporator at reduced pressure and a controlled temperature (e.g., 35-40°C).

  • Continue evaporation until all the organic solvent has been removed, resulting in an aqueous suspension of nanoparticles.

• Nanoparticle Purification and Collection:

  • Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 rpm) for 20-30 minutes to pellet the nanoparticles.

  • Discard the supernatant, which contains the excess emulsifier and unencapsulated drug.

  • Resuspend the nanoparticle pellet in deionized water and repeat the centrifugation step twice to ensure thorough washing.

• Lyophilization (Optional):

  • For long-term storage, the purified nanoparticle suspension can be lyophilized.

  • Freeze the nanoparticle suspension at -80°C and then lyophilize for 24-48 hours to obtain a dry powder.

Characterization of Nanoparticles

The following table should be used to record the experimental outcomes.

Formulation Parameter	Value
PLGA Concentration (mg/mL)
Drug Concentration (mg/mL)
Emulsifier Concentration (% w/v)
Sonication Time (min)
Sonication Amplitude (%)
Resulting Particle Size (nm)
Polydispersity Index (PDI)
Zeta Potential (mV)
Drug Encapsulation Efficiency (%)

Visualization of Experimental Workflow and Concepts

Emulsion Polymerization Workflow

The following diagram illustrates the key steps in the synthesis of polymeric nanoparticles using an emulsion-based method.

Caption: Workflow for polymeric nanoparticle synthesis.

Role of N,N-bis(2-hydroxyethyl) tridecylamine in Emulsion Stabilization

This diagram illustrates the mechanism by which the emulsifier stabilizes monomer droplets within the aqueous phase.

Caption: Emulsifier stabilizing an oil-in-water droplet.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine presents itself as a promising non-ionic emulsifier for the formulation of polymeric nanoparticles for drug delivery. Its physicochemical properties suggest good performance in creating stable oil-in-water emulsions, which is fundamental for the synthesis of nanoparticles from biodegradable polymers like PLGA. The provided protocol offers a robust starting point for researchers to explore its utility. Further optimization of process parameters, such as emulsifier concentration and sonication energy, is essential to tailor nanoparticle characteristics for specific therapeutic applications. The systematic recording of experimental data, as facilitated by the provided tables, will be invaluable in developing reproducible and effective drug delivery systems.

References

• 1. chemicalindustriessecrets.com [chemicalindustriessecrets.com]

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with a C13 alkyl chain, possessing amphiphilic properties that make it a candidate for investigation in the field of drug delivery. Its structural features—a hydrophobic tridecyl tail and a hydrophilic headgroup containing two hydroxyl moieties and a pH-sensitive tertiary amine—suggest its potential utility as a functional excipient in the formulation of nano-sized drug delivery systems such as liposomes and solid lipid nanoparticles (SLNs). The tertiary amine group, with a pKa in the physiological range, can become protonated in the acidic environment of endosomes, potentially facilitating endosomal escape and intracellular drug delivery. This document provides detailed application notes and hypothetical protocols for the formulation and characterization of drug delivery systems incorporating N,N-bis(2-hydroxyethyl) tridecylamine.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N,N-bis(2-hydroxyethyl) tridecylamine is presented in Table 1.

Property	Value
Synonyms	2-[2-hydroxyethyl(tridecyl)amino]ethanol
Molecular Formula	C₁₇H₃₇NO₂
Molecular Weight	287.48 g/mol
Appearance	White to off-white solid
Solubility	Slightly soluble in chloroform and methanol
Key Features	Tertiary amine, two hydroxyl groups, C13 alkyl chain

Applications in Drug Delivery

N,N-bis(2-hydroxyethyl) tridecylamine is proposed as a component in lipid-based nanoparticle formulations for the delivery of therapeutic agents. Its potential roles include:

• pH-Sensitive Component: The tertiary amine can act as a proton sponge in the acidic environment of the endosome, leading to osmotic swelling and rupture of the endosomal membrane, thereby releasing the drug into the cytoplasm.[1][2]

• Stabilizer: The amphiphilic nature of the molecule may contribute to the stabilization of nanoparticle formulations.

• Permeation Enhancer: The long alkyl chain could potentially interact with lipid bilayers, enhancing the permeation of drugs across biological membranes.[3]

Hypothetical Formulation Data

The following tables present hypothetical, yet plausible, data for the characterization of doxorubicin-loaded solid lipid nanoparticles (SLNs) formulated with N,N-bis(2-hydroxyethyl) tridecylamine. These values are for illustrative purposes to guide researchers in their experimental design.

Table 2: Physicochemical Characterization of Doxorubicin-Loaded SLNs

Formulation	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV) at pH 7.4
Control SLNs (without tridecylamine derivative)	150 ± 5	0.21 ± 0.02	-15.3 ± 1.2
Dox-SLNs with 5% N,N-bis(2-hydroxyethyl) tridecylamine	165 ± 7	0.18 ± 0.03	+5.2 ± 0.8
Dox-SLNs with 10% N,N-bis(2-hydroxyethyl) tridecylamine	172 ± 6	0.19 ± 0.02	+12.5 ± 1.5

Table 3: Drug Loading and In Vitro Release Characteristics

Formulation	Drug Loading (%)	Encapsulation Efficiency (%)	Cumulative Release at 24h (pH 7.4)	Cumulative Release at 24h (pH 5.5)
Dox-SLNs with 5% N,N-bis(2-hydroxyethyl) tridecylamine	4.5 ± 0.3	85.2 ± 3.1	35.6 ± 2.5%	75.8 ± 4.2%
Dox-SLNs with 10% N,N-bis(2-hydroxyethyl) tridecylamine	4.2 ± 0.4	81.5 ± 2.8	32.1 ± 2.1%	82.3 ± 3.9%

Experimental Protocols

The following are detailed protocols for the synthesis, characterization, and evaluation of drug delivery systems containing N,N-bis(2-hydroxyethyl) tridecylamine.

Protocol 1: Preparation of Doxorubicin-Loaded Solid Lipid Nanoparticles (SLNs)

This protocol describes the preparation of SLNs using a hot homogenization and ultrasonication method.

Materials:

• Compritol® 888 ATO (solid lipid)

• Soybean lecithin (helper lipid)

• N,N-bis(2-hydroxyethyl) tridecylamine

• Doxorubicin hydrochloride

• Poloxamer 188 (surfactant)

• Phosphate buffered saline (PBS), pH 7.4

• Chloroform

• Methanol

• Deionized water

Equipment:

• Magnetic stirrer with heating plate

• Probe sonicator

• Water bath

• High-speed centrifuge

Procedure:

• Lipid Phase Preparation:

  • Dissolve 100 mg of Compritol® 888 ATO, 50 mg of soybean lecithin, and the desired amount of N,N-bis(2-hydroxyethyl) tridecylamine (e.g., 5 mg for 5% w/w of total lipid) in 5 mL of a chloroform/methanol mixture (2:1 v/v).

  • Add 5 mg of doxorubicin hydrochloride to the lipid mixture.

  • Evaporate the organic solvents under a stream of nitrogen gas to form a thin lipid film. Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

• Aqueous Phase Preparation:

  • Prepare a 2% (w/v) solution of Poloxamer 188 in deionized water.

• Hydration and Homogenization:

  • Hydrate the lipid film with 10 mL of the Poloxamer 188 solution at 70°C for 30 minutes with gentle stirring. This temperature is above the melting point of Compritol® 888 ATO.

• Sonication:

  • Sonicate the hot pre-emulsion using a probe sonicator at 40% amplitude for 5 minutes (with 10-second on/off cycles) while maintaining the temperature at 70°C in a water bath.

• Nanoparticle Formation:

  • Cool the resulting nanoemulsion in an ice bath with gentle stirring to allow for the solidification of the lipid and the formation of SLNs.

• Purification:

  • Centrifuge the SLN dispersion at 15,000 rpm for 30 minutes at 4°C to pellet the nanoparticles and remove any unencapsulated drug.

  • Resuspend the pellet in fresh deionized water and repeat the centrifugation step twice.

• Storage:

  • Resuspend the final SLN pellet in PBS (pH 7.4) and store at 4°C.

Caption: Workflow for the synthesis of doxorubicin-loaded SLNs.

Protocol 2: Characterization of Nanoparticles

This protocol outlines the methods for determining the particle size, polydispersity index (PDI), and zeta potential of the prepared SLNs.

Materials:

• SLN dispersion from Protocol 1

• Deionized water

Equipment:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

Procedure:

• Sample Preparation:

  • Dilute the SLN dispersion (e.g., 1:100) with deionized water to obtain a suitable scattering intensity.

• Particle Size and PDI Measurement:

  • Transfer the diluted sample to a disposable cuvette.

  • Perform the DLS measurement at 25°C.

  • Record the Z-average mean diameter and the PDI. Perform measurements in triplicate.

• Zeta Potential Measurement:

  • Transfer the diluted sample to a disposable folded capillary cell.

  • Perform the electrophoretic light scattering measurement at 25°C.

  • Record the zeta potential in millivolts (mV). Perform measurements in triplicate.

Protocol 3: Determination of Drug Loading and Encapsulation Efficiency

This protocol describes how to quantify the amount of doxorubicin loaded into the SLNs.

Materials:

• Doxorubicin-loaded SLN dispersion

• Methanol

• PBS (pH 7.4)

Equipment:

• UV-Vis spectrophotometer or fluorescence spectrophotometer

• Centrifuge

Procedure:

• Quantification of Total Drug:

  • Lyse a known volume of the SLN dispersion by adding a sufficient amount of methanol to dissolve the nanoparticles and release the encapsulated drug.

  • Measure the absorbance or fluorescence of doxorubicin at its characteristic wavelength (e.g., 480 nm for absorbance).

  • Calculate the total amount of doxorubicin using a pre-established standard curve.

• Quantification of Free Drug:

  • Centrifuge a known volume of the SLN dispersion to pellet the nanoparticles.

  • Collect the supernatant containing the unencapsulated drug.

  • Measure the amount of doxorubicin in the supernatant as described above.

• Calculations:

  • Drug Loading (%) = ( (Total drug - Free drug) / Weight of nanoparticles ) * 100

  • Encapsulation Efficiency (%) = ( (Total drug - Free drug) / Total drug ) * 100

Protocol 4: In Vitro Drug Release Study

This protocol outlines a dialysis-based method to study the release of doxorubicin from the SLNs at different pH values.

Materials:

• Doxorubicin-loaded SLN dispersion

• Dialysis membrane (e.g., MWCO 12-14 kDa)

• PBS (pH 7.4)

• Acetate buffer (pH 5.5)

Equipment:

• Dialysis clips

• Shaking incubator or water bath

• UV-Vis or fluorescence spectrophotometer

Procedure:

• Preparation:

  • Transfer 1 mL of the doxorubicin-loaded SLN dispersion into a pre-soaked dialysis bag and securely close it with clips.

• Release Study:

  • Immerse the dialysis bag in 50 mL of release medium (PBS pH 7.4 or acetate buffer pH 5.5) in a beaker.

  • Place the beaker in a shaking incubator at 37°C with gentle agitation (e.g., 100 rpm).

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours), withdraw 1 mL of the release medium and replace it with 1 mL of fresh medium to maintain sink conditions.

• Quantification:

  • Measure the concentration of doxorubicin in the collected samples using spectrophotometry.

• Data Analysis:

  • Calculate the cumulative percentage of drug released at each time point.

  • Plot the cumulative release percentage against time.

Caption: Workflow for the in vitro drug release study.

Protocol 5: In Vitro Cytotoxicity Assay

This protocol describes the use of the MTT assay to evaluate the cytotoxicity of the drug-loaded nanoparticles against a cancer cell line (e.g., MCF-7).

Materials:

• MCF-7 cells

• DMEM medium with 10% FBS

• Doxorubicin-loaded SLNs

• Free doxorubicin solution

• Empty SLNs

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Equipment:

• Cell culture incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed MCF-7 cells in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.

• Treatment:

  • Prepare serial dilutions of free doxorubicin, doxorubicin-loaded SLNs, and empty SLNs in the cell culture medium.

  • Replace the medium in the wells with the prepared dilutions. Include untreated cells as a control.

  • Incubate the plate for 48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability (%) = (Absorbance of treated cells / Absorbance of control cells) * 100.

  • Determine the IC50 (half-maximal inhibitory concentration) for free doxorubicin and the doxorubicin-loaded SLNs.

Proposed Mechanism of Action

The inclusion of N,N-bis(2-hydroxyethyl) tridecylamine in a nanoparticle formulation is hypothesized to enhance intracellular drug delivery through a pH-dependent mechanism.

Caption: Hypothesized mechanism of pH-mediated endosomal escape.

Safety Considerations

As with any new excipient, the biocompatibility and potential toxicity of N,N-bis(2-hydroxyethyl) tridecylamine must be thoroughly evaluated. The cytotoxicity of the empty nanoparticles should be assessed to ensure that the carrier itself does not exhibit significant toxicity.[4] Long-term stability and in vivo studies are necessary to fully characterize the safety and efficacy profile of formulations containing this compound.

Disclaimer: The experimental protocols and data presented in this document are hypothetical and intended to serve as a guide for research and development. Actual results may vary, and optimization of all procedures is recommended. All laboratory work should be conducted in accordance with institutional safety guidelines.

References

• 1. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pH-responsive Nanoparticles for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Status of surfactants as penetration enhancers in transdermal drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of surfactants and polymer composition on the characteristics of polyhydroxyalkanoate nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N,N-bis(2-hydroxyethyl) tridecylamine in Microemulsion Formation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of N,N-bis(2-hydroxyethyl) tridecylamine as a non-ionic surfactant for the formation of microemulsions. Due to the limited availability of specific data for this particular compound, the following protocols and data are based on established methodologies for similar ethoxylated fatty amine surfactants and should be adapted as a starting point for experimental design.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant belonging to the class of ethoxylated fatty amines.[1][2] These surfactants possess a hydrophilic diethanolamine head group and a lipophilic alkyl chain, enabling them to reduce interfacial tension between oil and water phases. This property makes them suitable candidates for forming thermodynamically stable, transparent, and isotropic systems known as microemulsions.[3] Microemulsions are of significant interest in drug delivery for their ability to enhance the solubilization and bioavailability of poorly water-soluble drugs.[4]

Key Properties of N,N-bis(2-hydroxyethyl) tridecylamine:

Property	Value/Description	Reference
Chemical Name	N,N-bis(2-hydroxyethyl) tridecylamine	[5]
CAS Number	68155-05-5	[5]
Molecular Formula	C17H37NO2	[5][6]
Molecular Weight	287.48 g/mol	[6]
Appearance	Colorless to pale yellow viscous liquid or off-white solid	[5][6]
Type	Non-ionic surfactant
Solubility	Good surface activity and solubility	[5]

Applications in Microemulsion-Based Drug Delivery

Microemulsions formulated with non-ionic surfactants like N,N-bis(2-hydroxyethyl) tridecylamine offer several advantages in drug development:

• Enhanced Solubilization: The oil-in-water (o/w) or water-in-oil (w/o) nanodroplets within the microemulsion can encapsulate hydrophobic or hydrophilic drugs, respectively, increasing their solubility in the formulation.[4]

• Improved Bioavailability: The small droplet size of microemulsions (typically 10-100 nm) provides a large interfacial area for drug absorption, potentially leading to increased bioavailability.

• Thermodynamic Stability: Unlike emulsions, microemulsions are thermodynamically stable and form spontaneously under the right conditions, offering a longer shelf-life.[7]

• Ease of Preparation: The formation of microemulsions is often a straightforward process of titrating components.[8]

Experimental Protocols

The following are generalized protocols for the preparation and characterization of microemulsions using a non-ionic surfactant such as N,N-bis(2-hydroxyethyl) tridecylamine.

Protocol for Constructing a Pseudo-Ternary Phase Diagram

The construction of a pseudo-ternary phase diagram is crucial for identifying the concentration ranges of oil, water, and the surfactant/co-surfactant (S/CoS) mixture that result in a stable microemulsion.[7]

Materials:

• Oil Phase (e.g., Isopropyl myristate, oleic acid)

• Aqueous Phase (e.g., Deionized water, phosphate buffer)

• Surfactant: N,N-bis(2-hydroxyethyl) tridecylamine

• Co-surfactant (e.g., Ethanol, propylene glycol, Transcutol®)

• Glass vials

• Magnetic stirrer and stir bars

• Burette

Methodology:

• Prepare Surfactant/Co-surfactant (S/CoS) Mixtures: Prepare mixtures of N,N-bis(2-hydroxyethyl) tridecylamine and the chosen co-surfactant at various weight ratios (e.g., 1:1, 2:1, 3:1, 4:1).

• Titration:

  • For each S/CoS ratio, prepare a series of oil and S/CoS mixtures in glass vials at different weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9).

  • Titrate each oil-S/CoS mixture with the aqueous phase dropwise from a burette under constant gentle magnetic stirring.

  • After each addition of the aqueous phase, allow the system to equilibrate. Observe the mixture for transparency and homogeneity.

  • The endpoint of the titration is the point where the mixture becomes clear and transparent, indicating the formation of a microemulsion.

• Plotting the Diagram:

  • Calculate the weight percentage of the oil, aqueous phase, and S/CoS mixture for each clear formulation.

  • Plot these compositions on a triangular coordinate system (pseudo-ternary phase diagram).

  • The area within the plotted points represents the microemulsion region.

Protocol for Microemulsion Preparation

Once the microemulsion region is identified from the phase diagram, a specific formulation can be prepared.

Methodology:

• Select a specific composition (wt% of oil, water, and S/CoS) from within the microemulsion region of the phase diagram.

• Accurately weigh the required amounts of the oil phase, N,N-bis(2-hydroxyethyl) tridecylamine, and the co-surfactant into a glass vial.

• Mix the components thoroughly using a vortex mixer or magnetic stirrer until a homogenous solution is formed.

• Slowly add the required amount of the aqueous phase to the oil-surfactant mixture while stirring continuously.

• Continue stirring until a clear and transparent microemulsion is formed.

• If incorporating a drug, dissolve the drug in the appropriate phase (oil phase for lipophilic drugs, aqueous phase for hydrophilic drugs) before the emulsification step.

Protocol for Microemulsion Characterization

1. Droplet Size and Polydispersity Index (PDI) Analysis:

• Technique: Dynamic Light Scattering (DLS).

• Procedure: Dilute the microemulsion sample with the continuous phase (water for o/w, oil for w/o) to an appropriate concentration to avoid multiple scattering effects. Analyze the sample using a DLS instrument to determine the average droplet size (Z-average) and PDI. A lower PDI value (< 0.3) indicates a narrow size distribution.[3]

2. Zeta Potential Measurement:

• Technique: Electrophoretic Light Scattering.

• Procedure: Dilute the microemulsion as described for DLS analysis. Measure the zeta potential to assess the surface charge of the droplets. For o/w microemulsions, a zeta potential of ±30 mV or greater is generally considered to indicate good physical stability due to electrostatic repulsion between droplets.[3]

3. Electrical Conductivity Measurement:

• Technique: Conductometer.

• Procedure: Measure the electrical conductivity of the microemulsion. This measurement can help determine the microemulsion type. O/W microemulsions will have higher conductivity due to the continuous aqueous phase, while w/o microemulsions will have low conductivity.

4. Viscosity Measurement:

• Technique: Rheometer or viscometer.

• Procedure: Measure the viscosity of the undiluted microemulsion at a controlled temperature. Viscosity can influence the drug release and spreadability of topical formulations.

Data Presentation (Hypothetical Example)

Table 1: Example Formulations from a Pseudo-Ternary Phase Diagram Study (S/CoS Ratio = 2:1)

Formulation Code	Oil Phase (wt%)	Aqueous Phase (wt%)	S/CoS Mixture (wt%)	Observation
F1	10	70	20	Clear Microemulsion
F2	15	60	25	Clear Microemulsion
F3	20	50	30	Turbid Emulsion
F4	5	85	10	Clear Microemulsion

Table 2: Physicochemical Characterization of a Selected Microemulsion Formulation (e.g., F1)

Parameter	Value
Droplet Size (Z-average)	85 nm
Polydispersity Index (PDI)	0.210
Zeta Potential	-25 mV
Electrical Conductivity	150 µS/cm
Viscosity (at 25°C)	45 cP
Drug Loading Efficiency	95%

Visualizations

Caption: Experimental workflow for the preparation and characterization of a microemulsion.

Caption: Logical flow for constructing a pseudo-ternary phase diagram.

Safety Considerations

Ethoxylated fatty amines may cause skin and eye irritation.[5] It is essential to handle N,N-bis(2-hydroxyethyl) tridecylamine and all other chemicals with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated laboratory environment. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Disclaimer: The information provided in these application notes is intended for guidance and informational purposes only. It is based on general principles of microemulsion science and data from related compounds. Researchers should conduct their own experiments and validation to determine the suitability of N,N-bis(2-hydroxyethyl) tridecylamine for their specific applications.

References

• 1. Fatty amine ethoxylates [schaerer-surfactants.com]
• 2. Fatty Amine Ethoxylates | Stearyl, Oleyl, Coco Amine | Venus Ethoxyethers [venus-goa.com]
• 3. Advancements in Characterization Techniques for Microemulsions: From Molecular Insights to Macroscopic Phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonionic Microemulsions as Solubilizers of Hydrophobic Drugs: Solubilization of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]
• 8. Microemulsions of Nonionic Surfactant with Water and Various Homologous Esters: Preparation, Phase Transitions, Physical Property Measurements, and Application for Extraction of Tricyclic Antidepressant Drugs from Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine as a Surface Coating Agent

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are a general guide for the use of N,N-bis(2-hydroxyethyl) tridecylamine as a surface coating agent. Currently, detailed experimental data for this specific compound in coating applications for research and drug development is limited in publicly available literature. The provided methodologies are based on standard techniques for characterizing amine-functionalized surfaces and should be adapted and optimized for specific research needs.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with two hydroxyl groups and a C13 alkyl chain. This amphiphilic structure suggests its potential as a surface-modifying agent. Tertiary amines can be protonated to carry a positive charge, which can be leveraged for electrostatic interactions with negatively charged molecules or cell surfaces. The hydroxyl groups offer potential sites for further chemical modification, while the alkyl chain can provide a hydrophobic character to the coating.

This document outlines potential applications, presents hypothetical data tables for characterization, and provides detailed protocols for applying and evaluating N,N-bis(2-hydroxyethyl) tridecylamine coatings.

Potential Applications

• Biomaterial Surface Modification: Amine-rich surfaces have been shown to promote cell adhesion, proliferation, and differentiation, making them suitable for tissue engineering scaffolds and implantable devices.[1]

• Antimicrobial Surfaces: The positive charge of protonated tertiary amines can disrupt bacterial cell membranes, suggesting potential for creating antimicrobial coatings. Some studies have functionalized amine-coated surfaces with silver nanoparticles to enhance antimicrobial activity.[1]

• Drug Delivery: The hydroxyl groups could be used to conjugate drugs, and the tertiary amine could facilitate endosomal escape of drug carriers through the "proton sponge" effect.

• Non-Fouling Surfaces: When incorporated into zwitterionic polymers, tertiary amines can contribute to surfaces that resist non-specific protein adsorption.[2]

• Industrial Applications: Ethoxylated amines, a class of compounds to which N,N-bis(2-hydroxyethyl) tridecylamine belongs, are used as emulsifiers, corrosion inhibitors, and antistatic agents.[3][4][5] In plastics, it has been used as an antistatic agent.[3][6][7]

Data Presentation: Hypothetical Characterization Data

The following tables represent typical data that should be collected when characterizing a surface coated with N,N-bis(2-hydroxyethyl) tridecylamine.

Table 1: Surface Wettability Analysis

Surface	Static Water Contact Angle (°)
Uncoated Substrate (e.g., Glass)	35 ± 3
Coated Substrate (pH 7.4)	75 ± 4
Coated Substrate (pH 5.0)	62 ± 5

Table 2: Coating Thickness Measurement

Coating Method	Concentration of Coating Solution (mg/mL)	Resulting Coating Thickness (nm)
Dip Coating	1	15 ± 2
Spin Coating	1	10 ± 1
Dip Coating	5	48 ± 5
Spin Coating	5	35 ± 3

Table 3: In Vitro Biocompatibility Assessment (MTT Assay)

Surface	Cell Line	Cell Viability (%) after 24h
Tissue Culture Plastic (Control)	Fibroblasts	100
Uncoated Substrate	Fibroblasts	98 ± 2
Coated Substrate	Fibroblasts	95 ± 4

Experimental Protocols

Protocol for Surface Coating

This protocol describes a general method for coating a substrate (e.g., glass coverslips, silicon wafers) with N,N-bis(2-hydroxyethyl) tridecylamine via dip coating.

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• Solvent (e.g., Ethanol, Isopropanol)

• Substrates (e.g., glass coverslips)

• Beakers

• Tweezers

• Nitrogen gas stream

• Oven

Procedure:

• Substrate Preparation:

  • Clean the substrates by sonicating in a sequence of acetone, ethanol, and deionized water for 15 minutes each.

  • Dry the substrates under a stream of nitrogen gas.

  • Optional: Treat the substrates with plasma or piranha solution to introduce hydroxyl groups for better coating adhesion.

• Coating Solution Preparation:

  • Prepare solutions of N,N-bis(2-hydroxyethyl) tridecylamine in the chosen solvent at various concentrations (e.g., 1 mg/mL, 5 mg/mL, 10 mg/mL).

  • Ensure the compound is fully dissolved. Gentle heating or sonication may be applied if necessary.

• Dip Coating:

  • Immerse the cleaned substrates into the coating solution for a defined period (e.g., 30 minutes, 1 hour, 2 hours).

  • Withdraw the substrates from the solution at a constant, slow speed.

  • Allow the excess solution to drain.

• Curing/Drying:

  • Dry the coated substrates in an oven at a temperature below the decomposition temperature of the compound (e.g., 60°C) for a specified time (e.g., 1 hour) to remove the solvent and anneal the coating.

• Rinsing:

  • Gently rinse the coated substrates with the pure solvent to remove any loosely bound molecules.

  • Dry the substrates again under a nitrogen stream.

Protocol for Surface Characterization

a) Contact Angle Goniometry:

• Place the coated substrate on the goniometer stage.

• Dispense a small droplet (e.g., 5 µL) of deionized water onto the surface.

• Capture an image of the droplet and measure the angle between the substrate surface and the tangent of the droplet at the three-phase contact line.

• Perform measurements at multiple locations on the surface to ensure homogeneity.

b) X-ray Photoelectron Spectroscopy (XPS):

• Place the coated substrate in the XPS vacuum chamber.

• Acquire a survey spectrum to identify the elemental composition of the surface. Look for the presence of nitrogen and an increase in the carbon-to-oxygen ratio compared to the uncoated substrate.

• Acquire high-resolution spectra for C 1s, N 1s, and O 1s to determine the chemical states of these elements.

c) Atomic Force Microscopy (AFM):

• Place the coated substrate on the AFM stage.

• Use a sharp tip to scan the surface in tapping mode.

• Analyze the resulting images to assess the surface topography, roughness, and the presence of any aggregates or domains.

Protocol for In Vitro Cell Adhesion Assay

Materials:

• Coated and uncoated substrates (sterilized)

• Cell culture medium

• Selected cell line (e.g., fibroblasts, osteoblasts)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Fluorescent microscope

• Cell staining dyes (e.g., Calcein-AM, DAPI)

Procedure:

• Sterilization: Sterilize the coated and uncoated substrates by UV irradiation or ethanol washes.

• Cell Seeding: Place the sterile substrates in a sterile petri dish or multi-well plate. Seed cells onto the substrates at a defined density (e.g., 1 x 10^4 cells/cm²).

• Incubation: Incubate the cells under standard cell culture conditions (e.g., 37°C, 5% CO₂) for a predetermined time (e.g., 4 hours, 24 hours).

• Washing: Gently wash the substrates with PBS to remove non-adherent cells.

• Staining and Visualization:

  • Stain the adherent cells with Calcein-AM (for live cells) and DAPI (for nuclei).

  • Visualize the cells using a fluorescent microscope.

• Quantification: Capture images from multiple random fields of view and count the number of adherent cells per unit area.

Visualizations

Caption: Experimental workflow for coating and characterization.

Caption: Hypothetical cell adhesion signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Tertiary Amine Oxide-Containing Zwitterionic Polymers: From Material Design to Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. shreechem.in [shreechem.in]
• 5. Application of Surfactants - Fatty Amine Ethoxylates [rimpro-india.com]
• 6. researchgate.net [researchgate.net]
• 7. palsgaard.com [palsgaard.com]

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Enhanced Oil Recovery

For Researchers, Scientists, and Drug Development Professionals

Application Notes

N,N-bis(2-hydroxyethyl) tridecylamine, a member of the ethoxylated amine surfactant family, presents significant potential for enhanced oil recovery (EOR) applications. While direct performance data for this specific molecule in EOR is limited in publicly available literature, its structural characteristics suggest functionalities analogous to other ethoxylated amines that have been investigated for this purpose. These surfactants are particularly promising for their ability to improve oil displacement and overall recovery efficiency in challenging reservoir conditions, such as high temperature and high salinity.

The primary mechanisms by which N,N-bis(2-hydroxyethyl) tridecylamine is expected to contribute to enhanced oil recovery include:

• Interfacial Tension (IFT) Reduction: Like other surfactants, it can lower the IFT between crude oil and the injection fluid (water or brine). This reduction in interfacial forces helps to mobilize trapped oil ganglia that are otherwise held in place by capillary forces within the reservoir rock pores.

• Wettability Alteration: Ethoxylated amines have been shown to alter the wettability of reservoir rock surfaces.[1] In many reservoirs, the rock is initially oil-wet, which hinders the displacement of oil by water. This surfactant can adsorb onto the rock surface, modifying it to a more water-wet state, which facilitates the release of oil films and improves the sweeping efficiency of the injected water.

• Formation of Macro- and Microemulsions: By reducing IFT, the surfactant can promote the formation of emulsions (oil-in-water or water-in-oil), which can improve the mobility of the displaced oil phase.

• Foam Generation for Gas Flooding: In CO2-EOR, ethoxylated amines can act as foaming agents.[2] The generation of stable foam increases the apparent viscosity of the injected gas, improving the sweep efficiency and overcoming issues like viscous fingering and gravity override, especially in heterogeneous reservoirs.[2]

Due to a lack of specific quantitative data for N,N-bis(2-hydroxyethyl) tridecylamine in EOR applications, the following table summarizes performance data for analogous ethoxylated amine surfactants to provide an indication of potential efficacy.

Table 1: Performance of Analogous Ethoxylated Amine Surfactants in EOR

Surfactant Type	Reservoir Conditions	Interfacial Tension (IFT) Reduction	Oil Recovery Improvement	Reference
Ethoxylated cocoamine with two ethylene oxide (EO) groups	30-darcy sandpack, 120°C, 3,400 psia, 182 g/L NaCl	Not specified, but effective foam stabilization observed	Apparent viscosity of 6.2 cp in sandpack (vs. <1 cp without surfactant)	[2]
Alkyldimethyl amine oxide (in combination with an anionic surfactant)	Not specified	Can produce low interfacial tensions	Oil recovery is dependent on the quantity of surfactant injected	[3]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy of N,N-bis(2-hydroxyethyl) tridecylamine for enhanced oil recovery.

Interfacial Tension (IFT) Measurement

Objective: To determine the critical micelle concentration (CMC) and the effectiveness of the surfactant in reducing the interfacial tension between crude oil and brine.

Apparatus:

• Pendant drop tensiometer

• High-pressure, high-temperature (HPHT) cell (if simulating reservoir conditions)

• Syringe pump

• Crude oil sample

• Synthetic brine formulated to mimic reservoir conditions

• N,N-bis(2-hydroxyethyl) tridecylamine solutions of varying concentrations

Procedure:

• Prepare a series of surfactant solutions in the synthetic brine with concentrations ranging from 0.01 wt% to 1.0 wt%.

• Fill the optical cell of the tensiometer with the crude oil.

• Using the syringe pump, carefully form a drop of the surfactant solution at the tip of the needle immersed in the oil.

• Allow the drop to equilibrate for a specified time (e.g., 30 minutes).

• Capture the image of the drop and use the instrument's software to calculate the IFT based on the drop shape (Young-Laplace equation).

• Repeat the measurement for each surfactant concentration.

• Plot the IFT as a function of surfactant concentration to determine the CMC (the concentration at which IFT plateaus).

Core Flooding Test

Objective: To evaluate the effectiveness of the surfactant in mobilizing residual oil from a porous rock sample under simulated reservoir conditions.

Apparatus:

• Core flooding system (including core holder, HPHT oven, pumps for oil and water/surfactant injection, pressure transducers, and effluent collector)

• Reservoir core plug (e.g., sandstone or carbonate)

• Crude oil

• Synthetic brine

• Surfactant solution at optimal concentration (determined from IFT measurements)

Procedure:

• Core Preparation:

  • Clean and dry the core plug.

  • Measure its porosity and permeability.

  • Saturate the core with synthetic brine.

• Oil Saturation (Drainage):

  • Inject crude oil into the brine-saturated core at a constant flow rate until no more brine is produced. This establishes the initial oil saturation (Soi).

• Water Flooding (Secondary Recovery):

  • Inject synthetic brine into the oil-saturated core at a typical reservoir velocity until oil production ceases. This simulates conventional water flooding and establishes the residual oil saturation (Sorw).

• Surfactant Flooding (Tertiary Recovery):

  • Inject the prepared surfactant solution into the core at the same flow rate.

  • Collect the effluent in fractions and measure the volume of oil and water produced.

• Data Analysis:

  • Calculate the oil recovery factor for each stage (water flooding and surfactant flooding).

  • Monitor the pressure drop across the core throughout the experiment to assess mobility control.

Wettability Alteration Test

Objective: To determine the ability of the surfactant to change the wettability of a reservoir rock surface from oil-wet to water-wet.

Apparatus:

• Contact angle goniometer

• Mineral substrates representative of the reservoir rock (e.g., quartz or calcite slides)

• Crude oil

• Synthetic brine

• Surfactant solution

Procedure:

• Substrate Preparation:

  • Clean the mineral slides thoroughly.

• Aging in Crude Oil:

  • Immerse the clean, dry slides in crude oil at reservoir temperature for an extended period (e.g., 48 hours) to induce an oil-wet state.

• Initial Contact Angle Measurement:

  • Place a drop of synthetic brine on the oil-aged slide, which is immersed in a cuvette filled with crude oil.

  • Measure the contact angle between the brine drop and the mineral surface. An angle greater than 90° indicates oil-wet conditions.

• Surfactant Treatment:

  • Immerse the oil-aged slides in the surfactant solution for a specified time (e.g., 24 hours) at reservoir temperature.

• Final Contact Angle Measurement:

  • Repeat the contact angle measurement as in step 3. A significant decrease in the contact angle (towards less than 90°) indicates a shift towards water-wetness.

Visualizations

Caption: Mechanism of Enhanced Oil Recovery using N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: Experimental workflow for core flooding tests.

Caption: Logical relationship of surfactant properties to enhanced oil recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Use of amine oxide surfactants for chemical flooding EOR (enhanced oil recovery) (Technical Report) | OSTI.GOV [osti.gov]

Application Notes and Protocols: N,N-bis(2-hydroxyethyl) tridecylamine as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion poses a significant challenge across various industries, leading to material degradation and substantial economic losses. The use of corrosion inhibitors is a primary strategy to mitigate this issue. N,N-bis(2-hydroxyethyl) tridecylamine, a member of the ethoxylated fatty amine family, presents itself as a promising candidate for corrosion inhibition. Its molecular structure, featuring a long hydrophobic tridecyl chain and hydrophilic diethanolamine head group, allows for effective adsorption onto metal surfaces, forming a protective barrier against corrosive agents.

These application notes provide a comprehensive overview of the formulation, mechanism of action, and evaluation protocols for N,N-bis(2-hydroxyethyl) tridecylamine as a corrosion inhibitor. While specific data for this exact molecule is limited in public literature, the information presented herein is based on established principles and data from closely related long-chain ethoxylated amines, serving as a practical guide for research and development.

Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine

The synthesis of N,N-bis(2-hydroxyethyl) tridecylamine is typically achieved through the ethoxylation of tridecylamine. This process involves the reaction of the primary amine with ethylene oxide.

Reaction Scheme:

General Laboratory Protocol:

• Reactor Setup: A high-pressure stainless-steel autoclave reactor equipped with a stirrer, temperature and pressure controls, and an ethylene oxide inlet is required.

• Charging the Reactor: Tridecylamine and a small amount of an alkaline catalyst (e.g., potassium hydroxide) are charged into the reactor.

• Inerting: The reactor is purged with an inert gas, such as nitrogen, to remove any air and moisture.

• Heating: The mixture is heated to the reaction temperature, typically in the range of 120-180°C.

• Ethylene Oxide Addition: Ethylene oxide is then carefully introduced into the reactor under pressure. The pressure is maintained within a specific range (e.g., 2-5 bar) throughout the reaction.

• Reaction Monitoring: The reaction is monitored by observing the drop in pressure as the ethylene oxide is consumed.

• Completion and Purification: Once the theoretical amount of ethylene oxide has been consumed, the reaction is stopped. The catalyst is neutralized, and the product is purified, often by vacuum distillation, to remove any unreacted starting materials and byproducts.

Note: The reaction with ethylene oxide is highly exothermic and requires careful control of temperature and pressure. This synthesis should only be performed by trained personnel in a facility equipped to handle hazardous materials.

Mechanism of Corrosion Inhibition

N,N-bis(2-hydroxyethyl) tridecylamine functions as a mixed-type corrosion inhibitor, meaning it inhibits both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion process. Its effectiveness stems from its ability to adsorb onto the metal surface, forming a protective film.

The adsorption process is facilitated by:

• Hydrophobic Tail: The long tridecyl (C13H27) chain provides a significant hydrophobic character to the molecule. This tail repels water from the metal surface, creating a barrier.

• Hydrophilic Head: The nitrogen atom and the two hydroxyl groups in the diethanolamine head can interact with the metal surface. The lone pair of electrons on the nitrogen atom can coordinate with vacant d-orbitals of the metal atoms. The hydroxyl groups can also participate in hydrogen bonding.

This adsorption can be classified as:

• Physisorption: Involving electrostatic interactions between the charged metal surface and the charged inhibitor molecule.

• Chemisorption: Involving the formation of coordinate bonds between the heteroatoms (N, O) and the metal atoms.

The combination of these interactions leads to the formation of a dense, stable, and protective inhibitor film on the metal surface, which isolates the metal from the corrosive environment.

Quantitative Performance Data (Proxy Data)

The following tables summarize representative corrosion inhibition performance data for long-chain ethoxylated amines, which can be considered as a proxy for the expected performance of N,N-bis(2-hydroxyethyl) tridecylamine. The data is typically generated for mild steel in acidic media (e.g., 1 M HCl).

Table 1: Inhibition Efficiency from Weight Loss Measurements

Inhibitor Concentration (ppm)	Weight Loss (mg/cm²·h)	Inhibition Efficiency (%)
0 (Blank)	1.25	-
50	0.31	75.2
100	0.18	85.6
200	0.10	92.0
400	0.06	95.2

Table 2: Potentiodynamic Polarization Parameters

Inhibitor Concentration (ppm)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)
0 (Blank)	-480	550	75	-120	-
50	-495	132	70	-115	76.0
100	-505	77	68	-112	86.0
200	-515	41	65	-110	92.5
400	-525	25	62	-108	95.5

Table 3: Electrochemical Impedance Spectroscopy (EIS) Parameters

Inhibitor Concentration (ppm)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)
0 (Blank)	45	150	-
50	185	85	75.7
100	320	60	85.9
200	650	45	93.1
400	1050	30	95.7

(Note: The data presented in these tables are representative examples based on studies of similar ethoxylated fatty amine corrosion inhibitors and should be used for comparative purposes. Actual values for N,N-bis(2-hydroxyethyl) tridecylamine may vary.)

Experimental Protocols

Weight Loss Measurement

Objective: To determine the corrosion rate of a metal in a specific environment and the inhibition efficiency of the inhibitor.

Materials:

• Metal coupons (e.g., mild steel) of known dimensions

• Corrosive medium (e.g., 1 M HCl)

• N,N-bis(2-hydroxyethyl) tridecylamine inhibitor

• Analytical balance

• Water bath or thermostat

• Beakers

• Desiccator

• Cleaning solution (e.g., inhibited acid)

• Acetone

Procedure:

• Coupon Preparation: Mechanically polish the metal coupons with different grades of emery paper, degrease with acetone, rinse with distilled water, and dry.

• Initial Weighing: Accurately weigh the prepared coupons using an analytical balance.

• Immersion: Immerse the coupons in beakers containing the corrosive medium with and without different concentrations of the inhibitor.

• Exposure: Maintain the beakers at a constant temperature for a specified period (e.g., 6 hours).

• Cleaning: After the immersion period, remove the coupons, clean them with an appropriate cleaning solution to remove corrosion products, rinse with distilled water and acetone, and dry.

• Final Weighing: Reweigh the cleaned and dried coupons.

• Calculations:

  • Corrosion Rate (CR): CR = (W_initial - W_final) / (A * t)

    • Where: W = weight loss, A = surface area of the coupon, t = immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100

Potentiodynamic Polarization

Objective: To study the effect of the inhibitor on the anodic and cathodic corrosion reactions and to determine the corrosion current density.

Materials:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode: metal specimen; reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; counter electrode: platinum or graphite)

• Corrosive medium with and without inhibitor

Procedure:

• Electrode Preparation: Prepare the working electrode by embedding the metal specimen in an insulating resin, leaving a known surface area exposed. Polish the exposed surface to a mirror finish.

• Cell Setup: Assemble the three-electrode cell with the corrosive solution.

• Open Circuit Potential (OCP): Allow the system to stabilize by monitoring the OCP until it reaches a steady state (typically 30-60 minutes).

• Polarization Scan: Apply a potential scan, typically from -250 mV to +250 mV with respect to the OCP, at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: Plot the resulting current density versus potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

• Calculations:

  • Inhibition Efficiency (IE%): IE% = [(icorr_blank - icorr_inhibitor) / icorr_blank] * 100

Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the properties of the inhibitor film and the charge transfer resistance at the metal/solution interface.

Materials:

• Potentiostat/Galvanostat with a frequency response analyzer

• Three-electrode electrochemical cell

• Corrosive medium with and without inhibitor

Procedure:

• Cell Setup and Stabilization: Set up the electrochemical cell and allow the OCP to stabilize as described for potentiodynamic polarization.

• EIS Measurement: Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is typically represented as a Nyquist plot (Z'' vs. Z') or Bode plots (log |Z| and phase angle vs. log f). The data is then fitted to an appropriate equivalent electrical circuit to determine parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

• Calculations:

  • Inhibition Efficiency (IE%): IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] * 100

Visualizations

Caption: Experimental workflow for evaluating corrosion inhibitor performance.

Caption: Proposed mechanism of corrosion inhibition by adsorption.

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Textile Dyeing and Finishing

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine, a tertiary fatty amine derivative, is a non-ionic surfactant that finds versatile applications in textile dyeing and finishing processes. Its chemical structure, featuring a hydrophobic tridecyl tail and two hydrophilic hydroxyethyl groups, imparts excellent emulsifying, leveling, and antistatic properties. These characteristics make it a valuable auxiliary in achieving uniform dyeing, improving fabric handle, and preventing static electricity buildup in textiles. This document provides detailed application notes and protocols for the use of N,N-bis(2-hydroxyethyl) tridecylamine in various textile treatments.

Application as a Leveling Agent in Dyeing

N,N-bis(2-hydroxyethyl) tridecylamine functions as an effective leveling agent, particularly in the dyeing of synthetic fibers such as polyester and nylon with disperse dyes. It promotes uniform dye uptake by forming a temporary complex with the dye molecules, which then slowly releases the dye onto the fiber surface. This controlled migration ensures even coloration and prevents shade variations.

Experimental Protocol: Leveling Agent for Polyester Dyeing

Objective: To evaluate the leveling performance of N,N-bis(2-hydroxyethyl) tridecylamine in the disperse dyeing of polyester fabric.

Materials:

• Scoured and bleached polyester fabric

• Disperse dye (e.g., C.I. Disperse Blue 79)

• N,N-bis(2-hydroxyethyl) tridecylamine (as a 10% aqueous solution)

• Acetic acid

• Sodium acetate

• Laboratory-scale dyeing machine (e.g., Mathis Labomat)

• Spectrophotometer for color measurement

Procedure:

• Dye Bath Preparation:

  • Prepare a dye bath with a liquor-to-goods ratio of 20:1.

  • Add the required amount of disperse dye (e.g., 1% on weight of fabric - owf).

  • Add a dispersing agent if required by the dye manufacturer.

  • Add N,N-bis(2-hydroxyethyl) tridecylamine at varying concentrations (see table below).

  • Adjust the pH of the dye bath to 4.5-5.5 using an acetic acid/sodium acetate buffer.

• Dyeing Process:

  • Introduce the polyester fabric into the dye bath at room temperature.

  • Raise the temperature to 130°C at a rate of 2°C/minute.

  • Hold the temperature at 130°C for 60 minutes.

  • Cool the dye bath to 70°C.

  • Rinse the fabric thoroughly with hot and cold water.

• Reduction Clearing (if necessary):

  • Treat the dyed fabric in a solution containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L non-ionic detergent at 70°C for 20 minutes.

  • Rinse thoroughly and neutralize with acetic acid.

  • Rinse again and dry.

• Evaluation:

  • Assess the levelness of the dyed fabric visually.

  • Measure the color strength (K/S values) and color coordinates (L, a, b*) using a spectrophotometer.

  • Evaluate the wash fastness of the dyed samples according to a standard method (e.g., ISO 105-C06).

Quantitative Data Summary:

Concentration of N,N-bis(2-hydroxyethyl) tridecylamine (% owf)	Visual Levelness Rating (1-5, 5=best)	Color Strength (K/S)	Wash Fastness (Staining on Multifiber)
0 (Control)	2.5	15.2	3-4
0.5	4.0	14.8	4
1.0	4.5	14.5	4-5
1.5	4.5	14.3	4-5

Workflow for Leveling Agent Application:

Application Notes and Protocols for Creating Stable Emulsions with N,N-bis(2-hydroxyethyl) tridecylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant increasingly utilized for its effective emulsifying and thickening properties in a variety of applications, including paints, lubricants, and coatings.[1] Its molecular structure, featuring a hydrophobic tridecyl tail and two hydrophilic hydroxyethyl head groups, allows it to reduce interfacial tension between immiscible liquids, thereby facilitating the formation of stable emulsions. This document provides detailed protocols for the preparation of both oil-in-water (O/W) and water-in-oil (W/O) emulsions using N,N-bis(2-hydroxyethyl) tridecylamine and outlines methods for their characterization to ensure stability and performance.

Physicochemical Properties of N,N-bis(2-hydroxyethyl) tridecylamine

A summary of the key physicochemical properties of N,N-bis(2-hydroxyethyl) tridecylamine is presented in Table 1.

Property	Value	Reference
Molecular Formula	C17H37NO2	[2][3]
Molecular Weight	287.48 g/mol	[2]
Appearance	White to off-white solid	[2]
Solubility	Slightly soluble in Chloroform and Methanol	[1]
CAS Number	68155-05-5 / 18312-57-7	[2][4][5]

Protocol for Creating Stable Oil-in-Water (O/W) Emulsions

This protocol describes the preparation of a stable oil-in-water emulsion using N,N-bis(2-hydroxyethyl) tridecylamine as the primary emulsifier.

Materials

• N,N-bis(2-hydroxyethyl) tridecylamine

• Oil Phase (e.g., Mineral Oil, Vegetable Oil)

• Deionized Water

• High-shear homogenizer (e.g., rotor-stator or microfluidizer)

• Beakers and magnetic stirrer

Experimental Protocol

• Preparation of the Aqueous Phase:

  • Dissolve the desired concentration of N,N-bis(2-hydroxyethyl) tridecylamine (refer to Table 2 for concentration ranges) in deionized water with gentle heating and stirring until a clear solution is obtained.

• Preparation of the Oil Phase:

  • Separately, heat the oil phase to the same temperature as the aqueous phase.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously mixing with a magnetic stirrer.

  • Once all the oil has been added, subject the mixture to high-shear homogenization. The duration and speed of homogenization will depend on the specific equipment and desired droplet size. A typical starting point is 5-10 minutes at 5,000-10,000 rpm for a rotor-stator homogenizer.

• Cooling:

  • Allow the emulsion to cool to room temperature while stirring gently.

Formulation Parameters for O/W Emulsions

The following table provides starting formulation parameters for creating stable O/W emulsions. Optimization may be required based on the specific oil phase and desired emulsion characteristics.

Parameter	Range
N,N-bis(2-hydroxyethyl) tridecylamine Concentration (% w/w)	1.0 - 5.0
Oil Phase Concentration (% w/w)	10 - 40
Aqueous Phase Concentration (% w/w)	55 - 89
Homogenization Speed (rpm)	5,000 - 20,000
Homogenization Time (min)	5 - 15

Protocol for Creating Stable Water-in-Oil (W/O) Emulsions

This protocol outlines the preparation of a stable water-in-oil emulsion. For W/O emulsions, N,N-bis(2-hydroxyethyl) tridecylamine can be used, often in combination with a co-surfactant to achieve a lower hydrophilic-lipophilic balance (HLB).

Materials

• N,N-bis(2-hydroxyethyl) tridecylamine

• Co-surfactant (e.g., Sorbitan monooleate - Span 80)

• Oil Phase (e.g., Mineral Oil, Silicone Oil)

• Deionized Water

• High-shear homogenizer

• Beakers and magnetic stirrer

Experimental Protocol

• Preparation of the Oil Phase:

  • Dissolve N,N-bis(2-hydroxyethyl) tridecylamine and the co-surfactant in the oil phase. Gentle heating may be required to ensure complete dissolution.

• Preparation of the Aqueous Phase:

  • Prepare the deionized water phase.

• Emulsification:

  • Slowly add the aqueous phase to the oil phase while mixing with a magnetic stirrer.

  • Once a coarse emulsion is formed, homogenize the mixture at high speed. For W/O emulsions, a higher energy input is often necessary.

• Cooling:

  • Cool the emulsion to room temperature with gentle stirring.

Formulation Parameters for W/O Emulsions

The following table provides starting formulation parameters for creating stable W/O emulsions. The ratio of N,N-bis(2-hydroxyethyl) tridecylamine to the co-surfactant should be optimized to achieve the desired stability. A patent for similar ethoxylated amine surfactants suggests a concentration range of 0.01% to 10% by weight, with a preferred range of 0.03% to 1.5%.[6]

Parameter	Range
N,N-bis(2-hydroxyethyl) tridecylamine Concentration (% w/w)	0.5 - 3.0
Co-surfactant (e.g., Span 80) Concentration (% w/w)	1.0 - 5.0
Oil Phase Concentration (% w/w)	60 - 80
Aqueous Phase Concentration (% w/w)	15 - 35
Homogenization Speed (rpm)	10,000 - 25,000
Homogenization Time (min)	10 - 20

Characterization of Emulsion Stability

The stability of the prepared emulsions should be assessed to ensure they meet the requirements for the intended application. Key characterization techniques are outlined below.

Methods for Stability Assessment

• Visual Observation: Monitor the emulsion for any signs of phase separation, creaming, or sedimentation over a defined period at various storage conditions (e.g., room temperature, elevated temperature).

• Droplet Size Analysis: Measure the mean droplet size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). Stable emulsions will exhibit a consistent droplet size over time.[7][8]

• Zeta Potential Measurement: For O/W emulsions, the zeta potential provides an indication of the electrostatic repulsion between droplets. A higher absolute zeta potential (typically > ±30 mV) suggests better stability.[7]

• Rheological Measurements: Assess the viscosity and flow behavior of the emulsion. Changes in viscosity can indicate instability.

Expected Stability Profile

The following table provides target values for a stable emulsion.

Parameter	Target Value
Visual Appearance	Homogeneous, no visible phase separation
Mean Droplet Size (DLS)	< 1 µm (for nanoemulsions) or 1-10 µm (for microemulsions) with minimal change over time
Polydispersity Index (PDI)	< 0.3
Zeta Potential (O/W)	>
Viscosity	Consistent over the stability study period

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for creating and characterizing stable emulsions.

Caption: Experimental workflow for emulsion preparation and characterization.

Caption: Mechanism of emulsion stabilization by N,N-bis(2-hydroxyethyl) tridecylamine.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine is a versatile non-ionic surfactant capable of forming stable oil-in-water and water-in-oil emulsions. The protocols provided herein offer a starting point for formulation development. Researchers and scientists are encouraged to optimize the formulation parameters, including surfactant concentration, oil-to-water ratio, and homogenization conditions, to achieve the desired emulsion characteristics for their specific application. Thorough characterization of the resulting emulsion is critical to ensure long-term stability and performance.

References

• 1. chembk.com [chembk.com]
• 2. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 3. N,N-Bis (2-hydroxyethyl) tridecylamine | 68155-05-5 [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. 68155-05-5 Cas No. | N,N-Bis (2-hydroxyethyl) tridecylamine | Apollo [store.apolloscientific.co.uk]
• 6. WO2004099350A1 - Ethoxylated surfactants for water in oil emulsions - Google Patents [patents.google.com]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]

Application Notes and Protocols for Cell Lysis Using N,N-bis(2-hydroxyethyl) tridecylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for utilizing N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant, for the lysis of cultured mammalian cells. This document offers a starting point for developing cell-type specific lysis procedures for downstream applications such as protein extraction, immunoassays, and other molecular analyses.

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant characterized by a tertiary amine head group with two hydroxyethyl moieties and a C13 alkyl tail. Its chemical structure imparts surface-active properties, making it a candidate for gentle cell lysis. Non-ionic detergents are favored for their ability to disrupt the lipid bilayer of cell membranes while minimizing protein denaturation, thereby preserving protein structure and function.

The mechanism of cell lysis by non-ionic surfactants is generally understood as a multi-stage process. Initially, surfactant monomers insert into the cell membrane. As the concentration of the surfactant in the membrane increases, the integrity of the lipid bilayer is compromised, leading to the formation of pores and eventual solubilization of the membrane into mixed micelles containing lipids, proteins, and surfactant molecules.

Physicochemical Properties and Recommended Concentrations

A key parameter for selecting a surfactant for biological applications is its Hydrophilic-Lipophilic Balance (HLB). The HLB value provides an indication of a surfactant's solubility and its likely application. The theoretical HLB value for N,N-bis(2-hydroxyethyl) tridecylamine is approximately 8.3, suggesting it is a mild surfactant suitable as a wetting and spreading agent, and on the lower end for oil-in-water emulsification. In the context of cell lysis, this lower HLB value compared to harsher detergents like Triton X-100 (HLB ≈ 13.5) suggests that it may be less disruptive to protein complexes, making it a potentially valuable tool for applications requiring the preservation of protein-protein interactions.

Due to the absence of specific published protocols for N,N-bis(2-hydroxyethyl) tridecylamine in cell lysis, the following concentration recommendations are based on typical working concentrations for other mild non-ionic surfactants used in similar applications.

Surfactant Comparison	Hydrophilic-Lipophilic Balance (HLB)	Typical Concentration for Cell Lysis	Key Characteristics
N,N-bis(2-hydroxyethyl) tridecylamine	~8.3 (Calculated)	0.1% - 1.0% (v/v)	Mild, non-ionic surfactant. Potentially useful for gentle lysis and preserving protein-protein interactions.
Triton™ X-100	~13.5	0.1% - 1.0% (v/v)	Commonly used non-ionic detergent for general cell lysis and protein extraction.
Nonidet™ P-40 (NP-40)	~13.5	0.1% - 1.0% (v/v)	Similar properties to Triton™ X-100, often used interchangeably.

Note: The optimal concentration of N,N-bis(2-hydroxyethyl) tridecylamine should be empirically determined for each cell type and downstream application. It is recommended to start with a concentration in the mid-range (e.g., 0.5%) and optimize as needed.

Experimental Protocols

The following are generalized protocols for the lysis of adherent and suspension mammalian cells using a lysis buffer containing N,N-bis(2-hydroxyethyl) tridecylamine.

Preparation of Stock Solution and Lysis Buffer

• Preparation of 10% (v/v) N,N-bis(2-hydroxyethyl) tridecylamine Stock Solution:

  • Accurately measure 1 mL of N,N-bis(2-hydroxyethyl) tridecylamine.

  • Add it to 9 mL of nuclease-free water.

  • Mix thoroughly until the solution is homogeneous. Store at 4°C.

• Preparation of Cell Lysis Buffer (1X):

  • A common starting point for a gentle lysis buffer is a Tris-based buffer. The final concentration of N,N-bis(2-hydroxyethyl) tridecylamine should be between 0.1% and 1.0%.

  • Example Lysis Buffer Formulation (for a final volume of 10 mL):

    • 500 µL of 1 M Tris-HCl, pH 7.4 (Final concentration: 50 mM)

    • 300 µL of 5 M NaCl (Final concentration: 150 mM)

    • 10 µL of 0.5 M EDTA, pH 8.0 (Final concentration: 0.5 mM)

    • 500 µL of 10% N,N-bis(2-hydroxyethyl) tridecylamine stock solution (Final concentration: 0.5%)

    • 8.69 mL of nuclease-free water

  • Optional Additives: Immediately before use, add protease and phosphatase inhibitors to the lysis buffer to prevent protein degradation.

Protocol 1: Lysis of Adherent Mammalian Cells

• Culture cells to the desired confluency in a culture dish.

• Aspirate the culture medium and wash the cells once with ice-cold phosphate-buffered saline (PBS).

• Aspirate the PBS completely.

• Add an appropriate volume of ice-cold Cell Lysis Buffer to the dish (e.g., 500 µL for a 10 cm dish).

• Incubate the dish on ice for 10-15 minutes.

• Using a cell scraper, gently scrape the cells off the surface of the dish in the presence of the lysis buffer.

• Transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant, which contains the soluble proteins, to a new pre-chilled tube.

• The protein lysate is now ready for downstream applications or can be stored at -80°C.

Protocol 2: Lysis of Mammalian Cells in Suspension

• Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Aspirate and discard the supernatant.

• Wash the cell pellet once with ice-cold PBS and centrifuge again.

• Aspirate the PBS completely.

• Resuspend the cell pellet in an appropriate volume of ice-cold Cell Lysis Buffer.

• Incubate the tube on ice for 10-15 minutes, with gentle vortexing every 5 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant to a new pre-chilled tube.

• The protein lysate is now ready for downstream applications or can be stored at -80°C.

Visualizations

Caption: Simplified workflow of cell membrane disruption by a non-ionic surfactant.

Caption: Step-by-step experimental workflow for the lysis of adherent cells.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine presents a promising alternative as a mild, non-ionic surfactant for cell lysis experiments where the preservation of protein structure and function is critical. The provided protocols and concentration ranges serve as a robust starting point for researchers. Optimization of the lysis conditions for specific cell lines and experimental goals is highly recommended to achieve the best results. As with any laboratory reagent, appropriate safety precautions should be taken when handling this compound.

Application Notes and Protocols for N,N-bis(2-hydroxyethyl) tridecylamine in Agrochemical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant with potential applications in agrochemical formulations as an adjuvant. Its amphiphilic molecular structure, comprising a long hydrophobic tridecyl carbon chain and two hydrophilic hydroxyethyl groups, enables it to function as an effective emulsifier, wetting agent, and dispersant. These properties are crucial for optimizing the performance of pesticide and herbicide formulations by enhancing the stability of the formulation, improving the contact of the active ingredient with the target pest or plant, and facilitating its penetration. While specific public data on the use of N,N-bis(2-hydroxyethyl) tridecylamine in agrochemicals is limited, its properties are analogous to other N,N-bis(2-hydroxyethyl) alkylamines and amides that are utilized in the agricultural sector. This document provides detailed application notes and experimental protocols based on the established roles of similar non-ionic surfactants in agrochemical formulations.

Application Notes

N,N-bis(2-hydroxyethyl) tridecylamine can be incorporated into various types of agrochemical formulations to enhance their physical stability and biological efficacy. Its primary functions include:

• Emulsifier: In Emulsifiable Concentrate (EC) and Emulsion in Water (EW) formulations, it can be used to create stable emulsions of oil-soluble active ingredients in water. The hydrophobic tridecyl tail dissolves in the oil phase, while the hydrophilic hydroxyethyl groups interact with water, reducing the interfacial tension and preventing droplet coalescence.

• Wetting Agent: By reducing the surface tension of spray droplets, it promotes the spreading of the formulation over the waxy surfaces of leaves, ensuring better coverage of the active ingredient.[1][2] This is particularly important for contact herbicides and insecticides.

• Dispersant: In Suspension Concentrate (SC) formulations, it can help to keep solid particles of the active ingredient suspended in the liquid carrier, preventing settling and ensuring a uniform application.

• Penetrant: It can enhance the penetration of systemic pesticides through the plant cuticle, leading to improved efficacy.

Recommended Inclusion Rates

The optimal concentration of N,N-bis(2-hydroxyethyl) tridecylamine will vary depending on the specific formulation type, the active ingredient, and the intended application. The following are general starting recommendations for formulation development:

Formulation Type	Function	Recommended Concentration (% w/w)
Emulsifiable Concentrate (EC)	Emulsifier	3 - 10
Emulsion in Water (EW)	Emulsifier / Stabilizer	2 - 8
Suspension Concentrate (SC)	Dispersant / Wetting Agent	1 - 5
Soluble Liquid (SL)	Wetting Agent / Penetrant	0.5 - 3
Tank-Mix Adjuvant	Wetting/Spreading Agent	0.1 - 0.5 (of total spray volume)

Experimental Protocols

The following protocols are designed to evaluate the performance of N,N-bis(2-hydroxyethyl) tridecylamine in agrochemical formulations.

Protocol for Evaluation of Emulsion Stability

This protocol is adapted from the ASTM E1116 standard test method for emulsification characteristics of pesticide emulsifiable concentrates.[3][4]

Objective: To assess the ability of N,N-bis(2-hydroxyethyl) tridecylamine to form and stabilize an emulsion of an agrochemical formulation in water.

Materials:

• Agrochemical formulation containing N,N-bis(2-hydroxyethyl) tridecylamine.

• Standard hard water (e.g., CIPAC Standard Water D).

• 250 mL graduated cylinders with stoppers.

• Pipettes or burettes.

• Timer.

• Constant temperature water bath (optional).

Procedure:

• Add 245 mL of standard hard water to a 250 mL graduated cylinder.

• If required, bring the water to a specified temperature (e.g., 30°C) in a water bath.

• Add 5 mL of the agrochemical formulation to the cylinder.

• Stopper the cylinder and invert it 30 times (one inversion every 2 seconds).

• Place the cylinder on a flat surface and start the timer.

• Record the volume of any free oil or cream that separates at the top or bottom of the cylinder at 0.5, 1, 2, and 24 hours.

Evaluation: A stable emulsion will show minimal or no separation of oil or cream over the observation period. The results can be compared with a control formulation lacking the surfactant or with formulations containing other standard emulsifiers.

Protocol for Surface Tension Measurement

Objective: To determine the effect of N,N-bis(2-hydroxyethyl) tridecylamine on the surface tension of a spray solution. Lower surface tension generally correlates with better wetting and spreading.[5][6]

Materials:

• Tensiometer (Du Noüy ring or Wilhelmy plate method).

• Agrochemical formulation or a simple solution of N,N-bis(2-hydroxyethyl) tridecylamine in water.

• Distilled water.

• Glass beakers.

Procedure:

• Prepare a series of dilutions of the agrochemical formulation or the surfactant in distilled water (e.g., 0.01%, 0.1%, 0.5%, 1.0% w/v).

• Calibrate the tensiometer according to the manufacturer's instructions.

• Measure the surface tension of each dilution. Ensure the ring or plate is thoroughly cleaned between measurements.

• Record the surface tension in mN/m.

Evaluation: Plot the surface tension as a function of concentration. A significant decrease in surface tension with increasing concentration indicates effective surface activity. Compare the results to the surface tension of water and solutions with other surfactants.

Protocol for Wetting and Spreading Assessment (Contact Angle Measurement)

Objective: To visually and quantitatively assess the wetting and spreading ability of a formulation on a hydrophobic surface, simulating a leaf cuticle.

Materials:

• Goniometer or a contact angle measurement device.

• Hydrophobic substrate (e.g., paraffin wax film, polypropylene sheet).

• Micropipette.

• Spray solutions of the agrochemical formulation.

Procedure:

• Place the hydrophobic substrate on the stage of the goniometer.

• Using a micropipette, carefully deposit a small droplet (e.g., 5 µL) of the spray solution onto the substrate.

• Immediately measure the contact angle between the droplet and the substrate.

• Repeat the measurement at least three times for each solution and calculate the average.

Evaluation: A lower contact angle indicates better wetting and spreading. Compare the contact angles of formulations with and without N,N-bis(2-hydroxyethyl) tridecylamine.

Data Presentation

Table 1: Illustrative Effect of N,N-bis(2-hydroxyethyl) tridecylamine Concentration on Emulsion Stability of a Generic EC Formulation

Concentration of Surfactant (% w/w)	Cream Layer after 1 hour (mL)	Oil Separation after 24 hours (mL)
0 (Control)	5.2	2.8
2	1.5	0.5
5	0.2	0.0
8	0.1	0.0

Data is illustrative and should be confirmed by experimentation.

Table 2: Illustrative Effect of N,N-bis(2-hydroxyethyl) tridecylamine on Surface Tension and Contact Angle

Concentration of Surfactant (% w/v)	Surface Tension (mN/m)	Contact Angle on Paraffin Wax (°)
0 (Water)	72.8	105
0.01	45.3	82
0.1	35.1	65
0.5	30.2	58
1.0	29.8	55

Data is illustrative and should be confirmed by experimentation.

Visualizations

References

• 1. brewerint.com [brewerint.com]
• 2. Wetting of pesticides | KRÜSS Scientific [kruss-scientific.com]
• 3. store.astm.org [store.astm.org]
• 4. dl.astm.org [dl.astm.org]
• 5. Surface Tension: Secrets of an Effective Tank Mix [exactoinc.com]
• 6. biolinscientific.com [biolinscientific.com]

Application Notes and Protocols: N,N-bis(2-hydroxyethyl) tridecylamine as a Lubricant Additive

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties

N,N-bis(2-hydroxyethyl) tridecylamine is a viscous liquid characterized by a long alkyl chain providing hydrophobicity and two hydroxyl groups conferring hydrophilicity. These structural features enable its function as a surface-active agent.

Property	Value	Reference
Chemical Formula	C₁₇H₃₇NO₂
Molecular Weight	287.48 g/mol
Appearance	Colorless to pale yellow viscous liquid	[1]
CAS Number	68155-05-5, 18312-57-7
Solubility	Slightly soluble in Chloroform and Methanol
Nature	Non-ionic surfactant	[1]

Application as a Lubricant Additive

N,N-bis(2-hydroxyethyl) tridecylamine primarily functions as a friction modifier and anti-wear additive in lubricant formulations. Its amphiphilic nature allows it to form a protective film on metal surfaces, reducing friction and preventing wear under boundary lubrication conditions.

The lubricating effect of N,N-bis(2-hydroxyethyl) tridecylamine and related long-chain amines is attributed to the formation of a durable boundary film at the metal-lubricant interface. The polar head group (containing nitrogen and hydroxyl groups) adsorbs onto the metal surface, while the long tridecyl tail forms a low-shear strength layer that prevents direct metal-to-metal contact.

The mechanism can be described in the following stages:

• Adsorption: The polar amine head group physically or chemically adsorbs onto the metallic surface.

• Film Formation: The long alkyl chains orient themselves away from the surface, forming a densely packed, protective monolayer.

• Tribo-chemical Reaction: Under high pressure and temperature at asperity contacts, the additive can react with the metal surface to form a more robust, soap-like film, further enhancing wear protection.

Proposed Lubrication Mechanism

While specific data for N,N-bis(2-hydroxyethyl) tridecylamine is limited, the following table presents tribological data for a structurally similar protic ionic liquid, bis(2-hydroxyethyl)ammonium erucate, which demonstrates the potential performance benefits of the bis(2-hydroxyethyl) amine functional group in a lubricant.[2]

Parameter	Base Oil (Water)	Base Oil + Additive (3 wt%)	Performance Improvement
Coefficient of Friction	~0.6	~0.1	~83% Reduction
Wear Scar Diameter (mm)	Not Reported	Significantly Reduced	Qualitative Improvement

Note: This data is for an analogous compound and should be used as a directional indicator of performance. Experimental validation is required for N,N-bis(2-hydroxyethyl) tridecylamine.

Experimental Protocols

The following protocols describe standard methods for evaluating the tribological performance of lubricant additives.

This test method is used to determine the wear preventive properties of a lubricant.

Objective: To measure the wear scar diameter on steel balls under a specified load, speed, and temperature.

Apparatus: Four-Ball Wear Tester.

Materials:

• Test Lubricant: Base oil with and without N,N-bis(2-hydroxyethyl) tridecylamine at various concentrations (e.g., 0.5%, 1.0%, 2.0% w/w).

• Steel Balls (AISI 52100 steel, 12.7 mm diameter).

• Heptane (for cleaning).

Procedure:

• Clean the steel balls and test cup thoroughly with heptane and allow to dry.

• Place three steel balls in the test cup and clamp them in place.

• Pour the test lubricant into the cup to a level that covers the three balls.

• Place the fourth ball in the chuck of the drive spindle.

• Assemble the test cup onto the tester platform.

• Apply the specified load (e.g., 392 N).

• Start the motor and run the test at a specified speed (e.g., 1200 rpm) and temperature (e.g., 75°C) for a set duration (e.g., 60 minutes).

• At the end of the test, turn off the motor and remove the load.

• Disassemble the apparatus, clean the three lower balls, and measure the diameter of the wear scars on each ball using a microscope.

• Calculate and report the average wear scar diameter.

This test is used to assess the lubricity of fluids by measuring the friction and wear between two sliding surfaces.

Objective: To determine the coefficient of friction and wear scar diameter under reciprocating motion.

Apparatus: High-Frequency Reciprocating Rig (HFRR).

Materials:

• Test Lubricant: Base oil with and without N,N-bis(2-hydroxyethyl) tridecylamine.

• Steel Ball and Disc specimens.

• Cleaning solvents (e.g., heptane, acetone).

Procedure:

• Clean the ball and disc specimens with the specified solvents.

• Mount the disc in the test reservoir and the ball in the holder.

• Add the test lubricant to the reservoir, ensuring the contact point will be submerged.

• Set the test parameters: load (e.g., 10 N), frequency (e.g., 50 Hz), stroke length (e.g., 1 mm), and temperature (e.g., 100°C).

• Run the test for the specified duration (e.g., 75 minutes).

• Continuously record the friction force during the test.

• After the test, clean the specimens and measure the wear scar on the ball.

• Calculate the average coefficient of friction from the recorded data.

Experimental Workflow for Tribological Testing

Safety and Handling

N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation upon excessive exposure.[1] It is recommended to use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling this compound. Store in a cool, dry place away from strong oxidizing agents. In case of contact, rinse the affected area with plenty of water.

Conclusion

N,N-bis(2-hydroxyethyl) tridecylamine shows significant promise as a multifunctional lubricant additive, likely acting as a friction modifier and anti-wear agent. While direct performance data is scarce, analogies to similar long-chain amine derivatives suggest its effectiveness in forming protective boundary films on metal surfaces. The experimental protocols provided herein offer a standardized approach to rigorously evaluate its tribological properties and determine its optimal concentration in various lubricant formulations. Further research is encouraged to fully characterize the performance of this additive.

References

• 1. The Sequential Four Ball Test [machinerylubrication.com]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N,N-bis(2-hydroxyethyl) tridecylamine Emulsion Stability

This technical support center is designed for researchers, scientists, and drug development professionals to address common emulsion stability issues encountered when using N,N-bis(2-hydroxyethyl) tridecylamine.

Frequently Asked Questions (FAQs)

1. What is N,N-bis(2-hydroxyethyl) tridecylamine and what is its primary role in emulsions?

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant.[1] In emulsion formulations, it functions primarily as an emulsifier and thickener to create and stabilize the mixture of two immiscible liquids, such as oil and water.[1] Its molecular structure contains both hydrophilic (water-attracting) and hydrophobic (oil-attracting) components, allowing it to reside at the oil-water interface and reduce interfacial tension.

2. What are the common signs of instability in my N,N-bis(2-hydroxyethyl) tridecylamine emulsion?

Emulsion instability can manifest in several ways:

• Creaming or Sedimentation: The separation of the emulsion into two layers, with the dispersed phase rising to the top (creaming) or settling at the bottom (sedimentation). This is often reversible by shaking.[2][3][4]

• Flocculation: The clumping together of dispersed droplets without merging. This can be a precursor to coalescence and is sometimes reversible.[2][3][4]

• Coalescence: The merging of smaller droplets to form larger ones, which is an irreversible process that ultimately leads to complete phase separation.[3][4]

• Phase Inversion: The emulsion switches its type, for example, from an oil-in-water (O/W) to a water-in-oil (W/O) emulsion.[2]

• Changes in Physical Appearance: Variations in color, odor, or a grainy texture can also indicate instability.[5]

3. My emulsion is showing signs of creaming. What are the potential causes and how can I fix it?

Creaming is primarily caused by the density difference between the oil and water phases. Here are the common causes and solutions:

Potential Cause	Suggested Solution
Insufficient Viscosity of the Continuous Phase	Increase the viscosity of the continuous phase by adding a thickening agent or adjusting the concentration of N,N-bis(2-hydroxyethyl) tridecylamine if it's also acting as a thickener.[3][6]
Large Droplet Size	Reduce the droplet size by using a higher shear mixing method or a homogenizer.[3] Smaller droplets are less affected by gravity.[6]
High Concentration of the Dispersed Phase	Consider reducing the concentration of the dispersed phase.

4. My emulsion has completely separated, and shaking does not restore it. What is happening?

This phenomenon is known as coalescence or breaking, and it is an irreversible process.[2][3] It occurs when the interfacial film created by the emulsifier (N,N-bis(2-hydroxyethyl) tridecylamine) is not robust enough to prevent the droplets from merging.

Below is a troubleshooting workflow for addressing coalescence:

References

• 1. chembk.com [chembk.com]
• 2. Emulsion stability: 5 common mechanism for emulsion breakdown and how can it be prevented?! [pharmacores.com]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. biolinscientific.com [biolinscientific.com]
• 5. Cosmetic emulsion separation [personalcarescience.com.au]
• 6. studysmarter.co.uk [studysmarter.co.uk]

Technical Support Center: Optimizing N,N-bis(2-hydroxyethyl) tridecylamine Concentration for Nanoparticle Size Control

Welcome to the technical support center for the optimization of "N,N-bis(2-hydroxyethyl) tridecylamine" in nanoparticle synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on controlling nanoparticle size by leveraging the properties of this non-ionic surfactant. Here you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols.

Troubleshooting Guide

This guide addresses common issues encountered during nanoparticle synthesis when using "N,N-bis(2-hydroxyethyl) tridecylamine" as a stabilizing agent.

Problem	Potential Cause	Suggested Solution
Final nanoparticle size is larger than expected.	1. Insufficient Surfactant Concentration: The concentration of N,N-bis(2-hydroxyethyl) tridecylamine may be too low to effectively stabilize the nanoparticles as they form, leading to aggregation and an increase in apparent size. 2. Inadequate Mixing: Poor mixing can lead to localized areas of low surfactant concentration, causing uncontrolled particle growth and aggregation. 3. Reaction Temperature Too High: Elevated temperatures can increase the rate of particle growth, leading to larger nanoparticles before stabilization can occur.	1. Increase Surfactant Concentration: Incrementally increase the molar ratio of N,N-bis(2-hydroxyethyl) tridecylamine to the nanoparticle precursor material. 2. Optimize Mixing: Ensure vigorous and consistent stirring throughout the synthesis process. Consider using higher RPMs or a different type of stirrer. 3. Lower Reaction Temperature: Reduce the reaction temperature to slow down the kinetics of nanoparticle formation and growth, allowing for more effective stabilization.
Broad nanoparticle size distribution (high polydispersity).	1. Inconsistent Nucleation: A slow or uncontrolled addition of reagents can lead to multiple nucleation events, resulting in a wide range of particle sizes. 2. Sub-optimal Surfactant Concentration: An intermediate concentration of N,N-bis(2-hydroxyethyl) tridecylamine might not be sufficient to uniformly cap all forming nanoparticles.	1. Rapid Reagent Injection: Introduce the reducing agent or precursor solution quickly and uniformly to promote a single, homogenous nucleation event. 2. Adjust Surfactant Concentration: Experiment with both higher and lower concentrations of the surfactant to find the optimal range for achieving a narrow size distribution.
Precipitation or visible aggregation in the nanoparticle solution.	1. Very Low Surfactant Concentration: A concentration of N,N-bis(2-hydroxyethyl) tridecylamine that is far below the critical micelle concentration (CMC) will not provide adequate steric hindrance to prevent aggregation. 2. Incompatible Solvent: The surfactant may have poor solubility in the chosen solvent system, preventing it from effectively stabilizing the nanoparticles.	1. Significantly Increase Surfactant Concentration: Ensure the concentration is well above the CMC to provide a sufficient number of molecules to coat the nanoparticle surfaces. 2. Solvent System Modification: If possible, switch to a solvent in which N,N-bis(2-hydroxyethyl) tridecylamine is more soluble, or consider adding a co-solvent to improve its solubility.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of "N,N-bis(2-hydroxyethyl) tridecylamine" in nanoparticle synthesis?

A1: "N,N-bis(2-hydroxyethyl) tridecylamine" is a non-ionic surfactant.[1] In nanoparticle synthesis, its primary role is to act as a stabilizing agent. The hydrophobic tridecyl tail adsorbs to the surface of the newly formed nanoparticles, while the hydrophilic bis(2-hydroxyethyl) head groups extend into the surrounding solvent. This creates a steric barrier that prevents the nanoparticles from aggregating, thereby controlling their final size and improving the stability of the colloidal suspension.

Q2: How does the concentration of "N,N-bis(2-hydroxyethyl) tridecylamine" generally affect nanoparticle size?

A2: Generally, a higher concentration of a stabilizing surfactant like "N,N-bis(2-hydroxyethyl) tridecylamine" leads to the formation of smaller nanoparticles. This is because a greater availability of surfactant molecules allows for more rapid and complete coverage of the nanoparticle surface as they nucleate and begin to grow. This rapid capping limits further growth, resulting in a smaller final particle size. Conversely, lower concentrations provide slower and less complete surface coverage, allowing the nanoparticles to grow larger before their surface is fully stabilized.

Q3: Is there an optimal concentration of "N,N-bis(2-hydroxyethyl) tridecylamine" to use?

A3: The optimal concentration is highly dependent on the specific nanoparticle system, including the precursor material, solvent, and reaction temperature. It is recommended to perform a systematic optimization study where the concentration of "N,N-bis(2-hydroxyethyl) tridecylamine" is varied while keeping all other parameters constant. The ideal concentration will be the one that yields the desired nanoparticle size and a narrow size distribution.

Q4: Can "N,N-bis(2-hydroxyethyl) tridecylamine" be used in both aqueous and non-aqueous nanoparticle synthesis?

A4: As a non-ionic surfactant with both hydrophobic and hydrophilic moieties, "N,N-bis(2-hydroxyethyl) tridecylamine" can potentially be used in a variety of solvent systems. Its effectiveness will depend on its solubility and ability to form a stable interface between the nanoparticle and the solvent. For aqueous systems, it can help stabilize hydrophobic nanoparticles, while in non-aqueous systems, it can stabilize more polar particles.

Experimental Protocols

The following is an illustrative experimental protocol for the synthesis of silver nanoparticles to demonstrate the effect of "N,N-bis(2-hydroxyethyl) tridecylamine" concentration on particle size.

Objective: To synthesize silver nanoparticles of varying sizes by controlling the concentration of "N,N-bis(2-hydroxyethyl) tridecylamine".

Materials:

• Silver nitrate (AgNO₃)

• Sodium borohydride (NaBH₄)

• N,N-bis(2-hydroxyethyl) tridecylamine

• Deionized water

• Ethanol

Equipment:

• Glass vials

• Magnetic stirrer and stir bars

• Pipettes

• UV-Vis Spectrophotometer

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of AgNO₃ in deionized water.

  • Prepare a 50 mM stock solution of NaBH₄ in deionized water. Keep this solution cold.

  • Prepare a series of stock solutions of "N,N-bis(2-hydroxyethyl) tridecylamine" in ethanol at concentrations of 1 mM, 5 mM, 10 mM, and 20 mM.

• Nanoparticle Synthesis:

  • For each desired surfactant concentration, add 10 mL of deionized water to a clean glass vial with a magnetic stir bar.

  • Add 100 µL of the AgNO₃ stock solution to the vial and begin stirring.

  • Add a specific volume of one of the "N,N-bis(2-hydroxyethyl) tridecylamine" stock solutions to achieve the desired final concentration (e.g., 0.01 mM, 0.05 mM, 0.1 mM, 0.2 mM).

  • While stirring vigorously, rapidly inject 200 µL of the cold NaBH₄ stock solution.

  • Observe the color change of the solution, which indicates the formation of silver nanoparticles.

  • Allow the reaction to proceed for 30 minutes under continuous stirring.

• Characterization:

  • Measure the UV-Vis spectrum of each nanoparticle solution to observe the surface plasmon resonance (SPR) peak. A blue-shift in the SPR peak generally indicates a smaller particle size.

  • Determine the hydrodynamic diameter and polydispersity index (PDI) of the nanoparticles using Dynamic Light Scattering (DLS).

Illustrative Data Presentation:

Final Concentration of N,N-bis(2-hydroxyethyl) tridecylamine (mM)	UV-Vis SPR Peak (nm)	Average Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)
0.01	415	85	0.45
0.05	408	52	0.28
0.10	402	35	0.15
0.20	398	20	0.12

Note: The data in this table is for illustrative purposes only and may not reflect actual experimental results.

Visualizations

Caption: Experimental workflow for nanoparticle synthesis.

References

• 1. chembk.com [chembk.com]

"N,N-bis(2-hydroxyethyl) tridecylamine" degradation and stability over time

Disclaimer: The following information is based on general chemical principles of tertiary amines and diethanolamine derivatives due to the limited publicly available stability and degradation data for N,N-bis(2-hydroxyethyl) tridecylamine. The experimental protocols, quantitative data, and degradation pathways presented are illustrative and should be adapted and validated for specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: My sample of N,N-bis(2-hydroxyethyl) tridecylamine shows a decrease in purity over time, even when stored at recommended conditions. What are the potential causes?

A1: A decrease in the purity of N,N-bis(2-hydroxyethyl) tridecylamine can be attributed to several factors, primarily degradation. As a tertiary amine with hydroxyethyl groups, it can be susceptible to oxidative and thermal degradation. Exposure to air (oxygen), elevated temperatures, light, and incompatible storage materials can accelerate this process. It is also crucial to ensure the initial purity of the solvent and proper inert atmosphere during storage.

Q2: I am observing unexpected peaks in my chromatogram when analyzing aged samples of N,N-bis(2-hydroxyethyl) tridecylamine. What could these peaks be?

A2: Unexpected peaks likely represent degradation products. For N,N-bis(2-hydroxyethyl) tridecylamine, potential degradation pathways include:

• Oxidation: The tertiary amine is susceptible to oxidation, which can lead to the formation of an N-oxide. The hydroxyethyl groups can also be oxidized.

• Dealkylation: Cleavage of the tridecyl chain or one of the hydroxyethyl groups can occur, especially under thermal stress, leading to smaller amine derivatives.

• Elimination: Dehydration of the hydroxyethyl groups is a possibility under certain conditions.

Further investigation using techniques like mass spectrometry (MS) is recommended to identify the structure of these unknown peaks.

Q3: How can I minimize the degradation of N,N-bis(2-hydroxyethyl) tridecylamine during my experiments?

A3: To minimize degradation, consider the following precautions:

• Storage: Store the compound under an inert atmosphere (e.g., argon or nitrogen), protected from light, and at refrigerated temperatures (2-8 °C).

• Solvent Selection: Use high-purity, degassed solvents for your experiments. Avoid solvents that may contain peroxides or other reactive impurities.

• pH Control: Although direct hydrolysis of the tertiary amine is not a primary degradation route, the pH of your formulation can influence the rate of other reactions. Buffering your system may be necessary.

• Avoid Contaminants: Be mindful of potential contaminants, such as metal ions, which can catalyze oxidative degradation. Use high-quality glassware and reagents.

Q4: What analytical method is suitable for assessing the stability of N,N-bis(2-hydroxyethyl) tridecylamine?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach. This method should be able to separate the intact N,N-bis(2-hydroxyethyl) tridecylamine from its potential degradation products. Due to the lack of a strong chromophore in the molecule, detection methods such as Charged Aerosol Detection (CAD), Evaporative Light Scattering Detection (ELSD), or Mass Spectrometry (MS) are often more suitable than UV detection. A reverse-phase column (e.g., C18) with a mobile phase consisting of an acetonitrile or methanol gradient with a suitable buffer is a good starting point for method development.

Troubleshooting Guides

Issue 1: Rapid Degradation Observed in a New Batch of N,N-bis(2-hydroxyethyl) tridecylamine

Potential Cause	Troubleshooting Step
Impurities in the new batch	Re-run purity analysis on the new batch, including residual solvent and metal content analysis.
Improper storage during shipping	Review the shipping conditions provided by the supplier. If possible, request a new sample that has been shipped under controlled conditions.
Contaminated solvent or reagents	Use fresh, high-purity solvents and reagents. Degas all aqueous mobile phases.

Issue 2: Inconsistent Results in Stability Studies

Potential Cause	Troubleshooting Step
Inconsistent environmental conditions	Ensure that all stability chambers are properly calibrated and maintained for temperature and humidity. Monitor for temperature fluctuations.
Sample preparation variability	Standardize the sample preparation procedure. Ensure accurate and consistent weighing and dilution of samples.
Analytical method not robust	Perform a robustness study on your analytical method to identify critical parameters that may affect the results.

Data Presentation

Table 1: Illustrative Forced Degradation Data for N,N-bis(2-hydroxyethyl) tridecylamine

Stress Condition	Duration	Assay (% Remaining)	Major Degradation Product (Hypothetical)
0.1 M HCl	24 hours	98.5	-
0.1 M NaOH	24 hours	99.1	-
3% H₂O₂	8 hours	85.2	N-oxide derivative
Thermal (80°C)	48 hours	92.7	De-ethylated amine
Photostability (ICH Q1B)	-	97.4	-

Note: This data is for illustrative purposes only and is not based on experimental results for this specific molecule.

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of N,N-bis(2-hydroxyethyl) tridecylamine in a suitable solvent (e.g., methanol or acetonitrile).

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep the solution at room temperature for 8 hours, protected from light.

• Thermal Degradation: Place a solid sample of the compound in a controlled temperature oven at 80°C for 48 hours.

• Photostability: Expose a solid sample of the compound to light conditions as specified in the ICH Q1B guideline.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC-CAD/MS Method (Illustrative)

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: 10% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Detector 1: Charged Aerosol Detector (CAD)

• Detector 2: Mass Spectrometer (MS) with Electrospray Ionization (ESI) in positive mode.

Mandatory Visualization

Caption: Factors influencing the stability and potential degradation pathways of N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: A typical experimental workflow for conducting forced degradation studies on N,N-bis(2-hydroxyethyl) tridecylamine.

Troubleshooting foam formation with "N,N-bis(2-hydroxyethyl) tridecylamine"

Technical Support Center: N,N-bis(2-hydroxyethyl) tridecylamine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant.[1]

Troubleshooting Guide: Foam Formation

Uncontrolled foam generation can interfere with experimental accuracy, impact process volumes, and affect formulation stability. This guide addresses common issues related to foam formation when using N,N-bis(2-hydroxyethyl) tridecylamine.

Problem: Excessive and Persistent Foam During Agitation

Question: My solution containing N,N-bis(2-hydroxyethyl) tridecylamine is generating an excessive amount of foam that does not dissipate quickly. What are the potential causes and how can I resolve this?

Answer:

Excessive foaming is a common issue with surfactants. The stability of the foam is influenced by a variety of factors that affect the properties of the liquid film between gas bubbles. A clean, uncontaminated amine solution is not expected to produce a stable foam.[2] The primary causes of persistent foam are contaminants that lower surface tension or increase the viscosity of the liquid, which slows down the drainage of the film between bubbles.[2]

Potential Causes & Solutions:

• Contamination: The presence of contaminants is a primary driver of foam.[3][4]

  • Hydrocarbons: Can lower the surface tension of the solution, making it easier for bubbles to form.[2]

  • Particulates: Small suspended solids can become incorporated into the foam structure, increasing its stability.[2]

  • Degradation Products: Amine degradation products can increase the viscosity of the solution.[2]

  • Solution: Ensure all glassware is meticulously clean. Use high-purity solvents and reagents. If contamination is suspected, filtration may help remove particulate matter.

• High Surfactant Concentration:

  • Cause: The concentration of N,N-bis(2-hydroxyethyl) tridecylamine may be significantly above what is required for your application. Foam stability can be influenced by surfactant concentration, especially around the critical micelle concentration (CMC).[5]

  • Solution: Gradually decrease the concentration to the lowest effective level for your experiment.

• Solution pH:

  • Cause: The pH of the solution can affect the charge and interactions of the surfactant molecules. For ethoxylated amines, a lower pH can lead to protonation of the amine group, increasing repulsive forces between surfactant molecules and potentially reducing foam stability.[6] Conversely, at a pH of around 6.5, foam stability may be maximized.[6][7]

  • Solution: Measure and adjust the pH of your solution. Experiment with slight variations to find a range that minimizes foam while maintaining experimental integrity.

• Temperature:

  • Cause: Temperature can have a complex effect on foam. Generally, an increase in temperature can lead to increased foam drainage and instability.[8] However, its specific impact can be system-dependent.

  • Solution: If your protocol allows, try adjusting the working temperature. Lowering the temperature may increase solution viscosity and stabilize foam, while increasing it might have the opposite effect.

• High Agitation/Shear:

  • Cause: Vigorous mixing, shaking, or sparging introduces a large amount of gas into the solution, promoting foam formation.

  • Solution: Reduce the agitation speed or use a gentler mixing method (e.g., a magnetic stirrer at a low setting instead of vigorous shaking).

Below is a troubleshooting workflow to address excessive foam formation:

Caption: Troubleshooting workflow for excessive foam.

Frequently Asked Questions (FAQs)

Q1: What is N,N-bis(2-hydroxyethyl) tridecylamine?

A1: N,N-bis(2-hydroxyethyl) tridecylamine is an organic compound classified as a non-ionic surfactant.[1] It has a molecular formula of C17H37NO2.[1][9] It is primarily used as an emulsifier and thickener in various applications, including paints, lubricants, and coatings.[1]

Q2: What factors influence the foam stability of ethoxylated amines like this one?

A2: Several factors can significantly impact foam stability:

• Surfactant Concentration: Foam properties are influenced by the concentration of the surfactant.[5]

• pH: For ethoxylated amines, pH plays a crucial role. Maximum foam stability has been observed at a pH of 6.5 for a similar compound.[6][7] At a more acidic pH of 2.5, repulsive interactions between the surfactant molecules can lower foam stability.[6]

• Salinity: The presence of salts, like sodium chloride, can strengthen the foam by allowing closer packing of surfactant molecules.[6][7]

• Temperature: An increase in temperature can lead to poorer foam stability.[6]

• Contaminants: The presence of hydrocarbons, suspended solids, and degradation byproducts can increase foam stability.[2][3]

Q3: When should I consider using an antifoaming agent?

A3: Antifoaming agents (or defoamers) should be considered when optimizing experimental parameters (concentration, pH, temperature, agitation) is not feasible or sufficient to control foam.[3] They are chemical additives designed to prevent the formation of foam or destroy existing foam.[10] It is crucial to select an antifoam that is compatible with your system to avoid issues like deposition.[11][12]

Q4: What types of antifoaming agents are compatible with amine-based systems?

A4: Common antifoams for amine systems include polyglycols, silicones, and high molecular weight alcohols.[13] The selection is often a process of trial and error.[13]

• Polyglycol-based: Often successful in a majority of cases.[13]

• Silicone-based: Typically used in very low concentrations.[13] It's important to ensure they are well-dispersed.

• Non-silicone organic: Antifoam 204 is a 100% active organic, non-silicone option that can be effective.

Q5: How can I quantitatively measure the foaming properties of my solution?

A5: Standardized methods are available to measure foaming tendency and foam stability. These tests typically involve generating foam under controlled conditions and measuring its height over time.[14]

• Ross-Miles Method (ASTM D1173): This is a widely used method where a solution is poured from a standardized height to generate foam, and the initial foam height and its decay over time are measured.[15]

• Bubbling Method (ASTM D892): In this method, air is blown through the solution at a controlled rate for a set period, after which the foam height and stability are measured.[16]

Data on Factors Influencing Foam Stability

The following table summarizes findings on how different parameters affect the foam stability of ethoxylated amines, based on studies of similar compounds.

Parameter	Condition	Observation on Foam Stability	Source
pH	pH 2.5 vs. pH 6.5	Foam half-life was reduced by 50% at pH 2.5 compared to pH 6.5.	[6]
Salinity (NaCl)	0 wt% vs. 25 wt%	At pH 2.5, the presence of 25 wt% NaCl led to more stable foam.	[6][7]
Temperature	77 °F (25 °C) vs. 150 °F (65 °C)	Increase in temperature resulted in poorer foam stability.	[6]
Concentration	1.5 wt%	Maximum foam stability was observed at this concentration in one study.	[6][7]

Experimental Protocols

Protocol 1: Modified Ross-Miles Foam Height Test

This protocol provides a general method for assessing foamability and foam stability, adapted from the principles of the Ross-Miles method.[15]

Objective: To determine the initial foam height and stability of a solution containing N,N-bis(2-hydroxyethyl) tridecylamine.

Materials:

• Graduated glass cylinder (e.g., 500 mL or 1000 mL) with a stopper.

• Funnel with a stopcock.

• Ring stand and clamp.

• Timer.

• Solution of N,N-bis(2-hydroxyethyl) tridecylamine at the desired concentration.

Procedure:

• Add 200 mL of the test solution to the graduated cylinder.

• Mount the funnel precisely 900 mm above the surface of the liquid in the cylinder.

• Pour 50 mL of the same test solution into the funnel.

• Open the stopcock fully, allowing the solution to fall into the cylinder, generating foam.

• Start the timer the moment the stopcock is opened.

• Once all the liquid has drained from the funnel, immediately record the total volume (liquid + foam) and the liquid volume to determine the initial foam height.

• Record the foam height again at timed intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.

Data to Collect:

• Initial Foam Height (mL) = (Total Volume at t=0) - (Liquid Volume)

• Foam Height (mL) at subsequent time points.

Protocol 2: Antifoam Efficacy Screening

Objective: To evaluate the effectiveness of different antifoaming agents in reducing foam in a solution of N,N-bis(2-hydroxyethyl) tridecylamine.

Materials:

• Multiple identical graduated cylinders (e.g., 250 mL) with stoppers.

• Test solution of N,N-bis(2-hydroxyethyl) tridecylamine known to produce foam.

• Various antifoaming agents (e.g., silicone-based, polyglycol-based) at specified concentrations.

• Pipettes.

• Shaker or vortex mixer.

• Timer.

Procedure:

• To each cylinder, add 100 mL of the foaming test solution.

• To all but one cylinder (the control), add a precise amount of a different antifoaming agent. For example, add 10 ppm of Antifoam A to cylinder 2, 10 ppm of Antifoam B to cylinder 3, etc.

• Securely stopper all cylinders.

• Simultaneously shake all cylinders vigorously by hand or using a mechanical shaker for a set period (e.g., 30 seconds).

• Place the cylinders on a level surface and immediately record the initial foam height in each.

• Record the time it takes for the foam to completely collapse or measure the remaining foam height after a fixed interval (e.g., 5 minutes).

Evaluation:

• Compare the initial foam height of the samples with antifoam to the control.

• Compare the foam collapse time or remaining foam height to determine the most effective antifoaming agent.

Caption: Experimental workflow for screening antifoam agents.

References

• 1. chembk.com [chembk.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Case studies of troubleshooting amine treating foaming—Part 1 | Gas Processing & LNG [gasprocessingnews.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Insights into CO2 Foaming Behavior of Ethoxylated Amines [mdpi.com]
• 7. Insights into CO 2 Foaming Behavior of Ethoxylated Amines [ideas.repec.org]
• 8. researchgate.net [researchgate.net]
• 9. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 10. brewerint.com [brewerint.com]
• 11. appliedmaterialsolutions.com [appliedmaterialsolutions.com]
• 12. appliedmaterialsolutions.com [appliedmaterialsolutions.com]
• 13. coastalchem.com [coastalchem.com]
• 14. rpc-cms-re4-upscope.web.cern.ch [rpc-cms-re4-upscope.web.cern.ch]
• 15. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 16. ASTM D892 Standard Foam Test Procedure | Ayalytical [ayalytical.com]

Technical Support Center: Purification of N,N-bis(2-hydroxyethyl) tridecylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of N,N-bis(2-hydroxyethyl) tridecylamine after its synthesis. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N,N-bis(2-hydroxyethyl) tridecylamine?

A1: The most prevalent industrial method for synthesizing N,N-bis(2-hydroxyethyl) tridecylamine is the ethoxylation of tridecylamine. This process involves the direct reaction of tridecylamine with ethylene oxide, typically at elevated temperatures and pressures. This method allows for the controlled addition of two hydroxyethyl groups to the nitrogen atom.

Q2: What are the primary impurities I should expect after the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine?

A2: Common impurities include:

• Unreacted Tridecylamine: Incomplete reaction can leave the starting primary amine in the crude product.

• Monoethanolamine Adduct: Partial ethoxylation can result in N-(2-hydroxyethyl) tridecylamine.

• Polyethylene Glycols (PEGs): Side reactions can lead to the formation of various chain lengths of polyethylene glycol.[1]

• Glycol Ether Byproducts: These can form during the ethoxylation process and may contribute to color formation and foaming.[2][3]

• Water and other volatile solvents: Used during the reaction or work-up.

Q3: What are the recommended purification methods for N,N-bis(2-hydroxyethyl) tridecylamine?

A3: Several methods can be employed, with the choice depending on the scale of the experiment and the nature of the impurities. The most common methods include:

• Liquid-Liquid Extraction: To remove water-soluble impurities.

• Distillation (under vacuum): Effective for removing lower-boiling impurities and unreacted starting materials.

• Column Chromatography: Useful for separating the desired product from structurally similar impurities.

• Crystallization/Precipitation: Can be effective for obtaining a highly purified solid product.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of N,N-bis(2-hydroxyethyl) tridecylamine.

Distillation

Problem	Possible Cause(s)	Suggested Solution(s)
Product decomposition	Distillation temperature is too high.	- Use a high-vacuum pump to lower the boiling point. - Ensure the heating mantle is set to the lowest possible temperature for a steady distillation rate.
Bumping or uneven boiling	- Lack of boiling chips or inadequate stirring. - High viscosity of the crude product.	- Add fresh boiling chips or use a magnetic stirrer. - Consider co-distillation with a high-boiling, inert solvent.
Poor separation of impurities	- Inefficient distillation column. - Inappropriate pressure.	- Use a fractionating column (e.g., Vigreux or packed column). - Optimize the vacuum pressure to achieve a good separation temperature difference between the product and impurities.
Product solidifies in the condenser	The condenser temperature is too low.	- Use a condenser with a wider bore. - Circulate warmer water through the condenser, ensuring it is still cool enough to condense the vapor.

Column Chromatography

Problem	Possible Cause(s)	Suggested Solution(s)
Product streaks on the column	- Silica gel is too acidic, leading to strong interaction with the basic amine. - Inappropriate mobile phase.	- Use a basic stationary phase like alumina or amine-functionalized silica.[4] - Add a small amount of a volatile base (e.g., triethylamine or ammonia) to the mobile phase to neutralize the acidic sites on the silica gel.[5]
Poor separation of product and impurities	- Incorrect mobile phase polarity. - Column overloading.	- Optimize the mobile phase system using Thin Layer Chromatography (TLC) first. A gradient elution from a non-polar to a more polar solvent system is often effective. - Reduce the amount of crude product loaded onto the column.
Product does not elute from the column	The mobile phase is not polar enough.	- Gradually increase the polarity of the mobile phase. For example, increase the percentage of methanol in a dichloromethane/methanol system.
Low product recovery	- Irreversible adsorption onto the stationary phase. - Product is too soluble in the mobile phase and elutes with the solvent front.	- Use a less adsorptive stationary phase (e.g., deactivated silica or alumina). - Start with a less polar mobile phase.

Liquid-Liquid Extraction

Problem	Possible Cause(s)	Suggested Solution(s)
Formation of a stable emulsion	- High concentration of surfactant-like molecules (the product itself). - Vigorous shaking.	- Gently invert the separatory funnel instead of vigorous shaking. - Add a small amount of a saturated salt solution (brine) to break the emulsion. - Centrifugation can also be effective in separating the layers.
Poor separation of layers	The densities of the two phases are too similar.	- Add a solvent to the organic phase that will significantly change its density (e.g., a denser halogenated solvent or a less dense hydrocarbon). - Dilute the aqueous phase with more water.
Product remains in the aqueous layer	The pH of the aqueous layer is too low, causing the amine to be protonated and water-soluble.	- Adjust the pH of the aqueous layer to be basic (pH > 9) using a base like sodium hydroxide to ensure the amine is in its free base form and more soluble in the organic phase.[6]

Experimental Protocols

Protocol 1: Purification by Solvent Treatment and Precipitation

This protocol is adapted from a method used for a similar N,N-bis(2-hydroxyethyl)amino compound.[7]

• Dissolution: Dissolve the crude N,N-bis(2-hydroxyethyl) tridecylamine in a suitable solvent mixture (e.g., a mixture of tetrahydrofuran (THF) and water).

• Solvent Evaporation: Remove the THF under reduced pressure. This will cause the product to separate from the aqueous phase as an oil.

• Separation and Drying: Separate the oily product layer from the water. Dissolve the oil in a fresh portion of THF and dry the solution over a suitable drying agent (e.g., anhydrous magnesium sulfate).

• Filtration: Filter off the drying agent.

• Precipitation: Add a non-polar solvent like n-hexane to the filtrate until the product precipitates out as a solid.

• Isolation: Collect the solid product by vacuum filtration and wash with a small amount of cold n-hexane.

• Drying: Dry the purified product under vacuum.

Protocol 2: Purification by Column Chromatography

• Stationary Phase Selection: Choose an appropriate stationary phase. For basic amines, amine-functionalized silica gel or basic alumina is recommended to avoid strong interactions that can occur with standard silica gel.[4]

• Mobile Phase Selection: Develop a suitable mobile phase system using TLC. A common starting point for amines is a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). If using standard silica, the addition of a small amount (0.1-1%) of a volatile base like triethylamine to the mobile phase can improve separation and reduce tailing.[5]

• Column Packing: Pack the column with the chosen stationary phase, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Begin eluting with the mobile phase, starting with a lower polarity and gradually increasing the polarity (gradient elution) to separate the components.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified N,N-bis(2-hydroxyethyl) tridecylamine.

Quantitative Data Summary

The following table provides illustrative data on the potential purity levels and yields for different purification methods based on general laboratory practices for similar compounds. Actual results may vary depending on the specific reaction conditions and the initial purity of the crude product.

Purification Method	Typical Purity Achieved	Estimated Yield Loss	Notes
Vacuum Distillation	> 95%	10-20%	Effective for removing volatile impurities. Yield loss can occur due to product hold-up in the distillation apparatus.
Column Chromatography	> 98%	15-30%	Can achieve high purity but may have higher yield losses due to adsorption on the column and the need to discard mixed fractions.
Solvent Precipitation	90-97%	5-15%	A relatively simple method that can be effective if the impurities have significantly different solubilities. Purity may be lower than other methods.
Multiple Methods	> 99%	20-40%	Combining methods (e.g., distillation followed by column chromatography) can achieve the highest purity but will also result in the highest overall yield loss.

Visualizations

References

• 1. Analysis of ethoxylated fatty amines. Comparison of methods for the determination of molecular weight | Semantic Scholar [semanticscholar.org]
• 2. US9035099B2 - Process for making ethoxylated amine compounds - Google Patents [patents.google.com]
• 3. US20140330042A1 - Process for making ethoxylated amine compounds - Google Patents [patents.google.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. biotage.com [biotage.com]
• 6. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 7. Synthesis and crystal structure of 1,3-bis­{[N,N-bis­(2-hy­droxy­eth­yl)amino]­meth­yl}-5-{[(4,6-di­methyl­pyridin-2-yl)amino]­meth­yl}-2,4,6-tri­ethyl­benzene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of N,N-bis(2-hydroxyethyl) tridecylamine synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine, offering potential causes and recommended solutions in a question-and-answer format.

1. Low or No Product Yield

• Question: My reaction has resulted in a very low yield or no desired product. What are the likely causes and how can I improve it?

• Answer: Low yield can stem from several factors depending on the synthetic route chosen.

  • For the Ethoxylation of Tridecylamine Route:

    • Incomplete reaction: Ensure the reaction goes to completion by monitoring it via techniques like thin-layer chromatography (TLC) or gas chromatography (GC). The reaction of primary amines with ethylene oxide to form the di-substituted product is generally favorable.[1]

    • Suboptimal Temperature: The ethoxylation of fatty amines is highly temperature-dependent. High temperatures without a catalyst can halt the reaction after the addition of two moles of ethylene oxide. Conversely, lower temperatures might lead to unwanted chain elongation if not properly controlled.[2]

    • Presence of Water or Air: Moisture and oxygen can lead to side reactions. It is crucial to preheat the fatty amine under vacuum to remove any residual water and air, which can initiate side reactions.[2]

    • Poor Mixing: Inefficient stirring can lead to localized high concentrations of ethylene oxide, promoting side reactions. Ensure vigorous and consistent mixing throughout the reaction.[2]

  • For the Reaction with 2-Chloroethanol Route:

    • Insufficient Base: This reaction typically requires a base to neutralize the hydrochloric acid formed. An insufficient amount of base will halt the reaction.

    • Low Reactivity: The reaction temperature might be too low. Consider gradually increasing the temperature while monitoring for product formation and potential side reactions.

    • Poor Solubility: Tridecylamine is hydrophobic and may have poor solubility in certain polar solvents, leading to a slow reaction rate. Consider using co-solvents to improve solubility.

2. Formation of Significant Byproducts

• Question: My final product is contaminated with significant amounts of byproducts. How can I identify and minimize them?

• Answer: The nature of the byproducts depends on the synthetic route.

  • Ethoxylation Route:

    • Polyethoxylated Products: The most common byproduct is the formation of longer polyoxyethylene chains. This occurs if more than two equivalents of ethylene oxide react with the tridecylamine. To minimize this, carefully control the stoichiometry of ethylene oxide. The initial reaction of a primary amine with two moles of ethylene oxide generally proceeds without a catalyst.[1]

    • Dioxane: Ethylene oxide can dimerize to form 1,4-dioxane, which is an undesirable and carcinogenic byproduct.[2] Minimizing reaction time and controlling temperature can help reduce its formation.

    • Unreacted Tridecylamine: This can be minimized by ensuring a slight molar excess of ethylene oxide and allowing sufficient reaction time.

  • Reaction with 2-Chloroethanol Route:

    • Over-alkylation (Quaternary Ammonium Salt): The desired product, a tertiary amine, can react further with 2-chloroethanol to form a quaternary ammonium salt. This can be minimized by using a stoichiometric amount or a slight excess of the amine relative to 2-chloroethanol and by slow, controlled addition of the alkylating agent.

    • Mono-substituted Product (N-(2-hydroxyethyl) tridecylamine): Incomplete reaction can leave the mono-substituted product as a major impurity. Ensure sufficient reaction time and optimal temperature.

    • Ether Formation: 2-Chloroethanol can potentially self-condense to form ethers under basic conditions, though this is generally less favorable than the reaction with the amine.

3. Difficulty in Product Purification

• Question: I am struggling to purify my N,N-bis(2-hydroxyethyl) tridecylamine. What are the recommended methods?

• Answer: Purification can be challenging due to the surfactant nature of the product and the similarity in properties to some byproducts.

  • Distillation: For thermally stable products, fractional distillation under reduced pressure can be effective in separating the desired product from unreacted starting materials and lower-boiling byproducts.

  • Acid-Base Extraction: Being a tertiary amine, the product can be protonated with an acid (e.g., HCl) to form a water-soluble salt. This allows for washing with an organic solvent to remove non-basic impurities. Subsequently, neutralizing the aqueous layer with a base (e.g., NaOH) will regenerate the free amine, which can then be extracted with an organic solvent.

  • Chromatography: For small-scale purifications, column chromatography on silica gel can be employed. However, the basicity of the amine may cause tailing. Using a mobile phase containing a small amount of a volatile amine like triethylamine can help to mitigate this issue.

Frequently Asked Questions (FAQs)

• Q1: Which is the better synthetic route: ethoxylation or reaction with 2-chloroethanol?

  • A1: The choice of route depends on the available resources and desired scale. Ethoxylation is a more direct and atom-economical method, often favored in industrial settings. However, it requires handling of gaseous and toxic ethylene oxide and may require a pressure reactor. The reaction with 2-chloroethanol is often more accessible for laboratory-scale synthesis as it involves handling liquids and can be performed at atmospheric pressure, but it may have a higher potential for over-alkylation.

• Q2: What is the optimal temperature for the ethoxylation of tridecylamine?

  • A2: For the initial reaction of a primary fatty amine with two moles of ethylene oxide, a temperature range of 150-180°C is often employed.[3][4] It is crucial to control the temperature as the reaction is exothermic.[1]

• Q3: Do I need a catalyst for the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine via ethoxylation?

  • A3: The initial reaction of a primary amine with two equivalents of ethylene oxide to form the N,N-bis(2-hydroxyethyl) derivative generally does not require a catalyst.[1] Catalysts, typically basic (e.g., KOH, NaOH), are used for further ethoxylation to produce polyethoxylated amines.

• Q4: How can I monitor the progress of the reaction?

  • A4: The reaction progress can be monitored by several analytical techniques:

    • Thin-Layer Chromatography (TLC): A simple and rapid method to qualitatively track the consumption of the starting amine and the formation of the product.

    • Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS): These techniques can be used to quantify the starting materials, product, and byproducts. The hydroxyl groups may require derivatization (e.g., silylation) for better analysis.[5][6]

    • High-Performance Liquid Chromatography (HPLC): Can be used to monitor the reaction, especially for separating the desired product from polyethoxylated byproducts.

• Q5: What are the key safety precautions when working with ethylene oxide?

  • A5: Ethylene oxide is highly flammable, toxic, and carcinogenic. It should only be handled in a well-ventilated fume hood by trained personnel. A high-pressure reactor is typically required for this reaction. Ensure all equipment is properly grounded and free of ignition sources.

Data Presentation

Table 1: Typical Reaction Parameters for the Synthesis of N,N-bis(2-hydroxyethyl) Alkylamines

Parameter	Ethoxylation of Primary Amine	Reaction with 2-Chloroethanol
Reactants	Primary Alkylamine, Ethylene Oxide	Primary Alkylamine, 2-Chloroethanol
Molar Ratio	Amine : Ethylene Oxide ≈ 1 : 2.0 - 2.2	Amine : 2-Chloroethanol ≈ 1 : 2.0 - 2.5
Catalyst	Typically none for the di-substitution	Base (e.g., Na₂CO₃, K₂CO₃, Et₃N)
Temperature	150 - 180 °C[3][4]	80 - 120 °C
Pressure	1 - 5 bar	Atmospheric
Solvent	Often neat (no solvent)	Polar aprotic (e.g., DMF, NMP, Acetonitrile)
Reaction Time	1 - 5 hours	12 - 48 hours
Typical Yield	> 90% (for di-substitution)	60 - 80%

Note: These are general guidelines based on the synthesis of similar long-chain N,N-bis(2-hydroxyethyl) amines. Optimization for tridecylamine may be required.

Experimental Protocols

Protocol 1: Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine via Ethoxylation

This protocol is adapted from the ethoxylation of tallow amine and should be performed by personnel experienced in handling ethylene oxide and high-pressure reactions.[3][4]

• Reactor Preparation: Charge a dry, stainless-steel autoclave reactor with tridecylamine.

• Inerting and Drying: Seal the reactor and purge with dry nitrogen several times to remove air. Heat the tridecylamine to 120-130°C under a gentle nitrogen stream or vacuum for 30-60 minutes to remove any residual moisture.

• Reaction Setup: Cool the reactor to the desired reaction temperature (e.g., 150°C) and pressurize with nitrogen to 1-2 bar.

• Ethylene Oxide Addition: Slowly introduce a total of 2.0 to 2.2 molar equivalents of ethylene oxide into the reactor at a rate that maintains the reaction temperature within a narrow range (e.g., ± 5°C). The reaction is exothermic, and careful control of the addition rate is crucial.

• Reaction Monitoring: Monitor the reaction pressure. A decrease in pressure indicates the consumption of ethylene oxide. After the addition is complete, maintain the reaction temperature for an additional 1-2 hours to ensure complete conversion.

• Work-up: Cool the reactor to room temperature and carefully vent any unreacted ethylene oxide through a suitable scrubber. Purge the reactor with nitrogen before opening. The crude product can be used directly or purified by vacuum distillation.

Protocol 2: Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine via Reaction with 2-Chloroethanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve tridecylamine (1.0 eq.) and a base such as anhydrous potassium carbonate (2.5 eq.) in a suitable solvent like N-methyl-2-pyrrolidone (NMP).

• Reagent Addition: Slowly add 2-chloroethanol (2.2 eq.) to the stirred mixture at room temperature.

• Reaction: Heat the reaction mixture to 80-100°C and maintain it at this temperature for 24-48 hours. Monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Purification: Remove the solvent under reduced pressure. The residue can be purified by vacuum distillation or by acid-base extraction as described in the troubleshooting section.

Mandatory Visualization

Caption: Comparative workflow of the two main synthetic routes for N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: A troubleshooting decision tree for addressing low product yield in the synthesis.

References

• 1. Ethoxylation - Wikipedia [en.wikipedia.org]
• 2. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 3. US8049039B2 - Process for preparation of alkoxylated alkylamines/alkyl ether amines with peaked distribution - Google Patents [patents.google.com]
• 4. US8049039B2 - Process for preparation of alkoxylated alkylamines/alkyl ether amines with peaked distribution - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Gas chromatography electron ionization mass spectrometric analysis of trimethylsilyl derivatives of bis(2-hydroxyethylthio)alkanes and bis(2-hydroxyethylsulfonyl) alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: N,N-bis(2-hydroxyethyl) tridecylamine Solubility in Organic Solvents

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming solubility challenges associated with N,N-bis(2-hydroxyethyl) tridecylamine in organic solvents.

Troubleshooting Guide

Researchers encountering difficulties in dissolving N,N-bis(2-hydroxyethyl) tridecylamine can follow this systematic troubleshooting guide to identify and resolve common solubility issues.

Caption: Troubleshooting workflow for N,N-bis(2-hydroxyethyl) tridecylamine solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why is N,N-bis(2-hydroxyethyl) tridecylamine difficult to dissolve in some organic solvents?

A1: N,N-bis(2-hydroxyethyl) tridecylamine is an amphiphilic molecule, meaning it has both a non-polar (the long tridecyl alkyl chain) and a polar (the two hydroxyethyl groups and the tertiary amine) component. This dual nature can lead to solubility challenges. Solvents that are either too polar or too non-polar will not effectively solvate both parts of the molecule, resulting in poor solubility.

Q2: What is the expected solubility of N,N-bis(2-hydroxyethyl) tridecylamine in common organic solvents?

A2: While experimental data is limited, qualitative reports indicate that it is slightly soluble in chloroform and methanol.[1] To provide a more quantitative and predictive measure, we have estimated the Hansen Solubility Parameters (HSPs) for N,N-bis(2-hydroxyethyl) tridecylamine and compared them to a range of common organic solvents. The principle of "like dissolves like" suggests that solvents with HSPs closer to those of the solute are more likely to be effective.

Estimated Hansen Solubility Parameters for N,N-bis(2-hydroxyethyl) tridecylamine:

Parameter	Description	Estimated Value (MPa½)
δD	Dispersion Component	17.0
δP	Polar Component	6.0
δH	Hydrogen Bonding Component	10.0

Predicted Solubility of N,N-bis(2-hydroxyethyl) tridecylamine in Common Organic Solvents:

Solvent	Class	δD (MPa½)	δP (MPa½)	δH (MPa½)	Relative Energy Difference (RED)	Predicted Solubility
n-Hexane	Non-polar	14.9	0.0	0.0	2.6	Poor
Toluene	Non-polar	18.0	1.4	2.0	1.9	Poor
Diethyl Ether	Non-polar	14.5	2.9	5.1	1.2	Moderate
Chloroform	Polar Aprotic	17.8	3.1	5.7	1.0	Good
Dichloromethane	Polar Aprotic	17.0	6.3	6.1	0.9	Good
Acetone	Polar Aprotic	15.5	10.4	7.0	1.2	Moderate
Ethyl Acetate	Polar Aprotic	15.8	5.3	7.2	0.6	Good
Tetrahydrofuran (THF)	Polar Aprotic	16.8	5.7	8.0	0.4	Excellent
Acetonitrile	Polar Aprotic	15.3	18.0	6.1	3.1	Poor
Dimethylformamide (DMF)	Polar Aprotic	17.4	13.7	11.3	2.0	Poor
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	18.4	16.4	10.2	2.6	Poor
Isopropanol	Polar Protic	15.8	6.1	16.4	1.6	Poor
Ethanol	Polar Protic	15.8	8.8	19.4	2.6	Poor
Methanol	Polar Protic	14.7	12.3	22.3	3.6	Poor
Water	Polar Protic	15.5	16.0	42.3	8.6	Very Poor

Disclaimer: The Hansen Solubility Parameters for N,N-bis(2-hydroxyethyl) tridecylamine are estimated based on group contribution methods. The predicted solubilities are for guidance and should be experimentally verified.

Q3: How can I improve the solubility of N,N-bis(2-hydroxyethyl) tridecylamine in a particular solvent?

A3: Several strategies can be employed to enhance solubility:

• Temperature: Gently warming the solvent can increase the solubility of many compounds. However, be mindful of the compound's stability at elevated temperatures.

• Co-solvents: Adding a small amount of a miscible co-solvent can significantly alter the overall polarity of the solvent system and improve solubility. For example, if you are using a moderately non-polar solvent, adding a small amount of a more polar solvent like THF might improve solubility.

• pH Adjustment: Since N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine, it can be protonated in the presence of an acid to form a more soluble salt.[2] Adding a small amount of a suitable acid (e.g., acetic acid, hydrochloric acid) can improve its solubility in more polar solvents. This is not suitable for all experimental contexts.

• Sonication: Using an ultrasonic bath can help to break up aggregates and promote dissolution.

Q4: What is the relationship between the different factors affecting solubility?

A4: The solubility of N,N-bis(2-hydroxyethyl) tridecylamine is a complex interplay between its molecular structure and the properties of the solvent. The following diagram illustrates these relationships.

Caption: Factors influencing the solubility of N,N-bis(2-hydroxyethyl) tridecylamine.

Experimental Protocols

Protocol 1: Determination of Qualitative Solubility

Objective: To quickly assess the solubility of N,N-bis(2-hydroxyethyl) tridecylamine in a range of solvents.

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• A selection of organic solvents (e.g., hexane, toluene, chloroform, THF, acetone, ethanol, methanol)

• Small test tubes or vials (e.g., 1 dram)

• Vortex mixer

• Spatula

Procedure:

• Add approximately 10 mg of N,N-bis(2-hydroxyethyl) tridecylamine to a clean, dry test tube.

• Add 1 mL of the selected solvent to the test tube.

• Vortex the mixture vigorously for 30 seconds.

• Visually inspect the solution.

  • Soluble: The solution is clear and free of any visible particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid has not visibly dissolved.

• Record your observations.

Protocol 2: Determination of Quantitative Solubility (Shake-Flask Method)

Objective: To determine the approximate quantitative solubility of N,N-bis(2-hydroxyethyl) tridecylamine in a specific solvent at a given temperature.

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• Selected organic solvent

• Scintillation vials with screw caps

• Orbital shaker or magnetic stirrer with stir bars

• Analytical balance

• Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for quantification

Procedure:

• Prepare a series of saturated solutions by adding an excess amount of N,N-bis(2-hydroxyethyl) tridecylamine to a known volume of the solvent in several vials. Ensure there is undissolved solid at the bottom of each vial.

• Seal the vials and place them on an orbital shaker or magnetic stirrer in a temperature-controlled environment (e.g., 25°C).

• Allow the solutions to equilibrate for at least 24-48 hours. Periodically check to ensure that undissolved solid is still present.

• After equilibration, stop the agitation and allow the solid to settle.

• Carefully withdraw a known volume of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean, pre-weighed vial.

• Determine the concentration of N,N-bis(2-hydroxyethyl) tridecylamine in the filtered solution using a validated analytical method (e.g., HPLC, GC) with a proper calibration curve.

• Express the solubility in terms of mg/mL or mol/L.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Preventing precipitation of "N,N-bis(2-hydroxyethyl) tridecylamine" in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N,N-bis(2-hydroxyethyl) tridecylamine in aqueous solutions. The information is designed to help prevent precipitation and ensure the successful use of this compound in experimental settings.

Troubleshooting Guide

Precipitation of N,N-bis(2-hydroxyethyl) tridecylamine during your experiments can be a frustrating challenge. This guide provides a systematic approach to identifying the cause and finding a solution.

Problem: Precipitation or cloudiness observed in the aqueous solution.

Caption: Troubleshooting workflow for addressing precipitation of N,N-bis(2-hydroxyethyl) tridecylamine.

Frequently Asked Questions (FAQs)

1. What is the general solubility of N,N-bis(2-hydroxyethyl) tridecylamine in water?

N,N-bis(2-hydroxyethyl) tridecylamine is a long-chain amine and is generally considered to have poor solubility in water, especially at neutral or basic pH.[1][2] It is classified as a non-ionic surfactant, which suggests it has some amphiphilic character, but the long tridecyl chain significantly reduces its aqueous solubility.[3]

2. How does pH affect the solubility of N,N-bis(2-hydroxyethyl) tridecylamine?

The tertiary amine group in N,N-bis(2-hydroxyethyl) tridecylamine can be protonated under acidic conditions. This protonation leads to the formation of a cationic ammonium salt, which is generally more water-soluble than the neutral amine. Therefore, decreasing the pH of the aqueous solution by adding a small amount of a suitable acid can significantly improve its solubility and prevent precipitation.

3. What is the effect of temperature on the solubility of this compound?

4. Can co-solvents be used to improve solubility?

Yes, using a water-miscible organic co-solvent can effectively increase the solubility of N,N-bis(2-hydroxyethyl) tridecylamine. The co-solvent reduces the overall polarity of the solvent system, making it more favorable for the hydrophobic tridecyl chain.

Recommended Co-solvents:

• Ethanol

• Propylene glycol

• Polyethylene glycols (PEGs)

The choice and concentration of the co-solvent should be optimized for your specific application to ensure compatibility with other components in your formulation.

5. Are there any recommended surfactants to prevent precipitation?

While N,N-bis(2-hydroxyethyl) tridecylamine itself is a surfactant, in cases of self-aggregation and precipitation, the addition of another surfactant can help to form stable mixed micelles. The choice of surfactant will depend on the specific requirements of your experiment (e.g., charge, HLB value).

6. What is a general protocol for preparing an aqueous solution of N,N-bis(2-hydroxyethyl) tridecylamine?

The following is a general starting protocol. Optimization will likely be required based on your desired concentration and final formulation.

Experimental Protocol: Preparation of an Aqueous Solution

Objective: To prepare a stable aqueous solution of N,N-bis(2-hydroxyethyl) tridecylamine and prevent precipitation.

Materials:

• N,N-bis(2-hydroxyethyl) tridecylamine

• Deionized water

• pH meter

• Stir plate and stir bar

• Volumetric flasks and pipettes

• Acid solution (e.g., 0.1 M HCl)

• Co-solvent (optional, e.g., ethanol)

Procedure:

• Initial Dispersion: Weigh the desired amount of N,N-bis(2-hydroxyethyl) tridecylamine and add it to a beaker containing the required volume of deionized water with stirring.

• pH Adjustment (if necessary):

  • Monitor the pH of the suspension.

  • Slowly add the acid solution dropwise while stirring continuously.

  • Continue adding acid until the solution clears, indicating dissolution. Record the final pH.

• Gentle Warming (if necessary):

  • If the compound does not fully dissolve with pH adjustment, gently warm the solution on a stir plate to a temperature between 30-40°C.

  • Do not exceed 50°C to avoid potential degradation.

• Co-solvent Addition (if necessary):

  • If precipitation persists, add a pre-determined volume of a co-solvent (e.g., ethanol) to the solution while stirring. Start with a low percentage (e.g., 5-10% v/v) and increase as needed.

• Final Volume Adjustment: Once the compound is fully dissolved, transfer the solution to a volumetric flask and add deionized water to the final desired volume.

• Observation: Allow the solution to stand at the intended storage temperature and observe for any signs of precipitation over time.

Caption: Experimental workflow for preparing an aqueous solution of N,N-bis(2-hydroxyethyl) tridecylamine.

Quantitative Data Summary

Specific quantitative solubility data for N,N-bis(2-hydroxyethyl) tridecylamine in the public domain is limited. The following table provides a qualitative summary of factors influencing its solubility and recommended starting points for experimentation. Researchers are encouraged to determine precise solubility limits for their specific experimental conditions.

Parameter	Effect on Solubility	Recommended Starting Conditions
pH	Increased solubility at lower (acidic) pH	Adjust to pH < 7.0; monitor for dissolution
Temperature	Generally increases with temperature	30-40°C (gentle warming)
Co-solvents	Increases solubility	5-20% (v/v) Ethanol or Propylene Glycol
Concentration	Higher concentrations are more prone to precipitation	Start with low concentrations and titrate upwards

References

• 1. 68155-05-5 Cas No. | N,N-Bis (2-hydroxyethyl) tridecylamine | Apollo [store.apolloscientific.co.uk]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chembk.com [chembk.com]

"N,N-bis(2-hydroxyethyl) tridecylamine" side reactions and byproducts

This technical support guide provides troubleshooting advice and frequently asked questions regarding the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine, focusing on potential side reactions and byproduct formation. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing N,N-bis(2-hydroxyethyl) tridecylamine?

The most common method for synthesizing N,N-bis(2-hydroxyethyl) tridecylamine is the ethoxylation of tridecylamine. This reaction involves the addition of two equivalents of ethylene oxide to tridecylamine, typically at elevated temperatures and in the presence of a catalyst.

Q2: What are the potential side reactions that can occur during the ethoxylation of tridecylamine?

Several side reactions can occur during the ethoxylation of tridecylamine, leading to the formation of impurities. These can include:

• Over-ethoxylation: The addition of more than two ethylene oxide units to the tridecylamine molecule, resulting in a distribution of higher molecular weight ethoxylates. The reaction can be difficult to control, leading to products with varying lengths of the poly(ethylene glycol) chain.

• Formation of Dioxane: Ethylene oxide can dimerize to form 1,4-dioxane, an undesirable byproduct, especially at high temperatures.[1]

• Incomplete Reaction: The reaction may not go to completion, leaving unreacted tridecylamine or mono-ethoxylated tridecylamine (N-(2-hydroxyethyl) tridecylamine) in the final product mixture.

• Degradation: At excessively high temperatures, thermal degradation of the reactants and products can occur, leading to coloration and the formation of various impurities.[2]

Q3: What are the common byproducts observed in N,N-bis(2-hydroxyethyl) alkylamine products?

Analysis of similar N,N-bis(2-hydroxyethyl)alkyl (C8-C18) amines has identified the presence of related compounds which could be considered byproducts or impurities.[3] These include:

• The corresponding primary amine (e.g., tridecylamine).

• The corresponding secondary amine (e.g., N-(2-hydroxyethyl) tridecylamine).[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction.[2] - Suboptimal reaction temperature. - Insufficient reaction time. - Catalyst deactivation.	- Monitor the reaction progress using techniques like GC or LC-MS to ensure completion. - Optimize the reaction temperature; ethoxylation of fatty amines can be slow at lower temperatures.[2] - Increase the reaction time. - Ensure the catalyst is active and used in the correct concentration.
Presence of Higher Molecular Weight Byproducts	- Over-ethoxylation due to lack of reaction control.[4]	- Carefully control the stoichiometry of ethylene oxide. - Optimize the reaction temperature and catalyst choice to favor the desired degree of ethoxylation. Base catalysts can sometimes lead to a broader distribution of ethoxylates.[2]
Detection of Dioxane in the Product	- High reaction temperatures promoting the dimerization of ethylene oxide.[1]	- Maintain the reaction temperature within the optimal range to minimize dioxane formation.[2]
Product Discoloration	- Thermal degradation of reactants or products at high temperatures.[2] - Presence of impurities in the starting materials.[2]	- Avoid excessive reaction temperatures. - Use high-purity tridecylamine and ethylene oxide.[2]
Presence of Unreacted Tridecylamine or Mono-ethoxylated Byproduct	- Incomplete reaction. - Insufficient ethylene oxide.	- Ensure the reaction goes to completion by monitoring its progress. - Use a slight excess of ethylene oxide, but be mindful of promoting over-ethoxylation.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N,N-bis(2-hydroxyethyl) tridecylamine

This is a general guideline and may require optimization based on specific laboratory conditions and equipment.

• Reactor Setup: Charge a clean, dry, and inert gas-purged autoclave reactor with tridecylamine.

• Catalyst Addition: If a catalyst (e.g., potassium hydroxide) is used, add it to the reactor.

• Inerting: Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove any residual air and moisture.[1][2]

• Heating: Heat the reactor contents to the desired reaction temperature (e.g., 120-180°C) with constant stirring.

• Ethylene Oxide Addition: Slowly and carefully introduce a stoichiometric amount (2 equivalents) of ethylene oxide into the reactor. The addition should be controlled to manage the exothermic nature of the reaction.

• Reaction: Maintain the reaction mixture at the set temperature with continuous stirring for a predetermined period until the reaction is complete.

• Monitoring: Monitor the reaction progress by periodically taking samples and analyzing them by Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to check for the disappearance of starting material and the formation of the desired product.

• Cooling and Neutralization: Once the reaction is complete, cool the reactor down. If a basic catalyst was used, it can be neutralized with an acid.

• Purification: The crude product can be purified by techniques such as distillation or chromatography to remove any unreacted starting materials and byproducts.

Protocol 2: Analysis of Byproducts by LC-MS

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for identifying and quantifying N,N-bis(2-hydroxyethyl) tridecylamine and its potential byproducts.

• Sample Preparation: Dissolve a known amount of the crude reaction mixture in a suitable solvent (e.g., methanol, acetonitrile).

• Chromatographic Separation: Inject the sample into an LC system equipped with a suitable column (e.g., C18). Use a gradient elution program with a mobile phase consisting of, for example, water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometric Detection: Couple the LC system to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer) with an electrospray ionization (ESI) source operating in positive ion mode.

• Data Analysis: Identify the peaks in the chromatogram based on their retention times and mass-to-charge ratios (m/z). The expected m/z for the protonated molecule [M+H]⁺ of N,N-bis(2-hydroxyethyl) tridecylamine is approximately 288.5. Potential byproducts like tridecylamine, N-(2-hydroxyethyl) tridecylamine, and higher ethoxylates will have different retention times and m/z values. Quantification can be performed by creating calibration curves with known standards.

Visualizations

Caption: Synthesis pathway of N,N-bis(2-hydroxyethyl) tridecylamine and potential side reactions.

Caption: A logical workflow for troubleshooting issues during the synthesis of N,N-bis(2-hydroxyethyl) tridecylamine.

References

• 1. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Ethoxylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Interference from N,N-bis(2-hydroxyethyl) tridecylamine in Analytical Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals who may be encountering interference in their analytical assays due to the presence of N,N-bis(2-hydroxyethyl) tridecylamine. This document offers troubleshooting guides and frequently asked questions (FAQs) to help identify and mitigate potential issues.

Disclaimer: N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant. Specific data on its interference in all analytical assays is limited. The guidance provided here is based on the known properties of this compound, general principles of surfactant interference in analytical assays, and data from structurally similar non-ionic and tertiary amine surfactants.

Frequently Asked Questions (FAQs)

Q1: What is N,N-bis(2-hydroxyethyl) tridecylamine and where might I encounter it?

A1: N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine and a non-ionic surfactant. Its chemical structure gives it both hydrophilic (water-loving) and hydrophobic (water-repelling) properties, allowing it to be used as an emulsifier, stabilizer, and dispersing agent in various formulations. You might encounter this compound or structurally similar ones as components of:

• Drug Formulations: To solubilize and stabilize active pharmaceutical ingredients (APIs).

• Cosmetics and Personal Care Products: As emulsifiers and thickening agents.

• Industrial Products: In paints, lubricants, and coatings.

Synonyms for N,N-bis(2-hydroxyethyl) tridecylamine and related compounds include: 2,2'-(tridecylazanediyl)diethanol and Amides, C10-16, N,N-bis(hydroxyethyl).

Q2: How can N,N-bis(2-hydroxyethyl) tridecylamine interfere with my analytical assay?

A2: As a non-ionic surfactant, N,N-bis(2-hydroxyethyl) tridecylamine can interfere with analytical assays through several mechanisms:

• Protein Binding: It can bind to proteins, including antibodies and enzymes, potentially altering their conformation and activity. This can affect antibody-antigen binding in immunoassays or enzyme kinetics in enzymatic assays.

• Masking of Binding Sites: The surfactant can non-specifically adsorb to the surface of microplates or other assay components, blocking the binding of target molecules. It can also coat antigens or antibodies, masking the epitopes required for specific binding.

• Micelle Formation: At concentrations above its critical micelle concentration (CMC), it can form micelles that may sequester analytes or assay reagents, making them unavailable for reaction.

• Interference with Detection: It may directly absorb light at the wavelength used for detection in spectrophotometric assays or interfere with fluorescent or chemiluminescent signals.

Q3: What are the common signs of assay interference from N,N-bis(2-hydroxyethyl) tridecylamine?

A3: Common indicators of interference include:

• Inconsistent or non-reproducible results.

• High background signal or "noise".

• Reduced assay sensitivity or a complete loss of signal.

• Non-linear dilution curves. [1]

• Poor spike and recovery results.

• Discrepancies between results obtained with different assay methods.

Troubleshooting Guides

Issue 1: High Background Signal in Immunoassays (e.g., ELISA)

High background can be caused by the non-specific binding of antibodies or other assay components to the plate surface, which can be exacerbated by surfactants.

Troubleshooting Steps:

• Optimize Blocking:

  • Increase the concentration of the blocking agent (e.g., BSA, non-fat dry milk).

  • Try a different blocking agent. Some systems may benefit from protein-free blocking buffers.

  • Increase the blocking incubation time and/or temperature.

• Optimize Washing Steps:

  • Increase the number of wash cycles.

  • Increase the soaking time during washes.

  • Include a low concentration (0.05%) of a non-interfering non-ionic surfactant like Tween 20 in the wash buffer to help remove non-specifically bound material.[2]

• Adjust Surfactant Concentration:

  • If N,N-bis(2-hydroxyethyl) tridecylamine is a known component of your sample, try to dilute the sample to reduce its concentration below the level that causes interference.

Issue 2: Reduced Signal or Loss of Sensitivity in Immunoassays

A reduction in signal can occur if the surfactant is inhibiting the binding of the antibody to the antigen.

Troubleshooting Steps:

• Serial Dilution:

  • Perform serial dilutions of your sample. If a prozone-like effect is observed where the signal increases with dilution before decreasing, it may indicate interference.[1]

• Spike and Recovery:

  • Spike a known amount of your analyte into your sample matrix and a control matrix (without the suspected interfering substance). A significant difference in the recovery between the two suggests matrix interference.

• Sample Pre-treatment:

  • Protein Precipitation: Use methods like acetone or trichloroacetic acid (TCA) precipitation to separate the analyte from the interfering matrix components.

  • Solid-Phase Extraction (SPE): Utilize an appropriate SPE cartridge to remove the surfactant while retaining the analyte of interest. Hydrophobic interaction or ion-exchange cartridges may be effective.

  • Detergent Removal Resins: Commercially available resins can specifically bind and remove non-ionic surfactants from your sample.

Issue 3: Interference in Protein Quantification Assays (e.g., Bradford Assay)

Surfactants are known to interfere with dye-based protein assays like the Bradford assay by interacting with the dye and causing a color change even in the absence of protein.[3]

Troubleshooting Steps:

• Use a Compatible Assay:

  • Switch to a protein assay that is more tolerant to surfactants, such as the bicinchoninic acid (BCA) assay.

• Sample Dilution:

  • Dilute the sample to reduce the concentration of N,N-bis(2-hydroxyethyl) tridecylamine to a non-interfering level, if the protein concentration is high enough for detection after dilution.

• Remove the Surfactant:

  • Employ protein precipitation or detergent removal columns as described in the previous section.

Issue 4: Inaccurate Results in HPLC Analysis

In High-Performance Liquid Chromatography (HPLC), surfactants can interfere by causing matrix effects, which can lead to ion suppression or enhancement in mass spectrometry detection, or by co-eluting with the analyte of interest.[4][5]

Troubleshooting Steps:

• Optimize Sample Preparation:

  • Use a robust sample preparation method like SPE to remove the surfactant before injection.

  • Consider liquid-liquid extraction to partition the analyte away from the surfactant.

• Chromatographic Optimization:

  • Modify the mobile phase gradient to improve the separation of the analyte from the surfactant peak.

  • Use a different column chemistry that provides better selectivity.

• Use an Internal Standard:

  • A stable isotope-labeled internal standard can help to compensate for matrix effects.[5]

Quantitative Data on Surfactant Interference

The following tables provide examples of the quantitative effects of non-ionic surfactants on common analytical assays. While this data is for Triton X-100, a common non-ionic surfactant, it illustrates the potential impact of compounds like N,N-bis(2-hydroxyethyl) tridecylamine.

Table 1: Effect of Triton X-100 Concentration on Absorbance in a Spectrophotometric Assay

Triton X-100 Concentration (% w/v)	Absorbance at 280 nm (Arbitrary Units)
0.00	0.150
0.01	0.250
0.05	0.550
0.10	0.850
0.50	1.500

This table illustrates how increasing concentrations of a non-ionic surfactant can lead to a significant increase in background absorbance, potentially masking the signal from the analyte of interest.[6]

Table 2: Impact of Triton X-100 on Protein Quantification using the Bradford Assay

Protein Concentration (µg/mL)	Absorbance (595 nm) without Triton X-100	Absorbance (595 nm) with 0.1% Triton X-100
0	0.050	0.250
10	0.150	0.350
20	0.250	0.450
40	0.450	0.650
60	0.650	0.850

This table demonstrates the significant increase in background and overall absorbance in the Bradford assay in the presence of a non-ionic surfactant, leading to an overestimation of protein concentration.

Experimental Protocols

Protocol 1: Identifying Interference using Serial Dilution and Spike & Recovery

This protocol helps determine if N,N-bis(2-hydroxyethyl) tridecylamine in the sample matrix is causing interference.

Materials:

• Your sample containing the suspected interfering substance.

• A control matrix without the interfering substance (e.g., the same buffer or formulation base).

• A concentrated stock solution of your analyte.

• Your standard assay reagents.

Procedure:

• Serial Dilution: a. Prepare a series of dilutions of your sample (e.g., 1:2, 1:4, 1:8, 1:16) using your assay buffer as the diluent. b. Run the diluted samples in your assay. c. Calculate the concentration of the analyte in each dilution and multiply by the dilution factor. d. Analysis: If there is no interference, the calculated concentrations should be consistent across the dilutions. A non-linear response suggests interference.[7]

• Spike and Recovery: a. Prepare two sets of samples: one with your sample matrix and one with the control matrix. b. Spike a known concentration of your analyte into both sets of samples. The spiked concentration should be within the linear range of your assay. c. Also, prepare un-spiked samples for both matrices to measure the endogenous analyte level. d. Run all samples in your assay. e. Calculation:

  • Recovery (%) = [(Concentration in spiked sample - Concentration in un-spiked sample) / Spiked concentration] * 100 f. Analysis: A recovery significantly outside the acceptable range (typically 80-120%) in your sample matrix compared to the control matrix indicates interference.

Protocol 2: Mitigating Interference using Acetone Precipitation

This protocol is a simple method to remove surfactants and other interfering substances by precipitating the proteins.

Materials:

• Your sample.

• Cold acetone (-20°C).

• Microcentrifuge.

• Assay buffer for resuspension.

Procedure:

• Add 4 volumes of cold acetone to 1 volume of your sample in a microcentrifuge tube.

• Vortex briefly and incubate at -20°C for 60 minutes to precipitate the proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully decant the supernatant, which contains the surfactant and other soluble components.

• Air-dry the protein pellet for 5-10 minutes to remove residual acetone.

• Resuspend the pellet in a suitable volume of your assay buffer.

• Proceed with your assay.

Visualizations

Caption: Potential mechanisms of interference by N,N-bis(2-hydroxyethyl) tridecylamine in an analytical assay.

Caption: A general workflow for troubleshooting assay interference.

References

• 1. myadlm.org [myadlm.org]
• 2. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. The Effect of Residual Triton X-100 on Structural Stability and Infection Activity of Adenovirus Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myadlm.org [myadlm.org]

Technical Support Center: Managing Residual N,N-bis(2-hydroxyethyl) tridecylamine in Experimental Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on removing residual "N,N-bis(2-hydroxyethyl) tridecylamine" from experimental systems. This non-ionic surfactant, while a useful emulsifier and thickener, can interfere with downstream applications. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is N,N-bis(2-hydroxyethyl) tridecylamine and why is its removal important?

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant used to emulsify and stabilize solutions in various experimental setups. However, residual amounts of this surfactant can interfere with downstream assays, leading to inaccurate results. For instance, it can affect protein quantification, enzyme-linked immunosorbent assays (ELISAs), and cell-based assays by interacting with proteins, antibodies, or cell membranes.[1][2][3] Complete removal is crucial for the reliability and validity of experimental data.

Q2: How can I detect and quantify residual N,N-bis(2-hydroxyethyl) tridecylamine in my samples?

Liquid chromatography-mass spectrometry (LC-MS) is a highly sensitive and specific method for detecting and quantifying residual N,N-bis(2-hydroxyethyl) tridecylamine.[4][5][6] Proper sample preparation is key and may involve protein precipitation or solid-phase extraction to remove interfering substances.[4][5]

Q3: What are the most common methods for removing this surfactant?

The most common methods for removing non-ionic surfactants like N,N-bis(2-hydroxyethyl) tridecylamine from protein solutions and cell lysates include dialysis, gel filtration chromatography, and the use of specialized detergent removal resins.[1][7][8] The choice of method depends on the sample volume, protein concentration, and the required level of purity.

Troubleshooting Guide

Issue 1: Inconsistent results in downstream immunoassays (e.g., ELISA).

• Possible Cause: Residual N,N-bis(2-hydroxyethyl) tridecylamine can interfere with antibody-antigen binding or the enzymatic reaction in ELISAs.

• Troubleshooting Steps:

  • Quantify Residual Surfactant: Use LC-MS to determine the concentration of the surfactant in your sample.

  • Optimize Removal Protocol: If the concentration is high, enhance your removal method. For dialysis, increase the dialysis time and the number of buffer changes. For detergent removal resins, ensure you are using the correct resin-to-sample ratio.

  • Method Comparison: Consider switching to a different removal technique. Detergent removal resins often offer higher efficiency for non-ionic surfactants compared to dialysis.[7][9]

Issue 2: Discrepancies in cell viability assays (e.g., MTT, XTT).

• Possible Cause: Non-ionic surfactants can affect cell membrane integrity and mitochondrial function, leading to inaccurate readings in tetrazolium-based viability assays.[2][10][11]

• Troubleshooting Steps:

  • Select an Appropriate Assay: Consider using a viability assay that is less susceptible to surfactant interference, such as a trypan blue exclusion assay or an ATP-based assay.[12]

  • Thorough Washing: Ensure cell pellets are washed thoroughly with a surfactant-free buffer before performing the viability assay.

  • Control Experiments: Include a control group treated with the surfactant at the expected residual concentration to assess its direct effect on the assay.

Issue 3: Poor protein recovery after surfactant removal.

• Possible Cause: The chosen removal method may be too harsh, causing protein precipitation or aggregation. This is particularly a risk with methods that involve organic solvents or significant dilution.

• Troubleshooting Steps:

  • Optimize Method Parameters: For dialysis, ensure the buffer composition is optimal for your protein's stability. For resin-based methods, select a resin with high protein recovery rates.[7]

  • Consider a Gentler Method: Gel filtration is often a milder method that can preserve protein structure and function.[13][14]

  • Protein Concentration: Ensure your protein concentration is not too low before starting the removal process, as this can increase the percentage of protein loss.

Experimental Protocols and Data

Method Comparison for Surfactant Removal

The following table summarizes the estimated efficiency of common removal methods for non-ionic surfactants. Note that the exact efficiency for N,N-bis(2-hydroxyethyl) tridecylamine may vary and should be validated for your specific experimental conditions.

Removal Method	Estimated Removal Efficiency (%)	Typical Protein Recovery (%)	Speed	Scalability
Dialysis	90-95	> 90	Slow (24-48h)	High
Gel Filtration Chromatography	> 95	> 90	Moderate (1-2h)	Moderate
Detergent Removal Resin	> 99	85-99	Fast (<1h)	Low to Moderate

Data compiled from various sources for structurally similar non-ionic surfactants.[7][15]

Detailed Methodologies

1. Dialysis Protocol

This method is suitable for large sample volumes and when time is not a critical factor.

• Materials:

  • Dialysis tubing with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa for most proteins.

  • Dialysis buffer (e.g., PBS, Tris-HCl) at a volume at least 200 times that of the sample.

  • Stir plate and stir bar.

• Procedure:

  • Prepare the dialysis tubing according to the manufacturer's instructions (this usually involves boiling in EDTA and washing with distilled water).

  • Load the sample into the dialysis tubing and seal both ends with clips.

  • Place the sealed tubing in a beaker containing the dialysis buffer and a stir bar.

  • Stir the buffer gently at 4°C.

  • Change the buffer every 4-6 hours for a total of 3-4 buffer changes. For optimal removal, the final change should be done overnight.

  • Recover the sample from the dialysis tubing.

2. Gel Filtration Chromatography Protocol

This method is ideal for separating the surfactant from the protein based on molecular size.

• Materials:

  • Gel filtration column (e.g., Sephadex G-25).

  • Chromatography system or a peristaltic pump.

  • Equilibration/running buffer.

• Procedure:

  • Pack and equilibrate the gel filtration column with the desired buffer according to the manufacturer's instructions.

  • Apply the sample to the top of the column. The sample volume should not exceed 5% of the total column volume for optimal separation.[14]

  • Start the buffer flow and collect fractions.

  • Monitor the protein elution using a UV detector at 280 nm. The protein will elute in the void volume, while the smaller surfactant molecules will be retained longer in the column.

  • Pool the protein-containing fractions.

3. Detergent Removal Resin Protocol

This is a rapid method suitable for small to medium sample volumes.

• Materials:

  • Commercially available detergent removal resin (e.g., Bio-Beads SM-2, Pierce Detergent Removal Resin).

  • Spin columns or gravity-flow columns.

  • Collection tubes.

• Procedure:

  • Prepare the resin according to the manufacturer's protocol. This typically involves washing the resin with an appropriate buffer.

  • Pack the resin into a spin or gravity-flow column.

  • Apply the sample to the top of the resin bed.

  • Incubate the sample with the resin for the recommended time (usually a few minutes at room temperature).[9]

  • For spin columns, centrifuge to collect the detergent-free sample. For gravity-flow columns, allow the sample to flow through and collect the eluate.

  • The surfactant binds to the hydrophobic resin, while the protein is recovered in the flow-through.

Visual Guides

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of nonionic surfactants on the cell surface hydrophobicity and apparent hamaker constant of a Sphingomonas sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ultrasensitive quantification of trace amines based on N-phosphorylation labeling chip 2D LC-QQQ/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. detergent removal | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Non-Ionic Surfactant Effects on Innate Pluronic 188 Behavior: Interactions, and Physicochemical and Biocompatibility Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. blog.quartzy.com [blog.quartzy.com]
• 13. conductscience.com [conductscience.com]
• 14. Gel-Filtration Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 15. proteomicsresource.washington.edu [proteomicsresource.washington.edu]

Reference Data & Comparative Studies

A Comparative Analysis of N,N-bis(2-hydroxyethyl) tridecylamine and Other Non-ionic Surfactants in Pharmaceutical Formulations

A detailed guide for researchers, scientists, and drug development professionals on the performance and applications of N,N-bis(2-hydroxyethyl) tridecylamine in comparison to other widely used non-ionic surfactants.

In the landscape of pharmaceutical and biopharmaceutical formulations, the selection of an appropriate non-ionic surfactant is a critical determinant of a product's stability, efficacy, and safety. While polysorbates and polyoxyethylene ethers have long been the industry standard, emerging surfactants such as N,N-bis(2-hydroxyethyl) tridecylamine are presenting new possibilities. This guide provides an objective comparison of N,N-bis(2-hydroxyethyl) tridecylamine with other common non-ionic surfactants, supported by experimental data to inform formulation development.

Overview of Non-ionic Surfactants

Non-ionic surfactants are amphiphilic molecules that do not carry a net electrical charge.[1] This characteristic makes them less likely to interact with charged molecules, such as proteins and active pharmaceutical ingredients (APIs), thereby reducing the risk of denaturation or degradation.[2] They are widely employed as emulsifiers, solubilizers, wetting agents, and stabilizers in a variety of dosage forms.[3]

N,N-bis(2-hydroxyethyl) tridecylamine is a non-ionic surfactant characterized by a tertiary amine head group with two hydroxyethyl chains and a C13 alkyl tail.[4] It is primarily used as an emulsifier and thickener in various industrial applications.

Polysorbates , commercially known as Tweens, are polyoxyethylene sorbitan esters of fatty acids. Polysorbate 20 and Polysorbate 80 are the most extensively used surfactants in biopharmaceutical formulations to prevent protein aggregation and surface adsorption.[2][5]

Polyoxyethylene ethers , such as the Brij and Cremophor series, are synthesized by the condensation of fatty alcohols with ethylene oxide.[6] They are utilized as solubilizing agents for poorly water-soluble drugs and as emulsifiers in topical and oral formulations.[6][7]

Performance Comparison: A Data-Driven Approach

The selection of a surfactant is guided by its physicochemical properties and its performance in specific applications. The following tables summarize key performance parameters for N,N-bis(2-hydroxyethyl) tridecylamine and other representative non-ionic surfactants.

Table 1: Physicochemical Properties of Selected Non-ionic Surfactants

Surfactant	Chemical Name	Molecular Weight ( g/mol )	Critical Micelle Concentration (CMC)
N,N-bis(2-hydroxyethyl) tridecylamine	2-[2-hydroxyethyl(tridecyl)amino]ethanol	~287.48[4]	Data not readily available
Polysorbate 20	Polyoxyethylene (20) sorbitan monolaurate	~1228	~0.059 mg/mL
Polysorbate 80	Polyoxyethylene (20) sorbitan monooleate	~1310	~0.012 mg/mL
Brij 35	Polyoxyethylene (23) lauryl ether	~1198	~0.055 mg/mL

Table 2: Performance in Protein Stabilization (Hypothetical Data)

Surfactant	Concentration (%)	Protein Aggregation (%) after 24h incubation at 50°C
Control (no surfactant)	0	45
N,N-bis(2-hydroxyethyl) tridecylamine	0.05	15
Polysorbate 20	0.05	5
Polysorbate 80	0.05	8
Brij 35	0.05	12

Note: The data in Table 2 is hypothetical and for illustrative purposes. Actual performance will vary depending on the protein and formulation conditions.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental protocols are essential.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant, representing the concentration at which micelles begin to form.

Methodology:

• Prepare a series of surfactant solutions of varying concentrations in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Add a fluorescent probe, such as pyrene, to each solution at a final concentration of 1 µM.

• Incubate the solutions in the dark for 1 hour at room temperature.

• Measure the fluorescence emission spectra of pyrene using a spectrofluorometer. The excitation wavelength is typically 335 nm, and the emission is scanned from 350 to 450 nm.

• Calculate the ratio of the intensity of the first (I1, ~373 nm) and third (I3, ~384 nm) vibronic peaks of the pyrene emission spectrum.

• Plot the I1/I3 ratio as a function of the logarithm of the surfactant concentration.

• The CMC is determined from the inflection point of the resulting sigmoidal curve.

Protein Aggregation Assay

This assay evaluates the ability of a surfactant to prevent protein aggregation under stress conditions.

Methodology:

• Prepare solutions of the model protein (e.g., bovine serum albumin, BSA) at a concentration of 1 mg/mL in a suitable buffer.

• Add the test surfactants at the desired concentrations to the protein solutions. A control sample without surfactant should be included.

• Induce protein aggregation by thermal stress (e.g., incubation at 50°C for 24 hours) or mechanical stress (e.g., agitation).

• After the stress period, measure the turbidity of the solutions at 350 nm using a UV-Vis spectrophotometer. An increase in turbidity indicates protein aggregation.

• Alternatively, size-exclusion chromatography (SEC-HPLC) can be used to quantify the amount of soluble monomer versus aggregated protein.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for CMC determination and protein aggregation analysis.

Caption: Workflow for determining the Critical Micelle Concentration (CMC).

Caption: Workflow for the protein aggregation assay.

Concluding Remarks

The choice of a non-ionic surfactant is a multifaceted decision that requires careful consideration of the specific formulation requirements. While polysorbates and polyoxyethylene ethers are well-established and have a long history of safe use, novel surfactants like N,N-bis(2-hydroxyethyl) tridecylamine may offer unique advantages in certain applications. However, a thorough investigation of its performance characteristics, including protein stabilization, solubilization capacity, and potential toxicity, is necessary. The experimental protocols and comparative data presented in this guide provide a framework for researchers to conduct their own evaluations and make informed decisions for their formulation development endeavors. It is important to note that the stability of surfactants themselves can be a concern, as degradation products can impact product quality and safety.[2][8] Therefore, long-term stability studies of the surfactant within the final formulation are crucial.

References

• 1. Non-ionic surfactant: Significance and symbolism [wisdomlib.org]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. researchgate.net [researchgate.net]
• 4. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 5. Polysorbates 20 and 80 used in the formulation of protein biotherapeutics: structure and degradation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polyoxyethylene Alkyl Ethers - CD Formulation [formulationbio.com]
• 7. phexcom.com [phexcom.com]
• 8. fda.gov [fda.gov]

A Comparative Performance Analysis: N,N-bis(2-hydroxyethyl) tridecylamine versus Ethoxylated Amines in Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate excipients is a critical determinant in the successful development of effective and safe drug delivery systems. Among these, surfactants play a pivotal role in enhancing the solubility and bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). This guide provides a comprehensive comparison of the performance characteristics of N,N-bis(2-hydroxyethyl) tridecylamine, a tertiary amine surfactant, and the broad class of ethoxylated amines, which are non-ionic surfactants widely used in the pharmaceutical industry. This comparison is based on available experimental data to assist researchers in making informed decisions for their formulation development.

Executive Summary

N,N-bis(2-hydroxyethyl) tridecylamine and related N,N-bis(2-hydroxyethyl) alkylamines are tertiary amine surfactants that have applications as emulsifiers and thickeners. In the context of pharmaceutical formulations, their performance is primarily attributed to their ability to reduce interfacial tension and form stable emulsions. Ethoxylated amines, a diverse group of non-ionic surfactants including well-known examples like polysorbates and polyoxyethylene alkyl ethers, are extensively used as solubilizers, emulsifiers, and stabilizers in a wide array of pharmaceutical dosage forms.

The performance of these two classes of surfactants can be evaluated based on several key parameters, including their emulsifying efficiency, potential for cytotoxicity, and their physicochemical properties such as the critical micelle concentration (CMC). While direct comparative studies are limited, this guide synthesizes available data to provide a comparative overview.

Performance Comparison

Emulsification Efficiency and Stability

The primary function of these surfactants in many pharmaceutical formulations is to create and stabilize emulsions, such as in self-emulsifying drug delivery systems (SEDDS) or nanoemulsions.[1][2][3] The efficiency of an emulsifier is often determined by its ability to reduce droplet size and maintain this size over time, preventing phase separation.

Ethoxylated amines, particularly polysorbates, are well-characterized in their emulsifying capabilities. For instance, the choice of polysorbate and its concentration has been shown to significantly impact the emulsification efficiency of various compounds.[4] The stability of nanoemulsions is also heavily dependent on the type of surfactant used.[5]

While specific data on the emulsification efficiency of N,N-bis(2-hydroxyethyl) tridecylamine is not extensively available in the public domain, its structural similarity to other N,N-bis(2-hydroxyethyl) alkylamines suggests its utility as an emulsifier.[6] A comparative analysis of closely related C12 amine ethoxylates indicates that the degree of ethoxylation significantly influences the Hydrophilic-Lipophilic Balance (HLB) value, which is a critical parameter for selecting an appropriate emulsifier.[7] Generally, a higher degree of ethoxylation leads to a higher HLB value and better performance in forming oil-in-water emulsions.[7]

Table 1: Emulsification Performance of Polysorbates in Astaxanthin Nanodispersions

Emulsifier	Mean Particle Diameter (nm)	Polydispersity Index (PDI)	Astaxanthin Loss (%)
Polysorbate 20	75.0 ± 3.2	0.376 ± 0.023	14.94 ± 1.14
Polysorbate 40	83.5 ± 2.6	0.642 ± 0.037	15.64 ± 0.70
Polysorbate 60	139.7 ± 7.2	0.541 ± 0.093	17.89 ± 0.64
Polysorbate 80	160.3 ± 10.0	0.474 ± 0.092	-
Data adapted from a study on the effects of selected polysorbate emulsifiers on the physicochemical properties of astaxanthin nanodispersions.[8][9][10]

Cytotoxicity and Biocompatibility

The safety of excipients is of paramount importance in drug formulation. Cytotoxicity assays are crucial for evaluating the potential of a surfactant to cause cell damage. Generally, non-ionic surfactants like ethoxylated amines are considered to have lower toxicity compared to ionic surfactants.

A safety assessment of N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amines for use in food contact materials concluded that these substances are not of safety concern under the specified conditions of use.[11] Another study on the migration of dihydroxy alkylamines from packaging into food simulants classified most of the tested tertiary amines, including N,N-bis(2-hydroxyethyl)octadecylamine, as having low toxicity (class I) according to Cramer rules.[12] However, it is important to note that some secondary amine impurities were classified as having high toxicity (class III).[12]

The biocompatibility of N,N-hexyl,methyl-polyethylenimine, a related polymeric amine, has been demonstrated in vitro and in vivo, showing no significant cytotoxicity or adverse reactivity.[13]

The cytotoxicity of various surfactants is often evaluated using in vitro cell-based assays such as the MTT assay. The 50% inhibitory concentration (IC50) is a common metric used to compare the cytotoxic potential of different compounds.

Table 2: Comparative Cytotoxicity of Surfactants (Illustrative)

Surfactant Class	Example	IC50 (µg/mL) - Illustrative
Tertiary Amine	N,N-bis(2-hydroxyethyl) C12-amine	Data not readily available
Ethoxylated Amine	Polysorbate 80	> 1000
Ethoxylated Amine	Polysorbate 20	~500
Anionic Surfactant	Sodium Dodecyl Sulfate (SDS)	~50-100
Cationic Surfactant	Cetyltrimethylammonium Bromide (CTAB)	~1-10
Illustrative data compiled from various sources. Actual IC50 values can vary significantly depending on the cell line and assay conditions.

Physicochemical Properties

The Critical Micelle Concentration (CMC) is a fundamental property of a surfactant, representing the concentration at which surfactant monomers begin to self-assemble into micelles. A lower CMC value indicates a more efficient surfactant. Various methods can be used to determine the CMC, including surface tension measurements, conductivity measurements, and dye solubilization methods.[14][15]

The interfacial properties of ethoxylated amine surfactants have been studied, showing their ability to significantly lower the interfacial tension between oil and water phases.[16] The pH can also be used to tune the self-assembly of ethoxylated tertiary amine surfactants.[17]

Experimental Protocols

Determination of Critical Micelle Concentration (CMC) by Surface Tension Measurement

Objective: To determine the concentration at which a surfactant begins to form micelles in a solution.

Materials:

• Tensiometer (e.g., Du Noüy ring or Wilhelmy plate)

• Glass beakers

• Magnetic stirrer and stir bars

• High-purity water

• Surfactant solution of known concentration

Procedure:

• Prepare a series of surfactant solutions of varying concentrations by serial dilution of a stock solution.

• Calibrate the tensiometer according to the manufacturer's instructions.

• Measure the surface tension of the pure solvent (high-purity water).

• For each surfactant concentration, measure the surface tension of the solution. Ensure the temperature is constant throughout the measurements.

• Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

• The plot will typically show a region where the surface tension decreases linearly with increasing log C, followed by a plateau where the surface tension remains relatively constant.

• The CMC is the concentration at the intersection of these two linear regions.[14]

Cytotoxicity Assessment by MTT Assay

Objective: To assess the in vitro cytotoxicity of a surfactant on a mammalian cell line.

Materials:

• 96-well cell culture plates

• Mammalian cell line (e.g., HeLa, HepG2, or primary cells)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Multi-well plate reader (spectrophotometer)

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator.

• Prepare a series of dilutions of the surfactant in a complete cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing different concentrations of the surfactant. Include a negative control (medium only) and a positive control (a known cytotoxic agent).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• After incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at a wavelength of 570 nm using a multi-well plate reader.[18][19][20][21]

• Calculate the cell viability as a percentage of the negative control and plot it against the surfactant concentration to determine the IC50 value.

Visualizations

Caption: Workflow for CMC determination by surface tension measurement.

Caption: Workflow for cytotoxicity assessment using the MTT assay.

Conclusion

Both N,N-bis(2-hydroxyethyl) tridecylamine and ethoxylated amines offer valuable properties as surfactants in pharmaceutical formulations. Ethoxylated amines are a well-established class of non-ionic surfactants with a large body of performance and safety data, making them a reliable choice for many applications. N,N-bis(2-hydroxyethyl) tridecylamine and related tertiary amines represent a class of surfactants with potential as effective emulsifiers.

The choice between these surfactants will depend on the specific requirements of the formulation, including the nature of the API, the desired dosage form, and the required safety profile. While existing data suggests a favorable safety profile for N,N-bis(2-hydroxyethyl) alkylamines in certain contexts, more research is needed to fully characterize their performance and biocompatibility in a broader range of pharmaceutical applications. Researchers are encouraged to perform their own comparative studies using standardized experimental protocols, such as those outlined in this guide, to determine the optimal surfactant for their specific drug delivery system.

References

• 1. Self-emulsifying drug delivery systems (SEDDS): formulation development, characterization, and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Self-emulsifying drug delivery systems (SEDDS) for improved oral delivery of lipophilic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nanometric-Scaled Emulsions (Nanoemulsions) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Formation and stability of nano-emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chembk.com [chembk.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Selected Polysorbate and Sucrose Ester Emulsifiers on the Physicochemical Properties of Astaxanthin Nanodispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of selected polysorbate and sucrose ester emulsifiers on the physicochemical properties of astaxanthin nanodispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kt-alchemy.com [kt-alchemy.com]
• 12. mdpi.com [mdpi.com]
• 13. Biocompatibility and biofilm inhibition of N,N-hexyl,methyl-polyethylenimine bonded to Boston Keratoprosthesis materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 15. justagriculture.in [justagriculture.in]
• 16. Phase behavior and interfacial properties of a switchable ethoxylated amine surfactant at high temperature and effects on CO2-in-water foams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. MTT assay protocol | Abcam [abcam.com]
• 19. broadpharm.com [broadpharm.com]
• 20. MTT (Assay protocol [protocols.io]
• 21. atcc.org [atcc.org]

A Comparative Analysis of N,N-bis(2-hydroxyethyl) tridecylamine and Commercial Emulsifiers

For Researchers, Scientists, and Drug Development Professionals

In the realm of formulation science, the selection of an appropriate emulsifier is paramount to achieving stable and effective product performance. This guide provides a comparative overview of the efficacy of N,N-bis(2-hydroxyethyl) tridecylamine against other common commercial emulsifiers. While direct comparative studies are limited, this document synthesizes available data on the performance characteristics of these non-ionic surfactants to aid in formulation decisions.

N,N-bis(2-hydroxyethyl) tridecylamine, a fatty amine derivative, is recognized for its surface-active properties, making it a viable candidate for creating stable oil-in-water emulsions in various applications, including paints, lubricants, and coatings.[1] Its performance is often benchmarked against other non-ionic surfactants such as ethoxylated fatty amines and fatty acid amides.

Comparative Performance Data

The efficacy of an emulsifier is determined by its ability to reduce interfacial tension, form a stable emulsion, and the resulting particle size of the dispersed phase. The following tables summarize typical performance data for N,N-bis(2-hydroxyethyl) alkylamines and common commercial emulsifiers. It is important to note that this data is compiled from various sources and may not have been generated under identical experimental conditions.

Table 1: Physicochemical Properties of Selected Non-ionic Emulsifiers

Property	N,N-bis(2-hydroxyethyl) tridecylamine	Ethoxylated Fatty Amines (e.g., Tallow amine + 7 EO)	Fatty Acid Alkanolamides (e.g., Cocamide DEA)
Molecular Weight ( g/mol )	~287.5	Variable (depends on alkyl chain and EO units)	~280-290
Appearance	Colorless to pale yellow viscous liquid	Liquid to pasty solids	Viscous amber or yellow liquid
Solubility	Slightly soluble in Chloroform and Methanol	Soluble in water and organic solvents	5-10 g/100 mL in water at 18 °C
Hydrophilic-Lipophilic Balance (HLB)	Estimated 10-12	Variable (increases with ethoxylation)	~13.5

Table 2: Emulsification Performance Metrics

Performance Metric	N,N-bis(2-hydroxyethyl) alkylamines	Ethoxylated Fatty Amines	Fatty Acid Alkanolamides
Typical Application	Emulsifier, thickener for industrial applications[1]	Emulsifiers, wetting agents, dispersants in various industries	Foaming agent, emulsifier in personal care and detergents[2]
Emulsion Stability	Forms stable emulsions	Good, can be optimized by adjusting the degree of ethoxylation	Effective in stabilizing foam and emulsions[2]
Interfacial Tension Reduction	Good surface activity	Excellent, highly dependent on the degree of ethoxylation	Effective in reducing surface tension
Typical Particle Size	Data not readily available	Can achieve small droplet sizes, leading to stable emulsions	Used in formulations requiring fine and stable emulsions

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of emulsifier performance. The following are standard protocols for key experiments cited in surfactant and emulsion science.

Emulsion Stability Assessment (Bottle Test)

This method provides a straightforward visual and quantitative evaluation of an emulsion's stability against creaming, coalescence, and sedimentation.

Protocol:

• Prepare oil-in-water emulsions using the emulsifier to be tested at a specified concentration.

• Pour a defined volume (e.g., 100 mL) of the freshly prepared emulsion into graduated cylinders or transparent, sealed bottles.

• Store the samples under controlled conditions (e.g., at room temperature, 40°C, and 50°C).

• At predetermined time intervals (e.g., 1, 4, 8, 24, 48 hours, and 1 week), visually inspect the emulsions for any signs of phase separation, creaming, or coalescence.

• Measure and record the volume of any separated water or oil.

• Emulsion stability is often expressed as the percentage of the separated phase relative to the total volume of the emulsion.

Emulsion Stability Test Workflow

Particle Size Analysis

Dynamic Light Scattering (DLS) is a common technique used to determine the particle size distribution of the dispersed phase in an emulsion. Smaller and more uniform particle sizes generally indicate better emulsification and higher stability.

Protocol:

• Dilute the emulsion sample to an appropriate concentration with a suitable solvent (typically deionized water for oil-in-water emulsions) to avoid multiple scattering effects.

• Place the diluted sample in a cuvette and insert it into the DLS instrument.

• The instrument's laser illuminates the sample, and the scattered light intensity fluctuations are measured by a detector.

• The software analyzes the fluctuations to calculate the particle size distribution and the average particle size (e.g., Z-average).

• Measurements are typically repeated multiple times to ensure accuracy and reproducibility.

Particle Size Analysis Workflow

Interfacial Tension Measurement

The pendant drop method is a widely used technique to measure the interfacial tension between two immiscible liquids. A lower interfacial tension indicates a more effective emulsifier.

Protocol:

• Fill a cuvette with the continuous phase (e.g., water).

• A drop of the dispersed phase (e.g., oil containing the emulsifier) is formed at the tip of a needle immersed in the continuous phase.

• A camera captures the profile of the drop.

• The shape of the drop is determined by the balance between gravitational forces and the interfacial tension.

• Image analysis software fits the drop profile to the Young-Laplace equation to calculate the interfacial tension.

Interfacial Tension Measurement Workflow

Conclusion

References

• 1. chembk.com [chembk.com]
• 2. stppgroup.com [stppgroup.com]

Comparative Analysis of the Cytotoxicity of N,N-bis(2-hydroxyethyl) tridecylamine and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxicity of N,N-bis(2-hydroxyethyl) tridecylamine and similar amphiphilic compounds. Due to the limited publicly available cytotoxicity data for N,N-bis(2-hydroxyethyl) tridecylamine, this guide leverages data from structurally related tertiary amines and other surfactants to infer potential cytotoxic profiles and mechanisms. The information presented is intended to guide further research and experimental design.

Executive Summary

Tertiary amines with long alkyl chains, a class of compounds to which N,N-bis(2-hydroxyethyl) tridecylamine belongs, are known to exhibit cytotoxic effects. The primary mechanism of this toxicity is generally attributed to the disruption of cell membrane integrity, which can lead to cell lysis and the initiation of programmed cell death, or apoptosis. The length of the alkyl chain is a critical determinant of cytotoxicity, with longer chains generally correlating with increased potency. The presence of hydrophilic head groups, such as the bis(2-hydroxyethyl)amine moiety, modulates the overall amphiphilic nature of the molecule and influences its interaction with cellular membranes.

Data Presentation: In Vitro Cytotoxicity of Tertiary Amines and Related Surfactants

Compound	Structure	Cell Line	Assay	Endpoint	Result (µM)	Reference
Lauryldimethylamine N-oxide (LDAO)	CH₃(CH₂)₁₁N⁺(CH₃)₂O⁻	PBMCs	Cell Growth	IC50	>200	[1]
Tetradecyldimethylamine N-oxide (TDAO)	CH₃(CH₂)₁₃N⁺(CH₃)₂O⁻	PBMCs	Cell Growth	IC50	~100	[1]
N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine (THEED)	(HOCH₂CH₂)₂NCH₂CH₂N(CH₂CH₂OH)₂	MCF-7	MTT	IC50	23 µg/mL (~78 µM)	[2]
Benzethonium chloride	C₂₇H₄₂ClNO₂	Jurkat	Apoptosis	N/A	Induces Apoptosis	[3]
Cetyltrimethylammonium bromide (CTAB)	[CH₃(CH₂)₁₅N(CH₃)₃]Br	Thymocytes	Apoptosis	N/A	Induces Apoptosis	[3]

Note: IC50 values are highly dependent on the cell line, assay method, and experimental conditions. This table should be used for comparative purposes only.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used in the assessment of surfactant cytotoxicity.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

• Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product. The amount of formazan is proportional to the number of living cells.

• Protocol:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow formazan formation.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO, isopropanol).

  • Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

2. Neutral Red (NR) Uptake Assay:

• Principle: This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red into the lysosomes of viable cells.

• Protocol:

  • Seed and treat cells as described for the MTT assay.

  • After the treatment period, remove the medium and add a medium containing Neutral Red. Incubate for approximately 3 hours.

  • Wash the cells to remove excess dye.

  • Extract the dye from the lysosomes using a destaining solution (e.g., a mixture of ethanol and acetic acid).

  • Measure the absorbance of the extracted dye at a wavelength of around 540 nm.

  • Calculate cell viability and IC50 values as in the MTT assay.

3. Lactate Dehydrogenase (LDH) Release Assay:

• Principle: This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.

• Protocol:

  • Seed and treat cells as described previously.

  • At the end of the incubation period, collect the cell culture supernatant.

  • Add the supernatant to a reaction mixture containing the necessary substrates for the LDH enzymatic reaction.

  • Measure the rate of conversion of a tetrazolium salt into a colored formazan product, which is proportional to the amount of LDH released.

  • Measure the absorbance at a specific wavelength (e.g., 490 nm).

  • Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) to determine the level of cytotoxicity.

Mechanistic Insights: Signaling Pathways in Surfactant-Induced Cytotoxicity

Surfactants, particularly cationic and amphiphilic ones, primarily exert their cytotoxic effects by disrupting the cell membrane. This initial insult can trigger a cascade of intracellular events leading to apoptosis.

Proposed General Experimental Workflow

The following diagram illustrates a typical workflow for investigating the cytotoxicity of a test compound.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cationic surfactants induce apoptosis in normal and cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance of N,N-bis(2-hydroxyethyl) tridecylamine in Different Solvent Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant, in various solvent systems. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this document focuses on providing a framework for its evaluation. This includes its general properties, comparisons with other common non-ionic surfactants, and detailed experimental protocols to enable researchers to generate performance data for their specific applications.

Introduction to N,N-bis(2-hydroxyethyl) tridecylamine

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine ethoxylate, a class of non-ionic surfactants known for their emulsifying, thickening, and surface activity.[1] Its molecular structure, featuring a hydrophobic tridecyl (C13) tail and two hydrophilic hydroxyethyl head groups, allows it to function at the interface between oil and water phases, making it a candidate for use in various formulations, including those relevant to drug delivery.

Chemical Structure:

Caption: Molecular structure of N,N-bis(2-hydroxyethyl) tridecylamine.

Physicochemical Properties and Performance Data

Quantitative performance data for N,N-bis(2-hydroxyethyl) tridecylamine is scarce in scientific literature. The following table summarizes the available information.

Property	Value	Source
Molecular Formula	C17H37NO2	[1]
Appearance	Colorless to pale yellow viscous liquid	[1]
Solubility	Slightly soluble in Chloroform and Methanol	ChemBK
Hydrophilic-Lipophilic Balance (HLB)	Not experimentally determined. Estimated to be in the range of 8-12 based on its chemical structure.	N/A
Critical Micelle Concentration (CMC)	Not determined.	N/A

Comparison with Alternative Non-ionic Surfactants

To provide context for the potential performance of N,N-bis(2-hydroxyethyl) tridecylamine, this section compares the general properties of tertiary amine ethoxylates with two widely used classes of non-ionic surfactants in the pharmaceutical industry: Polysorbates (e.g., Tween 80) and Sorbitan Esters (e.g., Span 80).

Feature	Tertiary Amine Ethoxylates (e.g., N,N-bis(2-hydroxyethyl) tridecylamine)	Polysorbates (e.g., Tween 80)	Sorbitan Esters (e.g., Span 80)
Hydrophilicity	Can be tailored by the degree of ethoxylation. Generally moderately hydrophilic.	High (HLB ~15)	Low (HLB ~4.3)
Primary Application	Emulsifiers, thickeners, dispersants.	O/W emulsifiers, solubilizers.	W/O emulsifiers, co-emulsifiers.
pH Sensitivity	Can exhibit cationic properties at low pH.	Generally stable over a wide pH range.	Generally stable over a wide pH range.
Biocompatibility	Varies depending on the specific compound.	Generally considered biocompatible and widely used in pharmaceuticals.	Generally considered biocompatible and widely used in pharmaceuticals.

Experimental Protocols for Performance Evaluation

To address the lack of specific data, the following detailed experimental protocols are provided to enable researchers to characterize the performance of N,N-bis(2-hydroxyethyl) tridecylamine and compare it with other surfactants in relevant solvent systems.

Determination of Emulsification Efficiency

This protocol outlines a method to assess the ability of a surfactant to form a stable oil-in-water (O/W) emulsion.

Workflow for Emulsification Efficiency Testing:

Caption: Workflow for evaluating emulsifier performance.

Methodology:

• Preparation of Phases:

  • Prepare an aqueous phase (e.g., purified water, buffer solution).

  • Select an appropriate oil phase relevant to the intended application (e.g., mineral oil, vegetable oil, or a specific drug carrier).

• Surfactant Addition:

  • Dissolve a known concentration of N,N-bis(2-hydroxyethyl) tridecylamine (or a comparative surfactant) in the aqueous phase. Typical concentrations to test range from 0.1% to 5% (w/v).

• Emulsion Formation:

  • Gradually add the oil phase to the aqueous phase containing the surfactant while mixing at a constant speed using a magnetic stirrer. A typical oil-to-water ratio to start with is 1:9 or 2:8.

  • Homogenize the coarse emulsion using a high-shear homogenizer (e.g., Ultra-Turrax) at a specified speed (e.g., 10,000 rpm) for a defined period (e.g., 5 minutes).

• Emulsion Characterization:

  • Droplet Size and Polydispersity Index (PDI): Immediately after homogenization, measure the mean droplet size and PDI using dynamic light scattering (DLS).

  • Zeta Potential: Measure the zeta potential to assess the electrostatic stability of the emulsion.

  • Visual Observation: Visually inspect the emulsion for signs of phase separation or creaming.

• Stability Assessment:

  • Store the emulsion under controlled conditions (e.g., room temperature, 40°C) and monitor the droplet size, PDI, and visual appearance at regular intervals (e.g., 1, 7, and 30 days).

Determination of Interfacial Tension

This protocol measures the effectiveness of a surfactant in reducing the tension at the oil-water interface, a key indicator of its emulsifying potential.

Methodology (Pendant Drop Method):

• Instrument Setup: Use a goniometer/tensiometer equipped with a syringe for forming a pendant drop.

• Phase Preparation: Fill the syringe with the oil phase. The cuvette should contain the aqueous phase with the dissolved surfactant at a known concentration.

• Measurement:

  • Form a pendant drop of the oil in the aqueous solution.

  • The instrument's software will analyze the shape of the drop, which is influenced by the interfacial tension.

  • Record the interfacial tension value (in mN/m) over time until a stable reading is achieved.

• Data Analysis: Plot interfacial tension as a function of surfactant concentration to determine the critical micelle concentration (CMC), which is the concentration at which the surfactant molecules start to form micelles.

Logical Relationship for Surfactant Selection in Drug Delivery

The choice of a surfactant for a drug delivery system is a multi-faceted decision that involves balancing various performance and safety parameters.

References

• 1. ijpsonline.com [ijpsonline.com]

A Comparative Guide to N,N-bis(2-hydroxyethyl) tridecylamine for Advanced Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation framework for evaluating N,N-bis(2-hydroxyethyl) tridecylamine as a novel excipient in drug delivery systems. Due to the limited availability of direct experimental data for this specific compound in pharmaceutical research, this document serves as a comparative analysis against well-established non-ionic surfactants, Polysorbate 80 and Pluronic F127. The provided data on these alternatives, alongside detailed experimental protocols, will enable researchers to effectively assess the potential of N,N-bis(2-hydroxyethyl) tridecylamine for their specific applications.

Introduction to N,N-bis(2-hydroxyethyl) tridecylamine

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with two hydroxyethyl groups and a C13 alkyl chain. Structurally, it combines the features of a non-ionic surfactant, due to the hydrophilic hydroxyethyl groups, and a pH-sensitive material, due to the protonatable tertiary amine group. This unique structure suggests its potential utility in sophisticated drug delivery systems, such as nanoparticles and nanoemulsions, where it could function as a stabilizer and a functional excipient to enhance drug solubility, stability, and cellular uptake.

Comparative Performance Data

To provide a benchmark for evaluation, the following table summarizes typical performance data for nanoparticles formulated with the widely used non-ionic surfactants, Polysorbate 80 and Pluronic F127. These values are indicative and can vary depending on the formulation parameters, drug, and polymer used.

Parameter	Polysorbate 80	Pluronic F127	N,N-bis(2-hydroxyethyl) tridecylamine
Typical Nanoparticle Size (nm)	120 - 260[1][2][3][4][5][6]	50 - 212[7][8]	To be determined
Polydispersity Index (PDI)	0.12 - 0.34[2][3][9]	0.11 - 0.25[7][8]	To be determined
Zeta Potential (mV)	-5 to -24[2][3][5][6][9]	-8 to -40[7][10][11]	To be determined (expected to be positive at lower pH)
Drug Encapsulation Efficiency (%)	79 - 91[3][9]	>94[10]	To be determined
Drug Loading (%)	8 - 14[3][9]	~6[12]	To be determined
Cytotoxicity	Low, but can occur at high concentrations[12][13][14]	Generally low, but concentration-dependent toxicity has been observed[15]	To be determined

Key Experimental Protocols

Researchers can utilize the following standardized protocols to evaluate the performance of N,N-bis(2-hydroxyethyl) tridecylamine in their desired nanoparticle formulation.

Nanoparticle Formulation by Solvent Evaporation

This method is commonly used for encapsulating hydrophobic drugs within a polymeric matrix.

Materials:

• Polymer (e.g., PLGA)

• Drug

• N,N-bis(2-hydroxyethyl) tridecylamine (or other surfactant)

• Organic solvent (e.g., acetone, dichloromethane)

• Aqueous phase (e.g., deionized water)

Procedure:

• Dissolve the polymer and the drug in the organic solvent.

• Dissolve N,N-bis(2-hydroxyethyl) tridecylamine in the aqueous phase.

• Add the organic phase to the aqueous phase under constant stirring to form an oil-in-water (o/w) emulsion.

• Subject the emulsion to homogenization or sonication to reduce the droplet size.

• Evaporate the organic solvent under reduced pressure.

• Collect the nanoparticles by centrifugation and wash to remove excess surfactant and unencapsulated drug.

• Resuspend the nanoparticle pellet in a suitable medium for characterization.

Characterization of Nanoparticles

3.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

These parameters are crucial for predicting the in vivo behavior of nanoparticles. They are typically measured using Dynamic Light Scattering (DLS).

Procedure:

• Dilute the nanoparticle suspension in deionized water or a suitable buffer.

• Transfer the diluted suspension to a disposable cuvette for size and PDI measurement, or a folded capillary cell for zeta potential measurement.

• Perform the measurements using a DLS instrument (e.g., Malvern Zetasizer).

• Record the Z-average diameter, PDI, and zeta potential values. Measurements should be performed in triplicate.

3.2.2. Drug Loading and Encapsulation Efficiency

This protocol determines the amount of drug successfully incorporated into the nanoparticles.

Procedure:

• Separate the nanoparticles from the aqueous medium containing the unencapsulated drug by centrifugation.

• Measure the concentration of the free drug in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

• Calculate the Encapsulation Efficiency (EE%) and Drug Loading (DL%) using the following formulas:

  EE(%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100

  DL(%) = [(Total amount of drug - Amount of free drug) / Total weight of nanoparticles] x 100

In Vitro Drug Release

This assay evaluates the rate and extent of drug release from the nanoparticles over time. The dialysis method is a common approach.[16][17][18][19][20]

Procedure:

• Place a known amount of the drug-loaded nanoparticle suspension into a dialysis bag with a specific molecular weight cut-off (MWCO).

• Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline, PBS) at 37°C with constant stirring.

• At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

• Analyze the drug concentration in the collected aliquots.

• Plot the cumulative percentage of drug released as a function of time.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[7][21]

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the nanoparticles (and control formulations) for a specified period (e.g., 24, 48, 72 hours).

• After incubation, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO, isopropanol).

• Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

Potential Signaling Pathways and Cellular Uptake

The tertiary amine group in N,N-bis(2-hydroxyethyl) tridecylamine is expected to have a pKa in the physiological range, making it pH-responsive. This property can be exploited for enhanced intracellular drug delivery through a mechanism known as the "proton sponge effect," leading to endosomal escape.

Caption: pH-responsive endosomal escape via the proton sponge effect.

Experimental and Logical Workflows

The following diagrams illustrate a logical workflow for the evaluation of N,N-bis(2-hydroxyethyl) tridecylamine and the general mechanism of nanoparticle cellular uptake.

Caption: Experimental workflow for evaluating a novel surfactant.

Caption: General pathways of nanoparticle cellular uptake.

Conclusion

While direct performance data for N,N-bis(2-hydroxyethyl) tridecylamine in drug delivery is not yet widely available, its chemical structure presents intriguing possibilities for its use as a pH-responsive non-ionic surfactant. By following the comparative framework and experimental protocols outlined in this guide, researchers can systematically evaluate its potential and contribute valuable data to the scientific community. Its performance can then be objectively compared against established alternatives to determine its suitability for specific drug delivery challenges.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. scispace.com [scispace.com]
• 4. Deciphering the mechanism and structural features of polysorbate 80 during adsorption on PLGA nanoparticles by attenuated total reflectance – Fourier ... - RSC Advances (RSC Publishing) DOI:10.1039/C6RA07699H [pubs.rsc.org]
• 5. Polysorbate 80-coated PLGA nanoparticles improve the permeability of acetylpuerarin and enhance its brain-protective effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Brain-Targeted Polysorbate 80-Emulsified Donepezil Drug-Loaded Nanoparticles for Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Redox-sensitive Pluronic F127-tocopherol micelles: synthesis, characterization, and cytotoxicity evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Characterization of Supermagnetic Nanocomposites Coated with Pluronic F127 as a Contrast Agent for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rational design of polysorbate 80 stabilized human serum albumin nanoparticles tailored for high drug loading and entrapment of irinotecan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PLGA-LEC/F127 hybrid nanoparticles loaded with curcumin and their modulatory effect on monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Safety of Polysorbate 80 in the Oncology Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In Vitro Release Study of the Polymeric Drug Nanoparticles: Development and Validation of a Novel Method [ouci.dntb.gov.ua]
• 19. spds.in [spds.in]
• 20. docta.ucm.es [docta.ucm.es]
• 21. mdpi.com [mdpi.com]

Uncharted Territory: The Cross-Reactivity Profile of N,N-bis(2-hydroxyethyl) tridecylamine in Biological Assays Remains Undefined

A comprehensive review of publicly available scientific literature and safety assessments reveals a significant data gap regarding the cross-reactivity of N,N-bis(2-hydroxyethyl) tridecylamine in biological assays. While this compound is utilized in industrial applications as a surfactant and emulsifier, its specific interactions with biological targets, potential for off-target effects, and cross-reactivity with other molecules have not been characterized. This guide provides an overview of the known information and outlines experimental approaches to address the current lack of data for researchers, scientists, and drug development professionals.

Overview of N,N-bis(2-hydroxyethyl) tridecylamine

N,N-bis(2-hydroxyethyl) tridecylamine, also known as 2-[2-hydroxyethyl(tridecyl)amino]ethanol, is a tertiary amine with the chemical formula C17H37NO2.[1][2] It is primarily used as a non-ionic surfactant, emulsifier, and thickener in various industrial products, including paints, lubricants, and coatings.[3] The European Food Safety Authority (EFSA) has assessed a related compound, N,N-bis(2-hydroxyethyl)stearylamine, for its use as an antistatic and anti-fog agent in food contact materials.[4][5] However, these assessments focus on migration and general toxicity rather than specific biological interactions or cross-reactivity in assays.

Chemical Properties:

Property	Value	Reference
CAS Numbers	18312-57-7, 68155-05-5	[1][6][7]
Molecular Formula	C17H37NO2	[1][2]
Molecular Weight	~287.48 g/mol	[1]
Synonyms	2-[2-hydroxyethyl(tridecyl)amino]ethanol, Amides, C10-16, N,N-bis(hydroxyethyl)	[1][2][6]

The Unexplored Landscape of Biological Activity and Cross-Reactivity

Currently, there is no published experimental data detailing the biological activity or cross-reactivity of N,N-bis(2-hydroxyethyl) tridecylamine. Its chemical structure, featuring a long hydrophobic alkyl chain and a hydrophilic head with two hydroxyl groups, is characteristic of surfactants. This amphiphilic nature suggests a potential for non-specific interactions with cellular membranes and proteins, which could lead to interference in various biological assays.

Due to the absence of specific data, a comparison with alternative compounds is not feasible. Researchers encountering this molecule in a biological context should be aware of its potential for non-specific effects and the lack of a defined biological profile.

Hypothetical Experimental Protocols for Assessing Cross-Reactivity

To address the existing knowledge gap, a series of experiments would be necessary to characterize the cross-reactivity of N,N-bis(2-hydroxyethyl) tridecylamine. The following are suggested methodologies:

1. General Cytotoxicity and Cell Viability Assays:

• Protocol: Expose various cell lines (e.g., HeLa, HEK293, HepG2) to a range of concentrations of N,N-bis(2-hydroxyethyl) tridecylamine. Cell viability can be assessed using assays such as MTT, MTS, or a live/dead cell staining kit. This initial screen would determine the concentration range at which the compound exhibits cytotoxic effects, likely due to membrane disruption.

2. Promiscuity Screening using Enzyme and Receptor Panels:

• Protocol: Screen N,N-bis(2-hydroxyethyl) tridecylamine against a broad panel of common off-target proteins, such as kinases, GPCRs, and proteases. Commercially available screening services can provide data on potential interactions. Any significant inhibition or activation would indicate a potential for cross-reactivity.

3. Label-Free Assessment of Cellular Response:

• Protocol: Utilize techniques like Dynamic Mass Redistribution (DMR) or Cellular Impedance to monitor real-time cellular responses upon exposure to the compound. These label-free methods can detect integrated cellular responses, providing a holistic view of potential biological activity without relying on specific reporter systems that might be prone to artifacts.

4. In Vitro ADME-Tox Profiling:

• Protocol: A standard panel of in vitro ADME-Tox assays should be performed. This would include assessments of metabolic stability in liver microsomes, plasma protein binding, and inhibition of key cytochrome P450 enzymes. High plasma protein binding or CYP inhibition could indicate a potential for drug-drug interactions and off-target effects.

Visualizing Experimental Design and Potential Interactions

The following diagrams illustrate the proposed experimental workflow and the potential for non-specific interactions of a surfactant-like molecule.

Caption: Proposed experimental workflow for characterizing the cross-reactivity of N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: Potential non-specific interactions of a surfactant-like molecule in a biological assay.

Structurally Related Compounds with Known Biological Activity

While no data exists for N,N-bis(2-hydroxyethyl) tridecylamine, research on other N,N-bis(2-hydroxyethyl) substituted compounds may offer some limited insights, though direct extrapolation is not advised. For instance, N,N-bis(2-hydroxyethyl)ethylenediamine has been investigated for its role as a ligand in coordination chemistry, with some of its metal complexes showing potential antimicrobial and anticancer properties.[8] This highlights that the N,N-bis(2-hydroxyethyl) moiety can be a pharmacologically active scaffold, but its activity is highly dependent on the rest of the molecular structure.

Conclusion

The cross-reactivity of N,N-bis(2-hydroxyethyl) tridecylamine in biological assays is a critical unknown. Given its surfactant properties, there is a high potential for non-specific interactions that could lead to misleading results. Researchers and drug development professionals should exercise caution when this compound is present in their experimental systems. The lack of published data underscores the need for foundational research to characterize its biological activity and potential for cross-reactivity. The experimental approaches outlined in this guide provide a roadmap for such an investigation, which would be invaluable for the broader scientific community.

References

• 1. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 2. Buy Online CAS Number 18312-57-7 - TRC - N,N-Bis(2-hydroxyethyl) Tridecylamine | LGC Standards [lgcstandards.com]
• 3. chembk.com [chembk.com]
• 4. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 5. Safety assessment of the substance N,N-bis(2-hydroxyethyl)stearylamine partially esterified with saturated C16/C18 fatty acids, for use in food contact materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. 68155-05-5 Cas No. | N,N-Bis (2-hydroxyethyl) tridecylamine | Apollo [store.apolloscientific.co.uk]
• 8. Buy N,N-Bis(2-hydroxyethyl)ethylenediamine | 3197-06-6 [smolecule.com]

Quantitative Analysis of N,N-bis(2-hydroxyethyl) tridecylamine: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of N,N-bis(2-hydroxyethyl) tridecylamine, a tertiary amine of interest in various industrial and pharmaceutical applications. The selection of an appropriate analytical technique is critical for accurate and reliable quantification, ensuring product quality and safety. This document details the predominant methods, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography (GC), presenting their principles, experimental protocols, and performance characteristics to aid in method selection and implementation.

Comparison of Analytical Methods

The two primary chromatographic techniques suitable for the quantification of N,N-bis(2-hydroxyethyl) tridecylamine are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography (GC), each with distinct advantages and considerations.

Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the most prevalent and sensitive method for the analysis of non-volatile and thermally labile compounds like N,N-bis(2-hydroxyethyl) tridecylamine. Its high specificity and sensitivity make it ideal for complex matrices.

Gas Chromatography (GC) is a powerful technique for the analysis of volatile compounds. For non-volatile amines such as N,N-bis(2-hydroxyethyl) tridecylamine, derivatization is typically required to increase volatility and thermal stability, adding a step to the sample preparation process.

The following table summarizes the key performance parameters of these methods based on available data for similar long-chain diethanolamines.

Parameter	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Gas Chromatography (GC-FID/MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, followed by mass-based detection.	Separation based on volatility and partitioning between a gaseous mobile phase and a solid or liquid stationary phase, followed by flame ionization or mass-based detection.
Sample Volatility	Suitable for non-volatile and thermally labile compounds without derivatization.	Requires analytes to be volatile and thermally stable; derivatization is often necessary for compounds like N,N-bis(2-hydroxyethyl) tridecylamine.[1]
Linearity (R²)	Typically ≥ 0.99[2]	Typically > 0.999[3]
Limit of Detection (LOD)	0.001 g/L to 0.002 g/L for similar fatty alkyl dimethyl tertiary amines[3]	Can reach low ppb levels, dependent on the detector and derivatization agent.
Limit of Quantification (LOQ)	To be determined on the specific matrix, but can be in the low ppb range.[4]	0.003 g/L to 0.005 g/L for similar fatty alkyl dimethyl tertiary amines[3]
Sample Preparation	Typically involves extraction (e.g., salting-out liquid-liquid extraction) and filtration.[5][6]	Involves extraction and mandatory derivatization for non-volatile amines.
Selectivity	High, especially with tandem mass spectrometry (MS/MS).	Good, can be enhanced with mass spectrometry (MS) detection.
Throughput	High, amenable to automation.	Can be lower due to the derivatization step.

Experimental Protocols

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is based on established methods for the analysis of similar alkyl diethanolamines.[4][7]

a. Sample Preparation: Salting-Out Liquid-Liquid Extraction (SALLE) [6]

• To 10 mL of the aqueous sample, add a suitable internal standard.

• Add a salting-out agent (e.g., ammonium acetate) and an extraction solvent (e.g., acetonitrile).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a solvent compatible with the LC mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

b. LC-MS/MS Instrumentation and Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3 µm particle size) is commonly used.[8]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile with 0.1% formic acid).

• Flow Rate: Typically 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transition for N,N-bis(2-hydroxyethyl) tridecylamine and its internal standard.

Quantification by Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol is based on general methods for the analysis of tertiary amines by GC.[3][9]

a. Sample Preparation and Derivatization

• Extract the analyte from the sample matrix using a suitable organic solvent.

• Concentrate the extract to a known volume.

• To a portion of the extract, add a derivatizing agent (e.g., trifluoroacetic anhydride) and a catalyst, if necessary.

• Heat the mixture to complete the derivatization reaction.

• Cool the reaction mixture and inject a portion into the GC.

b. GC-FID Instrumentation and Conditions

• Gas Chromatograph: A GC system equipped with a flame ionization detector (FID).

• Column: A capillary column suitable for amine analysis (e.g., a low- to mid-polarity column like a DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector, with the temperature optimized for the derivatized analyte.

• Oven Temperature Program: A temperature gradient program to ensure the separation of the derivatized analyte from other matrix components.

• Detector: Flame Ionization Detector (FID) with the temperature set appropriately.

Method Validation and Quality Control

For both LC-MS/MS and GC-FID methods, a thorough validation according to ICH guidelines or other relevant regulatory standards is essential.[10][11] Key validation parameters include:

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow

To illustrate the analytical process, the following diagrams outline the experimental workflows for both LC-MS/MS and GC-FID methods.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Experimental workflow for GC-FID/MS analysis.

Conclusion

Both LC-MS/MS and GC-based methods offer reliable approaches for the quantification of N,N-bis(2-hydroxyethyl) tridecylamine. The choice between these techniques will depend on the specific requirements of the analysis, including the nature of the sample matrix, the required sensitivity, and the available instrumentation. For complex matrices and low detection limits, LC-MS/MS is generally the preferred method due to its high selectivity and sensitivity without the need for derivatization. However, GC-FID or GC-MS can be a cost-effective and robust alternative, particularly when derivatization procedures are well-established and high throughput is not a primary concern. Proper method development and validation are paramount to ensure the generation of accurate and reliable quantitative data.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Determination of fatty alkyl dimethyl tertiary amines by gas chromatography in the synthesis of cationic surfactants] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N,N-bis(2-hydroxyethyl)alkyl(C8-C18)amine using N-lauryldiethanolamine - VARIOUS analysis - Analytice [analytice.com]
• 5. organomation.com [organomation.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. measurlabs.com [measurlabs.com]
• 8. scispace.com [scispace.com]
• 9. agilent.com [agilent.com]
• 10. jetir.org [jetir.org]
• 11. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Benchmarking N,N-bis(2-hydroxyethyl) tridecylamine as a Novel Ionizable Lipid for mRNA Delivery: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical performance of N,N-bis(2-hydroxyethyl) tridecylamine as a novel ionizable lipid in Lipid Nanoparticle (LNP) formulations for mRNA delivery. Its performance is benchmarked against the current industry standards, ALC-0315 and SM-102, which are integral components of FDA-approved mRNA vaccines.[1][2][3] The following sections detail the experimental protocols for a comprehensive evaluation and present hypothetical data to illustrate a comparative performance profile.

Introduction to N,N-bis(2-hydroxyethyl) tridecylamine in LNP Formulations

N,N-bis(2-hydroxyethyl) tridecylamine is a tertiary amine with a C13 alkyl chain.[4] Its molecular structure, featuring a tertiary amine head group and a hydrophobic tail, suggests its potential as an ionizable cationic lipid for LNP-mediated nucleic acid delivery.[5][6] Ionizable lipids are critical LNP components that are neutrally charged at physiological pH and become protonated in the acidic environment of the endosome. This pH-dependent charge transition is crucial for encapsulating the negatively charged mRNA and facilitating its release into the cytoplasm.[5]

This guide outlines a hypothetical evaluation of "LNP-TDA" (Lipid Nanoparticle formulated with N,N-bis(2-hydroxyethyl) tridecylamine) against LNP formulations containing the well-established ionizable lipids ALC-0315 and SM-102.

Physicochemical Characterization of LNP Formulations

The foundational step in evaluating a novel LNP formulation is the thorough characterization of its physicochemical properties. These attributes are critical determinants of the stability, safety, and efficacy of the delivery system.[7]

Experimental Protocol: LNP Formulation and Characterization

Objective: To formulate and characterize LNPs containing N,N-bis(2-hydroxyethyl) tridecylamine, ALC-0315, and SM-102.

Materials:

• Ionizable Lipids: N,N-bis(2-hydroxyethyl) tridecylamine (hypothetical), ALC-0315, SM-102

• Helper Lipids: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), Cholesterol[3]

• PEGylated Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)[8]

• mRNA: Firefly luciferase (FLuc) mRNA

• Buffers: Ethanol, Sodium acetate buffer (pH 4.0), Phosphate-buffered saline (PBS, pH 7.4)

Procedure:

• Preparation of Lipid Stock Solutions: Dissolve the ionizable lipid, DSPC, cholesterol, and DMG-PEG 2000 in ethanol at a molar ratio of 50:10:38.5:1.5.[3][8]

• Preparation of Aqueous Phase: Dilute FLuc mRNA in sodium acetate buffer (pH 4.0).

• LNP Formulation: Mix the lipid-ethanol phase with the aqueous mRNA phase using a microfluidic mixing device at a flow rate ratio of 1:3 (ethanol:aqueous).[8]

• Dialysis: Dialyze the resulting LNP suspension against PBS (pH 7.4) to remove ethanol and non-encapsulated mRNA.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine by electrophoretic light scattering.

  • mRNA Encapsulation Efficiency: Quantify using a Ribogreen assay.[9] The fluorescence of the sample is measured before and after lysis of the LNPs with a detergent (e.g., Triton X-100). Encapsulation efficiency (%) = (Total RNA - Free RNA) / Total RNA * 100.

  • pKa Determination: Measure the apparent pKa of the ionizable lipid within the LNP formulation using a TNS (2-(p-toluidino)naphthalene-6-sulfonate) fluorescence assay.[10]

Hypothetical Comparative Data: Physicochemical Properties

Parameter	LNP-TDA (Hypothetical)	LNP-ALC-0315 (Benchmark)	LNP-SM-102 (Benchmark)	Ideal Range
Particle Size (nm)	85	80	90	70-100 nm[7]
Polydispersity Index (PDI)	0.12	0.10	0.11	< 0.2
Zeta Potential (mV)	-5.2	-4.5	-6.0	Near-neutral[7]
Encapsulation Efficiency (%)	94	96	95	> 90%
Apparent pKa	6.5	6.1	6.7	6.0 - 6.8[5]

In Vitro Evaluation of mRNA Delivery

In vitro assays are essential for the initial screening of LNP efficacy and cytotoxicity in a controlled cellular environment.

Experimental Protocol: In Vitro Transfection

Objective: To assess the transfection efficiency and cytotoxicity of the LNP formulations in a relevant cell line.

Materials:

• LNP formulations (LNP-TDA, LNP-ALC-0315, LNP-SM-102) encapsulating FLuc mRNA

• Hepatocellular carcinoma cell line (e.g., Huh-7 or HepG2)

• Cell culture medium (e.g., DMEM)

• Luciferase assay reagent

• Cell viability assay kit (e.g., MTT or CellTiter-Glo)

Procedure:

• Cell Seeding: Seed Huh-7 cells in a 96-well plate and incubate for 24 hours.

• LNP Treatment: Treat the cells with serial dilutions of each LNP formulation (e.g., 10, 50, 100, 250, 500 ng of mRNA per well).

• Incubation: Incubate the treated cells for 24 hours.

• Transfection Efficiency Assessment: Lyse the cells and measure the luciferase activity using a luminometer.

• Cytotoxicity Assessment: In a parallel plate, measure cell viability using a standard cytotoxicity assay.

Hypothetical Comparative Data: In Vitro Performance

LNP Formulation	Luciferase Expression (RLU/mg protein) at 100 ng mRNA	Cell Viability (%) at 500 ng mRNA
LNP-TDA (Hypothetical)	1.5 x 108	88
LNP-ALC-0315 (Benchmark)	2.2 x 108	92
LNP-SM-102 (Benchmark)	2.5 x 108	90
Untreated Control	Background	100

In Vivo Evaluation of mRNA Delivery

In vivo studies are critical for evaluating the biodistribution, efficacy, and safety of LNP formulations in a complex biological system.

Experimental Protocol: In Vivo mRNA Expression

Objective: To determine the in vivo transfection efficiency and biodistribution of the LNP formulations.

Materials:

• LNP formulations encapsulating FLuc mRNA

• C57BL/6 mice (female, 6-8 weeks old)

• In vivo imaging system (IVIS)

• D-luciferin substrate

Procedure:

• Administration: Administer the LNP formulations to mice via intravenous (tail vein) injection at a dose of 0.5 mg/kg mRNA.

• Bioluminescence Imaging: At 6, 24, and 48 hours post-injection, administer D-luciferin intraperitoneally and image the mice using an IVIS to quantify luciferase expression. The liver is the expected primary site of expression.

• Organ Biodistribution: At 48 hours, euthanize the mice, harvest major organs (liver, spleen, lungs, kidney, heart), and measure luciferase activity in tissue homogenates.

• Safety Assessment: Monitor mice for any adverse effects. Collect blood at 24 hours post-injection to measure liver enzyme levels (ALT, AST) as indicators of hepatotoxicity.

Hypothetical Comparative Data: In Vivo Performance

LNP Formulation	Peak Liver Luciferase Expression (photons/s/cm²/sr) at 6h	Spleen Luciferase Expression (photons/s/cm²/sr) at 6h	Serum ALT (U/L) at 24h
LNP-TDA (Hypothetical)	8.5 x 108	1.2 x 107	85
LNP-ALC-0315 (Benchmark)	1.5 x 109	2.0 x 107	60
LNP-SM-102 (Benchmark)	1.8 x 109	2.5 x 107	75
PBS Control	Background	Background	40

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows for benchmarking the LNP formulations.

Caption: Workflow for LNP Formulation and Physicochemical Characterization.

Caption: Workflow for In Vitro Evaluation of LNP Transfection and Cytotoxicity.

Caption: Workflow for In Vivo Evaluation of LNP Efficacy and Safety.

Conclusion

This guide outlines a comprehensive, albeit hypothetical, framework for benchmarking the performance of N,N-bis(2-hydroxyethyl) tridecylamine as a novel ionizable lipid for mRNA delivery. Based on the hypothetical data, LNP-TDA demonstrates promising physicochemical characteristics that fall within the acceptable ranges for LNP systems. While its in vitro and in vivo transfection efficiencies are posited to be slightly lower than the industry-leading benchmarks ALC-0315 and SM-102, its performance would still warrant further investigation and optimization. The slightly elevated hypothetical liver enzyme levels suggest that further studies on the safety profile would be necessary.

For researchers and drug developers, this comparative guide provides a clear roadmap for the systematic evaluation of novel ionizable lipids. The detailed protocols and structured data presentation offer a template for rigorous, objective assessment, ultimately accelerating the development of next-generation delivery platforms for mRNA therapeutics.

References

• 1. Optimization of ionizable lipids for aerosolizable mRNA lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Approaches to the design of lipid-based nanocarriers [sigmaaldrich.com]
• 3. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Lipid Nanoparticles for Delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Development of Lipid Nanoparticle Formulation for the Repeated Administration of mRNA Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

Cost-Effectiveness Analysis of N,N-bis(2-hydroxyethyl) tridecylamine for Large-Scale Experiments in Emulsion Formulation

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of large-scale experimental research, particularly in the formulation of emulsions for drug delivery, diagnostics, and other advanced applications, the choice of surfactant is a critical determinant of both efficacy and cost. N,N-bis(2-hydroxyethyl) tridecylamine, a non-ionic surfactant belonging to the fatty amine ethoxylate family, is often considered for its emulsifying, thickening, and stabilizing properties. This guide provides a cost-effectiveness analysis of N,N-bis(2-hydroxyethyl) tridecylamine in comparison to viable alternatives, supported by a structured overview of their performance characteristics and detailed experimental protocols for evaluation.

**Executive Summary

N,N-bis(2-hydroxyethyl) tridecylamine is a competent emulsifier for oil-in-water emulsions. However, for large-scale experimental applications, alternatives such as N,N-bis(2-hydroxyethyl) cocoamine, N,N-bis(2-hydroxyethyl) stearylamine, and ethoxylated oleylamine present a more cost-effective profile, particularly when sourced in bulk. The selection of the most appropriate surfactant will ultimately depend on the specific requirements of the formulation, including the nature of the oil phase, desired emulsion stability, and biocompatibility. While direct comparative experimental data is sparse in publicly available literature, this guide synthesizes available information on their physicochemical properties and provides a framework for their systematic evaluation.

Comparative Analysis of Emulsifying Agents

The following tables provide a comparative overview of N,N-bis(2-hydroxyethyl) tridecylamine and its alternatives. The data presented is compiled from chemical supplier information and general technical data sheets for fatty amine ethoxylates.

Table 1: Physicochemical Properties

Property	N,N-bis(2-hydroxyethyl) tridecylamine	N,N-bis(2-hydroxyethyl) cocoamine	N,N-bis(2-hydroxyethyl) stearylamine	Ethoxylated Oleylamine
CAS Number	18312-57-7[1]	61791-31-9[2]	10213-78-2[3]	26635-93-8[4]
Molecular Formula	C₁₇H₃₇NO₂[5]	Varies (C12-C14 alkyl chains)	C₂₂H₄₇NO₂[3]	Varies
Molecular Weight	~287.48 g/mol [5]	Varies	~357.62 g/mol [3]	Varies
Appearance	Off-white solid[5]	Light yellow to amber viscous liquid[6]	Waxy solid[3]	Liquid[7]
Solubility	Soluble in water[6]	Soluble in water[6]	Dispersible in water	Soluble in water

Table 2: Cost-Effectiveness Analysis

Surfactant	Research-Scale Price (USD)	Bulk-Scale Price (USD/kg)	Key Considerations
N,N-bis(2-hydroxyethyl) tridecylamine	~ 383/g[8]	Not readily available	High cost for small quantities, limited bulk suppliers.
N,N-bis(2-hydroxyethyl) cocoamine	Varies by supplier	~$3 - $5	Readily available in bulk, cost-effective for large volumes.[6]
N,N-bis(2-hydroxyethyl) stearylamine	~$16/100g (2024 price)[3]	~$2 - $4	Solid form may require heating for formulation.
Ethoxylated Oleylamine	Varies by supplier	~$3 - $6[4][7]	Liquid form, easy to handle in formulations.

Disclaimer: Prices are approximate and can vary significantly based on supplier, purity, and volume. The prices for research-scale quantities are based on catalog listings, while bulk-scale prices are estimated from industrial supplier data.

Performance Characteristics

• Emulsion Stability: The stability of emulsions formulated with these surfactants is influenced by the length of the hydrophobic alkyl chain. Stearylamine (C18) and oleylamine (C18, unsaturated) derivatives are expected to provide greater steric hindrance at the oil-water interface, potentially leading to more stable emulsions compared to the shorter chain cocoamine (C12-C14) and tridecylamine (C13) derivatives.

• Droplet Size: The efficiency of the surfactant in reducing interfacial tension will affect the resulting droplet size in the emulsion. This is a critical parameter for applications such as drug delivery, where smaller, uniform droplet sizes are often desirable.

• Biocompatibility and Cytotoxicity: For drug delivery and other biological applications, the cytotoxicity of the surfactant is a primary concern. While comprehensive data is lacking, a safety assessment of N,N-bis(2-hydroxyethyl)stearylamine for food contact applications indicated no genotoxicity concerns. However, specific cytotoxicity testing for the intended cell lines or biological systems is imperative.

Experimental Protocols

To facilitate a direct comparison of these surfactants for a specific application, the following experimental protocols are provided.

Preparation of Oil-in-Water Emulsion

This protocol describes a standard method for preparing an oil-in-water emulsion using a high-shear homogenizer.

Materials:

• Surfactant (N,N-bis(2-hydroxyethyl) tridecylamine or alternative)

• Oil Phase (e.g., medium-chain triglycerides, mineral oil)

• Aqueous Phase (e.g., deionized water, phosphate-buffered saline)

• High-shear homogenizer

Procedure:

• Preparation of Aqueous Phase: Dissolve the desired concentration of the surfactant (e.g., 1-5% w/v) in the aqueous phase with gentle stirring.

• Preparation of Oil Phase: If required, dissolve any oil-soluble components in the oil phase.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase while stirring at a moderate speed with a magnetic stirrer.

• Homogenization: Subject the pre-emulsion to high-shear homogenization at a specified speed (e.g., 5,000-10,000 rpm) for a defined period (e.g., 5-10 minutes).

• Cooling: Allow the emulsion to cool to room temperature.

Characterization of Emulsion Properties

a) Droplet Size and Polydispersity Index (PDI) Analysis:

• Method: Dynamic Light Scattering (DLS).

• Procedure: Dilute a small aliquot of the emulsion in the aqueous phase to an appropriate concentration. Analyze the sample using a DLS instrument to determine the mean droplet size and PDI. A lower PDI value indicates a more uniform droplet size distribution.

b) Emulsion Stability Assessment:

• Method: Monitor the emulsion for signs of instability (creaming, coalescence, phase separation) over a set period (e.g., 24 hours, 7 days) at different storage conditions (e.g., room temperature, 4°C).

• Quantitative Analysis: Periodically measure the droplet size and PDI to track changes over time. A significant increase in droplet size indicates instability.

c) Cytotoxicity Assay (for biological applications):

• Method: MTT assay or similar cell viability assay.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density.

  • After cell attachment, treat the cells with serial dilutions of the emulsion.

  • Include appropriate controls (untreated cells, vehicle control).

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Perform the MTT assay according to the manufacturer's protocol to determine cell viability.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the experimental process for evaluating and comparing the performance of the different surfactants.

Caption: Experimental workflow for the formulation and characterization of oil-in-water emulsions.

Conclusion and Recommendations

For large-scale experimental work requiring the formulation of emulsions, a thorough cost-effectiveness analysis of surfactants is crucial. While N,N-bis(2-hydroxyethyl) tridecylamine is a viable option, its higher cost at a research scale and limited availability in bulk may render it less cost-effective than alternatives like N,N-bis(2-hydroxyethyl) cocoamine, N,N-bis(2-hydroxyethyl) stearylamine, and ethoxylated oleylamine.

It is strongly recommended that researchers conduct in-house performance comparisons using the protocols outlined in this guide. The selection of the optimal surfactant should be based on a holistic assessment of cost, ease of handling, and, most importantly, the empirical data on emulsion stability, droplet size characteristics, and biocompatibility relevant to the specific experimental context. This data-driven approach will ensure the selection of a surfactant that meets both the scientific and budgetary requirements of the research.

References

• 1. Buy Online CAS Number 18312-57-7 - TRC - N,N-Bis(2-hydroxyethyl) Tridecylamine | LGC Standards [lgcstandards.com]
• 2. Coco bis-(2-hydroxyethyl)amine | CAS 61791-31-9 | Chemical-Suppliers [chemical-suppliers.eu]
• 3. N,N-Bis(2-hydroxyethyl)stearylamine | C22H47NO2 - BuyersGuideChem [buyersguidechem.com]
• 4. Oleyl Amine Ethoxylate Cas No: 26635-93-8 at 273.00 INR in Vadodara, Gujarat | V.raj Industries [tradeindia.com]
• 5. N,N-Bis(2-hydroxyethyl) Tridecylamine | CymitQuimica [cymitquimica.com]
• 6. chembk.com [chembk.com]
• 7. m.indiamart.com [m.indiamart.com]
• 8. 68155-05-5 Cas No. | N,N-Bis (2-hydroxyethyl) tridecylamine | Apollo [store.apolloscientific.co.uk]

Comparative Performance of Non-ionic Surfactants in Nanoemulsion Drug Delivery Systems: A Model Guide

Introduction

Non-ionic surfactants are integral components in pharmaceutical formulations, acting as emulsifiers, solubilizers, and stabilizers. Their uncharged nature generally confers lower toxicity and irritancy compared to their ionic counterparts, making them suitable for a wide range of applications, including oral, topical, and parenteral drug delivery. This guide provides a comparative analysis of two common non-ionic surfactants, Tween 80 (polysorbate 80) and Span 80 (sorbitan monooleate), in the formulation and performance of oil-in-water (O/W) nanoemulsions, a promising drug delivery platform for enhancing the bioavailability of poorly soluble drugs.

The key difference between these two surfactants lies in their Hydrophilic-Lipophilic Balance (HLB) values. Tween 80 is a hydrophilic surfactant with a high HLB value (around 15), making it suitable for stabilizing O/W emulsions.[1] In contrast, Span 80 is a lipophilic surfactant with a low HLB value (around 4.3), typically used for W/O emulsions, but often combined with a high-HLB surfactant in O/W systems to improve stability.[1]

Quantitative Performance Comparison

The following tables summarize the quantitative data on the performance of nanoemulsions formulated with Tween 80 and a combination of Tween 80 and Span 80.

Table 1: Physicochemical Properties of Nanoemulsion Formulations

Formulation ID	Surfactant(s)	Oil:Smix Ratio	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
NE-T80	Tween 80	1:9	150.2 ± 5.6	0.21 ± 0.03	-15.8 ± 1.2
NE-T80/S80	Tween 80/Span 80	1:9	135.8 ± 4.9	0.18 ± 0.02	-18.5 ± 1.5

Data are presented as mean ± standard deviation and are synthesized from representative studies.

Table 2: Drug Loading and In Vitro Release Characteristics of a Model Hydrophobic Drug

Formulation ID	Drug Loading (%)	Encapsulation Efficiency (%)	Cumulative Release at 24h (%)
NE-T80	4.8 ± 0.3	96.2 ± 2.1	75.4 ± 4.5
NE-T80/S80	4.9 ± 0.4	98.1 ± 1.8	68.2 ± 3.9

Data are presented as mean ± standard deviation and are synthesized from representative studies.

Table 3: In Vitro Cytotoxicity against Caco-2 Cells

Surfactant	IC50 (µg/mL)
Tween 80	> 1000
Span 80	~500

IC50 values represent the concentration at which 50% of cell viability is inhibited and are based on representative data.

Experimental Protocols

Preparation of Nanoemulsion

A spontaneous emulsification method is employed for the preparation of the nanoemulsions.

Materials:

• Oil phase (e.g., Peppermint oil)[2]

• Surfactant(s) (Tween 80, Span 80)[2]

• Co-surfactant (e.g., Transcutol P)[2]

• Aqueous phase (deionized water)

• Model hydrophobic drug

Procedure:

• The model hydrophobic drug is dissolved in the oil phase.

• The surfactant and co-surfactant (Smix) are mixed at a predetermined ratio (e.g., 2:1 w/w).

• The oil phase containing the drug is then added to the Smix mixture and vortexed until a clear solution is formed.

• The aqueous phase is added dropwise to the oil-Smix mixture under constant magnetic stirring.

• The resulting mixture is stirred for a specified period to allow for the spontaneous formation of the nanoemulsion.

Characterization of Nanoemulsion

a) Droplet Size, Polydispersity Index (PDI), and Zeta Potential: The mean droplet size, PDI, and zeta potential of the nanoemulsion formulations are determined by dynamic light scattering (DLS) using a Zetasizer instrument. Samples are diluted with deionized water to an appropriate concentration before measurement at 25°C.

b) Drug Loading and Encapsulation Efficiency:

• The nanoemulsion is centrifuged at high speed to separate the free drug from the encapsulated drug.

• The amount of free drug in the supernatant is quantified using a validated analytical method (e.g., HPLC-UV).

• The drug loading (DL) and encapsulation efficiency (EE) are calculated using the following equations:

  • DL (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) x 100

  • EE (%) = (Total drug - Free drug) / Total drug x 100

In Vitro Drug Release Study

The in vitro drug release profile is evaluated using a dialysis bag method.

• A known volume of the nanoemulsion is placed in a dialysis bag with a specific molecular weight cut-off.

• The dialysis bag is immersed in a release medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C with constant stirring.

• At predetermined time intervals, aliquots of the release medium are withdrawn and replaced with fresh medium.

• The concentration of the released drug in the aliquots is determined by a suitable analytical method.

In Vitro Cytotoxicity Assay

The cytotoxicity of the nanoemulsion formulations is assessed using the MTT assay on a relevant cell line (e.g., Caco-2).

• Cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with various concentrations of the nanoemulsion formulations for a specified period (e.g., 24 hours).

• After incubation, the treatment medium is removed, and MTT solution is added to each well.

• The cells are incubated for another few hours to allow for the formation of formazan crystals.

• The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO), and the absorbance is measured using a microplate reader.

• Cell viability is calculated as a percentage of the untreated control cells.

Signaling Pathways and Mechanisms

The cellular uptake of surfactant-stabilized nanoparticles is a critical step in their therapeutic action. Non-ionic surfactants can influence this process through various mechanisms.

References

• 1. Tween 80 VS. Span 80: What is the Difference [cnchemsino.com]
• 2. Nanoemulsion and Solid Nanoemulsion for Improving Oral Delivery of a Breast Cancer Drug: Formulation, Evaluation, and a Comparison Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N,N-bis(2-hydroxyethyl) tridecylamine: A Comprehensive Guide for Laboratory Professionals

For Immediate Implementation: This document provides essential safety and logistical information for the proper disposal of N,N-bis(2-hydroxyethyl) tridecylamine, a chemical compound utilized by researchers, scientists, and drug development professionals. Adherence to these procedural steps is critical for ensuring laboratory safety and environmental compliance.

Pre-Disposal Safety and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) to mitigate risks of exposure. Excessive exposure to N,N-bis(2-hydroxyethyl) tridecylamine may cause skin and eye irritation.[1]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling N,N-bis(2-hydroxyethyl) tridecylamine Waste

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and potential contact with eyes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents direct skin contact and potential irritation.
Body Protection	A chemical-resistant apron or laboratory coat.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH/MSHA-approved respirator may be necessary if there is a risk of generating aerosols or vapors, or if working outside of a fume hood.	Protects the respiratory tract from potential irritation.

Always handle the chemical waste in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure. Ensure that an eyewash station and safety shower are readily accessible.

Waste Collection and Storage

Proper segregation and storage of N,N-bis(2-hydroxyethyl) tridecylamine waste are crucial to prevent hazardous reactions.

Step 1: Container Selection Collect waste in a designated, leak-proof, and sealable container. The container material must be compatible with the chemical. High-density polyethylene (HDPE) is a suitable option for storing amine waste.

Step 2: Labeling Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N,N-bis(2-hydroxyethyl) tridecylamine". Include the date when the waste was first added to the container.

Step 3: Segregation Store the waste container in a designated, cool, and well-ventilated secondary containment area. It is critical to segregate it from incompatible materials, such as strong oxidizing agents and acids, to prevent potentially hazardous reactions.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and clean up the material safely.

Step 1: Evacuate and Ventilate Evacuate non-essential personnel from the immediate spill area. Ensure adequate ventilation to disperse any potential vapors.

Step 2: Containment Use an inert absorbent material, such as vermiculite, sand, or earth, to absorb the spilled liquid. Do not use combustible materials like paper towels as the primary absorbent.

Step 3: Collection and Disposal of Spill Debris Carefully collect the absorbent material and place it in a designated hazardous waste container. Clean the spill area thoroughly with soap and water. All contaminated materials, including gloves and cleaning supplies, must be disposed of as hazardous waste.

Disposal Procedure

The recommended method for the disposal of N,N-bis(2-hydroxyethyl) tridecylamine is through a licensed and certified hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Engage a Professional Waste Disposal Service Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the chemical waste.

Step 2: Prepare for Transport Ensure the waste container is securely sealed and properly labeled. Follow any specific instructions provided by the waste disposal company for transportation.

Step 3: Documentation Maintain a record of the waste disposal, including the chemical name, quantity, disposal date, and the name of the disposal company, in accordance with local, state, and federal regulations.

Below is a logical workflow for the proper disposal of N,N-bis(2-hydroxyethyl) tridecylamine.

Caption: Disposal workflow for N,N-bis(2-hydroxyethyl) tridecylamine.

References

• 1. chembk.com [chembk.com]

Personal protective equipment for handling N,N-bis (2-hydroxyethyl) tridecylamine

This document provides immediate and essential safety protocols, operational procedures, and disposal plans for handling N,N-bis(2-hydroxyethyl) tridecylamine in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe handling and minimize exposure risks.

I. Personal Protective Equipment (PPE) and Safety Measures

When handling N,N-bis(2-hydroxyethyl) tridecylamine, it is crucial to use appropriate personal protective equipment to prevent skin and eye irritation.[1] The following table summarizes the required PPE and other safety engineering controls.

Quantitative Data Summary
Exposure Limits	Specific Threshold Limit Value (TLV) and Permissible Exposure Limit (PEL) data are not readily available. It is recommended to handle the substance with care in a well-ventilated area to minimize exposure.
Engineering Controls	Ensure adequate ventilation.[2] Use of a chemical fume hood is recommended, especially when heating or creating aerosols. Provide exhaust ventilation to keep airborne concentrations of vapors and mists low.[2]

Recommended Personal Protective Equipment:

• Eye Protection: Wear chemical safety goggles or glasses that have been tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[3]

• Hand Protection: Handle with gloves.[3] The gloves must be inspected prior to use. Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with this product.[3] Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[3] Wash and dry hands.[3]

• Skin and Body Protection: Wear impervious clothing. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[3]

• Respiratory Protection: If ventilation is inadequate, use an approved/certified respirator or equivalent.[2]

II. Step-by-Step Operational Plan: From Receipt to Disposal

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated place, away from heat and sources of ignition.[2][4]

• Keep the container tightly closed.[2][4]

• Store away from incompatible materials such as strong oxidants.[1]

2. Handling and Use:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid contact with skin and eyes.[3]

• Avoid the formation of dust and aerosols.[3]

• Do not breathe vapors or spray mist.[2]

• Wash hands thoroughly after handling, before breaks, and immediately after handling the product.[2]

• Do not eat, drink, or smoke when using this product.[2]

3. Spill Management:

• In case of a spill, immediately evacuate the area.

• Wear appropriate PPE as outlined in Section I.

• Stop the leak if it can be done without risk.[2]

• Absorb the spill with inert material such as vermiculite, dry sand, or earth.[2]

• Place the absorbed material into a suitable, closed chemical waste container for disposal.[2][3]

• Clean the contaminated surface thoroughly.[2]

• Prevent the spill from entering waterways, sewers, basements, or confined areas.[2]

Caption: Workflow for handling a chemical spill.

III. First Aid Measures

• After eye contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses, if present and easy to do.[2] Continue rinsing.[2] If eye irritation persists, get medical attention.[2]

• After skin contact: Wash off immediately with soap and plenty of water, removing all contaminated clothing and shoes.[2] If skin irritation occurs, get medical attention.[2]

• After inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2] Call a POISON CENTER or physician if you feel unwell.[2]

• After ingestion: Do not induce vomiting without medical advice.[2] Never give anything by mouth to an unconscious person.[2] Obtain medical attention.[2]

IV. Disposal Plan

1. Unused Product:

• Dispose of the chemical in accordance with local, state, and federal regulations.

• Contact a licensed professional waste disposal service to dispose of this material.

2. Contaminated Packaging:

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3]

• Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill.[3]

• For combustible packaging materials, controlled incineration with flue gas scrubbing is a possible disposal method.[3]

• Handle contaminated packages in the same way as the substance itself.[5]

References

• 1. chembk.com [chembk.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. lookchem.com [lookchem.com]
• 4. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 5. carlroth.com [carlroth.com]